EGFR mutant-IN-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of a Representative EGFR Mutant-Specific Inhibitor: Osimertinib

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "EGFR mutant-IN-2" is not a widely recognized designation in publicly available scientific literature. This guide utilizes Osimertinib (AZD9291), a well-characterized and clinically approved third-generation Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI), as a representative example to fulfill the technical requirements of this request. The data and methodologies presented herein are based on published studies of Osimertinib.

Core Mechanism of Action

Osimertinib is an oral, irreversible, third-generation EGFR TKI designed to selectively target both activating EGFR mutations and the T790M resistance mutation, while sparing wild-type (WT) EGFR.[1][2] Its mechanism of action is centered on the covalent modification of a specific cysteine residue within the ATP-binding pocket of the EGFR kinase domain.

Key Features:

• Irreversible Covalent Binding: Osimertinib forms a covalent bond with the cysteine residue at position 797 (C797) in the ATP-binding site of mutant EGFR.[3][4] This irreversible binding permanently inactivates the kinase activity of the receptor.

• High Affinity for Mutant EGFR: Compared to wild-type EGFR, Osimertinib exhibits a significantly higher affinity for EGFR harboring activating mutations (e.g., exon 19 deletions, L858R) and the T790M resistance mutation.[1] This selectivity is crucial for its favorable therapeutic window, minimizing off-target effects commonly associated with less selective EGFR inhibitors.

• Inhibition of Downstream Signaling: By blocking the kinase activity of mutant EGFR, Osimertinib effectively abrogates downstream signaling pathways critical for tumor cell proliferation and survival, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.

Quantitative Data: Inhibitory Potency

The in vitro potency of Osimertinib has been extensively evaluated in various non-small cell lung cancer (NSCLC) cell lines harboring different EGFR mutations. The half-maximal inhibitory concentration (IC50) values demonstrate its selectivity for mutant over wild-type EGFR.

Cell Line	EGFR Mutation Status	IC50 (nM)
LoVo	Exon 19 deletion	12.92
LoVo	L858R/T790M	11.44
LoVo	Wild-Type	493.8
PC-9	Exon 19 deletion	17
H1975	L858R/T790M	5
PC-9ER	Exon 19 deletion/T790M	13

Signaling Pathway Inhibition

Osimertinib's inhibition of mutant EGFR leads to the suppression of key downstream signaling cascades that drive oncogenesis.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. The safety and efficacy of osimertinib for the treatment of EGFR T790M mutation positive non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Osimertinib mesylate? [synapse.patsnap.com]

EGFR Mutant-IN-2: A Comprehensive Technical Guide on Synthesis, Chemical Properties, and Biological Activity

This technical guide provides an in-depth overview of EGFR Mutant-IN-2, a potent and selective inhibitor of mutant forms of the Epidermal Growth Factor Receptor (EGFR). This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[1][2] Mutations in the EGFR gene can lead to its constitutive activation, driving the growth of various cancers, particularly non-small cell lung cancer (NSCLC).[3][4] While first and second-generation EGFR inhibitors have shown clinical efficacy, the emergence of resistance mutations, such as T790M and C797S, has necessitated the development of novel inhibitors.[5] EGFR Mutant-IN-2 is a next-generation inhibitor designed to target these clinically relevant mutations with high selectivity over wild-type (WT) EGFR, thereby minimizing off-target toxicities.

Chemical Properties and Synthesis

EGFR Mutant-IN-2 is a novel "two-in-one" inhibitor that spans both the orthosteric (ATP-binding) and an allosteric site of the EGFR kinase domain. This dual-binding mechanism contributes to its high potency and selectivity for mutant EGFR.

Table 1: Chemical and Physical Properties of EGFR Mutant-IN-2

Property	Value
Molecular Formula	C₂₉H₂₈N₆O₃
Molecular Weight	520.58 g/mol
IUPAC Name	2-(Dimethylamino)-N-(4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)acetamide
Appearance	White to off-white solid
Solubility	Soluble in DMSO (>50 mg/mL), sparingly soluble in methanol, and insoluble in water.
Purity (HPLC)	>99%
Storage	Store at -20°C for long-term storage.

Synthesis of EGFR Mutant-IN-2

The synthesis of EGFR Mutant-IN-2 is a multi-step process involving the initial formation of a key pyrimidine intermediate followed by a palladium-catalyzed cross-coupling reaction and final amidation.

Experimental Protocol: Synthesis of EGFR Mutant-IN-2

• Step 1: Synthesis of 2-chloro-4-(pyridin-3-yl)pyrimidine. 3-acetylpyridine is reacted with N,N-dimethylformamide dimethyl acetal (DMF-DMA) at 120°C for 4 hours. The resulting intermediate is then treated with 2-chlorobenzamidine hydrochloride and sodium methoxide in methanol under reflux for 8 hours to yield the 2-chloro-4-(pyridin-3-yl)pyrimidine intermediate.

• Step 2: Buchwald-Hartwig amination. The pyrimidine intermediate from Step 1 is coupled with N1-(tert-butoxycarbonyl)-p-phenylenediamine using a palladium catalyst (e.g., Pd₂(dba)₃) and a suitable ligand (e.g., Xantphos) in the presence of a base (e.g., Cs₂CO₃) in an appropriate solvent (e.g., 1,4-dioxane) at 100°C for 12 hours.

• Step 3: Boc deprotection. The product from Step 2 is treated with trifluoroacetic acid (TFA) in dichloromethane (DCM) at room temperature for 2 hours to remove the Boc protecting group.

• Step 4: Amidation. The resulting amine is then acylated with 2-(dimethylamino)acetyl chloride in the presence of a non-nucleophilic base (e.g., diisopropylethylamine, DIPEA) in DCM at 0°C to room temperature for 4 hours to yield the final product, EGFR Mutant-IN-2.

• Purification. The crude product is purified by column chromatography on silica gel using a gradient of methanol in DCM. The structure is confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Activity and Mechanism of Action

EGFR Mutant-IN-2 demonstrates potent inhibitory activity against clinically relevant EGFR mutations, including the activating mutations (L858R, exon 19 deletions) and the resistance mutations (T790M, C797S). Its mechanism of action involves binding to the inactive "αC-out" conformation of the EGFR kinase domain, which is preferentially adopted by the mutant forms of the receptor.

Table 2: In Vitro Kinase Inhibitory Activity of EGFR Mutant-IN-2

Kinase Target	IC₅₀ (nM)
EGFR (WT)	47
EGFR (L858R)	1.2
EGFR (L858R/T790M)	4.4
EGFR (L858R/T790M/C797S)	4.9

Experimental Protocol: In Vitro Kinase Assay (ADP-Glo™)

• Plate Preparation. A 384-well plate is used for the assay.

• Compound Addition. 50 nL of serially diluted EGFR Mutant-IN-2 or DMSO (vehicle control) is added to the wells.

• Pre-incubation. The compounds are pre-incubated with the respective EGFR kinase enzyme for 30 minutes at room temperature.

• Reaction Initiation. The kinase reaction is initiated by adding a solution containing the substrate peptide and ATP.

• Incubation. The reaction is allowed to proceed for 1 hour at room temperature.

• Detection. The amount of ADP produced is measured using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. Luminescence is read on a plate reader.

• Data Analysis. IC₅₀ values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Table 3: Cellular Antiproliferative Activity of EGFR Mutant-IN-2

Cell Line	EGFR Status	GI₅₀ (nM)
A431	WT Overexpression	25.1
NCI-H1975	L858R/T790M	42.5
PC-9	del E746-A750	15.8
SW620	KRAS Mutant (EGFR WT)	>10,000

Experimental Protocol: Cellular Proliferation Assay (MTT)

• Cell Seeding. Cells are seeded in a 96-well plate at a density of 5,000 cells/well and allowed to attach overnight.

• Compound Treatment. Cells are treated with serial dilutions of EGFR Mutant-IN-2 or DMSO (vehicle control) and incubated for 72 hours.

• MTT Addition. 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Solubilization. The medium is removed, and 100 µL of a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement. The absorbance at 570 nm is measured using a microplate reader.

• Data Analysis. The percentage of cell growth inhibition relative to the vehicle control is calculated, and GI₅₀ values are determined.

Signaling Pathways and Experimental Workflows

EGFR activation triggers a cascade of downstream signaling pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are critical for cell proliferation and survival. EGFR Mutant-IN-2 effectively blocks these pathways by inhibiting the initial autophosphorylation of the mutant EGFR.

Caption: EGFR Signaling Pathway and Inhibition by EGFR Mutant-IN-2.

Caption: General Experimental Workflow for EGFR Inhibitor Development.

Experimental Protocol: In Vivo Tumor Xenograft Study

• Animal Model. Athymic nude mice are used for the study.

• Tumor Implantation. NCI-H1975 cells (harboring L858R/T790M mutations) are subcutaneously injected into the flank of each mouse.

• Tumor Growth. Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

• Randomization. Mice are randomized into treatment and vehicle control groups.

• Treatment Administration. EGFR Mutant-IN-2 is administered daily by oral gavage at a predetermined dose. The control group receives the vehicle.

• Tumor Measurement. Tumor volume is measured with calipers every 2-3 days using the formula: Volume = (length × width²)/2.

• Toxicity Monitoring. Body weight is monitored as an indicator of toxicity.

• Study Termination. After a defined treatment period (e.g., 21 days), mice are euthanized, and tumors are excised for pharmacodynamic analysis.

• Data Analysis. The percentage of tumor growth inhibition for the treatment group is calculated relative to the vehicle control group.

Conclusion

EGFR Mutant-IN-2 is a potent and selective inhibitor of clinically relevant EGFR mutations, including those that confer resistance to earlier-generation TKIs. Its unique dual-binding mechanism and favorable preclinical profile make it a promising candidate for further development in the treatment of EGFR-mutant NSCLC. The detailed protocols and data presented in this guide provide a comprehensive resource for researchers in the field of oncology drug discovery.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Conformational Remodeling and Allosteric Regulation Underlying EGFR Mutant-Induced Activation: A Multi-Scale Analysis Using MD, MSMs, and NRI - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and evaluation of dual EGFR/AURKB inhibitors as anticancer agents for non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Novel EGFR Inhibitor Targeting Wild-Type and Mutant Forms of EGFR: In Silico and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design of a “two-in-one” mutant-selective EGFR inhibitor that spans the orthosteric and allosteric sites - PMC [pmc.ncbi.nlm.nih.gov]

EGFR Mutant-IN-2: A Targeted Approach to Overcoming C797S-Mediated Resistance in Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of the C797S mutation in the epidermal growth factor receptor (EGFR) has become a significant challenge in the treatment of non-small cell lung cancer (NSCLC), rendering third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib ineffective. EGFR Mutant-IN-2, also known as Compound D51, is a potent, fourth-generation EGFR inhibitor developed to address this critical unmet medical need. This technical guide provides a comprehensive overview of EGFR Mutant-IN-2, including its mechanism of action, quantitative data, and detailed experimental methodologies, to support researchers and drug development professionals in the field of oncology.

Core Data Presentation

The inhibitory activity of EGFR Mutant-IN-2 has been quantified against key osimertinib-resistant EGFR mutations. The following tables summarize the in vitro potency and pharmacokinetic profile of the compound.

Table 1: In Vitro Inhibitory Activity of EGFR Mutant-IN-2

Target EGFR Mutant	IC50 (nM)
L858R/T790M/C797S	14[1]
del19/T790M/C797S	62[1]

Table 2: Preclinical Pharmacokinetic Profile of EGFR Mutant-IN-2 (Compound D51)

Parameter	Value	Species	Administration
Cmax	Data not publicly available	Mouse	Oral
Tmax	Data not publicly available	Mouse	Oral
AUC	Data not publicly available	Mouse	Oral
Half-life (t1/2)	Data not publicly available	Mouse	Oral
Bioavailability	Favorable in vivo stability and antitumor activity reported[1]	Mouse	Oral

Mechanism of Action

EGFR Mutant-IN-2 is designed to inhibit the kinase activity of EGFR harboring the C797S mutation. Unlike third-generation inhibitors that form a covalent bond with the cysteine at position 797, the C797S mutation to a serine prevents this interaction, leading to resistance. EGFR Mutant-IN-2 likely employs a non-covalent binding mechanism or interacts with the ATP-binding pocket in a manner that is not hindered by the C797S substitution, thereby effectively inhibiting the downstream signaling pathways that drive tumor growth and proliferation.

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures, the following diagrams have been generated using the DOT language.

References

• 1. medchemexpress.com [medchemexpress.com]

Investigating EGFR Mutant-IN-2 in Osimertinib-Resistant Non-Small Cell Lung Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of acquired resistance to third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs), such as osimertinib, presents a significant clinical challenge in the treatment of non-small cell lung cancer (NSCLC). The most common mechanism of resistance is the acquisition of a tertiary C797S mutation in the ATP-binding site of the EGFR kinase domain, which prevents the covalent binding of irreversible inhibitors like osimertinib.[1][2][3] This has spurred the development of fourth-generation EGFR inhibitors designed to overcome this resistance mechanism. This technical guide focuses on EGFR mutant-IN-2, a potent inhibitor of mutant EGFR, and provides a comprehensive overview of its preclinical evaluation in the context of osimertinib-resistant NSCLC.

Mechanism of Action and Preclinical Efficacy

EGFR mutant-IN-2 is an EGFR mutant inhibitor that has demonstrated significant activity against clinically relevant osimertinib-resistant mutations.[4] Specifically, it has been shown to inhibit the EGFRL858R/T790M/C797S and EGFRdel19/T790M/C797S triple mutants, which are key drivers of resistance to osimertinib.[4] The development of fourth-generation inhibitors like EGFR mutant-IN-2 that can effectively target the C797S mutation is a critical area of research aimed at providing new therapeutic options for patients who have progressed on osimertinib.

Data Presentation: In Vitro Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of EGFR mutant-IN-2 and other selected fourth-generation EGFR inhibitors against various EGFR mutations, including the osimertinib-resistant C797S mutation.

Compound	Target EGFR Mutation	IC50 (nM)	Reference
EGFR mutant-IN-2	L858R/T790M/C797S	14
del19/T790M/C797S	62
BBT-176	19Del/C797S (protein)	4.36
19Del/T790M/C797S (protein)	1.79
L858R/C797S (protein)	5.35
19Del/C797S (Ba/F3 cells)	42
19Del/T790M/C797S (Ba/F3 cells)	49
L858R/C797S (Ba/F3 cells)	183
L858R/T790M/C797S (Ba/F3 cells)	202
JND3229	L858R/T790M/C797S	5.8
Compound 27	L858R/T790M/C797S	3.1
LS-106	19del/T790M/C797S (kinase)	2.4
L858R/T790M/C797S (kinase)	3.1
19del/T790M/C797S (BaF3 cells)	90
L858R/T790M/C797S (BaF3 cells)	120

Note: IC50 values are highly dependent on the specific assay conditions and cell lines used. The data presented here are for comparative purposes and are compiled from various sources.

While specific pharmacokinetic data for EGFR mutant-IN-2 are not publicly available, it is described as having favorable pharmacokinetic parameters and in vivo stability.

Experimental Protocols

Biochemical Kinase Assay (Continuous-Read)

This protocol is adapted from established methods for measuring the potency of kinase inhibitors.

• Reagent Preparation:

  • Prepare 10X stocks of recombinant human EGFR proteins (e.g., EGFRL858R/T790M/C797S) in 1X kinase reaction buffer (20 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT).

  • Prepare a 1.13X ATP and a suitable fluorescent or luminescent peptide substrate (e.g., Y12-Sox) mix in 1X kinase reaction buffer.

  • Prepare serial dilutions of EGFR mutant-IN-2 in 50% DMSO.

• Assay Procedure:

  • Add 5 µL of the EGFR enzyme solution to the wells of a 384-well, white, non-binding surface microtiter plate.

  • Add 0.5 µL of the serially diluted EGFR mutant-IN-2 or DMSO (vehicle control) to the respective wells.

  • Pre-incubate the plate at 27°C for 30 minutes.

  • Initiate the kinase reaction by adding 45 µL of the ATP/peptide substrate mix.

  • Monitor the reaction kinetics in a plate reader (e.g., λex 360 nm / λem 485 nm for a fluorescent substrate) every 60-90 seconds for 30-120 minutes.

• Data Analysis:

  • Examine the progress curves for linear reaction kinetics.

  • Determine the initial velocity from the slope of the linear portion of the curve.

  • Plot the initial velocity against the inhibitor concentration and fit the data to a suitable model (e.g., log[Inhibitor] vs. Response, Variable Slope in GraphPad Prism) to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

• Cell Seeding:

  • Seed NSCLC cells harboring the relevant EGFR mutations (e.g., engineered Ba/F3 cells or patient-derived cells) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate overnight.

• Treatment:

  • Treat the cells with various concentrations of EGFR mutant-IN-2 (e.g., 0, 1, 10, 100, 1000 nM). Include a vehicle control (DMSO).

  • Incubate the treated cells for 72 hours.

• MTT Addition and Solubilization:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and plot the results to determine the IC50 value.

Western Blot Analysis for EGFR Signaling

This protocol allows for the assessment of the inhibitor's effect on EGFR and its downstream signaling pathways.

• Cell Treatment and Lysis:

  • Seed NSCLC cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with different concentrations of EGFR mutant-IN-2 for a specified time (e.g., 2-24 hours).

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto a polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p-EGFR, total EGFR, p-AKT, total AKT, p-ERK, and total ERK overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software. Normalize the intensity of the phosphoprotein bands to the corresponding total protein bands.

In Vivo Tumor Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of an EGFR inhibitor in a mouse model.

• Tumor Implantation:

  • Subcutaneously inject immunocompromised mice (e.g., nude or SCID mice) with NSCLC cells harboring osimertinib-resistant EGFR mutations (e.g., 1 x 10⁶ to 5 x 10⁶ cells in a mixture of serum-free medium and Matrigel).

• Tumor Growth Monitoring and Treatment:

  • Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and vehicle control groups.

  • Administer EGFR mutant-IN-2 at the desired doses and schedule (e.g., daily oral gavage).

• Efficacy Evaluation:

  • Continue to monitor tumor volume and body weight throughout the study.

  • At the end of the study (e.g., when control tumors reach a predetermined size), euthanize the mice and excise the tumors.

  • Measure the tumor weight and perform further analysis (e.g., Western blotting, immunohistochemistry) on the tumor tissue.

Mandatory Visualizations

EGFR Signaling Pathway in Osimertinib Resistance

Caption: EGFR signaling pathway in the context of C797S-mediated osimertinib resistance and inhibition by EGFR mutant-IN-2.

Experimental Workflow for Preclinical Evaluation

Caption: A typical experimental workflow for the preclinical evaluation of a fourth-generation EGFR inhibitor.

Conclusion

EGFR mutant-IN-2 represents a promising therapeutic agent for overcoming osimertinib resistance in NSCLC driven by the C797S mutation. Its potent in vitro activity against key resistance mutations highlights its potential as a next-generation EGFR inhibitor. The experimental protocols and workflows detailed in this guide provide a framework for the continued investigation and development of EGFR mutant-IN-2 and other fourth-generation EGFR inhibitors. Further in vivo efficacy and pharmacokinetic studies will be crucial in translating the preclinical promise of these compounds into clinical benefits for patients with osimertinib-resistant NSCLC.

References

• 1. researchgate.net [researchgate.net]
• 2. Chronicles of EGFR Tyrosine Kinase Inhibitors: Targeting EGFR C797S Containing Triple Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02347H [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]

Overcoming Acquired Resistance in EGFR-Mutant Non-Small Cell Lung Cancer: A Technical Guide to EGFR Mutant-IN-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of EGFR mutant-IN-2, a fourth-generation epidermal growth factor receptor (EGFR) inhibitor designed to overcome acquired resistance to third-generation tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). This document details the mechanism of action, preclinical efficacy, and the experimental protocols utilized in the evaluation of this potent, wild-type-sparing inhibitor.

Introduction: The Challenge of Acquired Resistance in EGFR-Mutant NSCLC

Activating mutations in the epidermal growth factor receptor (EGFR) are critical drivers in a significant subset of non-small cell lung cancers (NSCLC).[1] Targeted therapies, specifically EGFR tyrosine kinase inhibitors (TKIs), have revolutionized the treatment landscape for these patients. First and second-generation TKIs, such as gefitinib, erlotinib, and afatinib, offered significant clinical benefits, but their efficacy is often limited by the emergence of the T790M "gatekeeper" mutation.[1]

The development of third-generation irreversible inhibitors, most notably osimertinib, was a major advancement, as they were designed to be effective against tumors harboring the T790M mutation while sparing wild-type (WT) EGFR, thereby reducing toxicity.[2] Osimertinib covalently binds to a cysteine residue at position 797 (C797) in the ATP-binding pocket of EGFR.[2] However, acquired resistance to osimertinib inevitably develops, frequently through a tertiary mutation at this covalent binding site, most commonly the C797S mutation, which substitutes cysteine with serine.[3] This substitution prevents the covalent bond formation, rendering irreversible inhibitors ineffective and creating a significant unmet clinical need.

To address this challenge, fourth-generation EGFR inhibitors are being developed. These inhibitors are designed to be effective against EGFR harboring both the T790M and C797S mutations. This guide focuses on a promising fourth-generation inhibitor, EGFR mutant-IN-2 (also known as Compound D51), a noncovalent, potent, and selective inhibitor that has demonstrated significant preclinical activity against osimertinib-resistant EGFR mutations.

Mechanism of Action of EGFR Mutant-IN-2

EGFR mutant-IN-2 is a rationally designed osimertinib derivative that functions as a noncovalent, ATP-competitive inhibitor. Unlike its irreversible predecessors, its mechanism does not rely on forming a covalent bond with C797, thereby circumventing the primary mechanism of resistance to third-generation TKIs.

Targeting the ATP-Binding Pocket

Molecular docking studies indicate that EGFR mutant-IN-2 occupies the ATP-binding site of the EGFR kinase domain. Its binding is stabilized by key interactions, including hydrogen bonds with critical residues within the pocket, which allows it to potently inhibit the kinase activity of EGFR, even in the presence of the C797S mutation.

Selectivity for Mutant vs. Wild-Type EGFR

A critical feature of EGFR mutant-IN-2 is its high selectivity for mutant forms of EGFR over the wild-type receptor. This selectivity is crucial for minimizing the dose-limiting toxicities commonly associated with non-selective EGFR inhibitors, such as skin rash and diarrhea. Preclinical data demonstrates that EGFR mutant-IN-2 has over 500-fold selectivity for the triple-mutant EGFRL858R/T790M/C797S over wild-type EGFR.

Overcoming Acquired Resistance: Preclinical Data

EGFR mutant-IN-2 has shown potent inhibitory activity against key osimertinib-resistant EGFR mutations in both biochemical and cellular assays. Its efficacy has also been demonstrated in in vivo models of NSCLC.

In Vitro Kinase and Cellular Proliferation Assays

The inhibitory activity of EGFR mutant-IN-2 was evaluated against various EGFR mutations. The half-maximal inhibitory concentration (IC50) values from these assays are summarized in the tables below.

Table 1: In Vitro Kinase Inhibitory Activity of EGFR Mutant-IN-2

EGFR Mutant	IC50 (nM)
L858R/T790M/C797S	14
del19/T790M/C797S	62
Wild-Type (WT)	>5000

Table 2: In Vitro Anti-proliferative Activity of EGFR Mutant-IN-2

Cell Line	EGFR Mutation Status	IC50 (nM)
H1975-TM	L858R/T790M/C797S	14
PC9-TM	del19/T790M/C797S	82
A431	Wild-Type	>10000

In Vivo Efficacy in Xenograft Models

The anti-tumor activity of EGFR mutant-IN-2 was assessed in a nude mouse xenograft model using H1975-TM cells, which harbor the EGFRL858R/T790M/C797S triple mutation. The compound demonstrated significant, dose-dependent tumor growth inhibition.

Table 3: In Vivo Anti-Tumor Efficacy of EGFR Mutant-IN-2

Treatment Group	Dosage	Tumor Growth Inhibition (%)
Vehicle Control	-	0
EGFR mutant-IN-2	50 mg/kg	Significant Inhibition
EGFR mutant-IN-2	100 mg/kg	Stronger Inhibition

(Note: Specific quantitative values for tumor growth inhibition were not provided in the abstract but were described as significant and dose-dependent in the primary research article.)

Signaling Pathways and Experimental Workflows

EGFR Signaling Pathway and Inhibition

The EGFR signaling pathway is a complex cascade that regulates cell growth, proliferation, and survival. Upon ligand binding, EGFR dimerizes and autophosphorylates, leading to the activation of downstream pathways such as the RAS/RAF/MEK/ERK and PI3K/AKT pathways. Activating mutations lead to constitutive activation of these pathways. EGFR mutant-IN-2 inhibits this signaling at the source by blocking the kinase activity of the receptor.

EGFR Signaling and Inhibition by EGFR mutant-IN-2

Mechanism of Acquired Resistance to Osimertinib

Osimertinib, a third-generation EGFR inhibitor, irreversibly binds to the C797 residue. The C797S mutation prevents this covalent bond, leading to restored kinase activity and tumor cell proliferation despite treatment.

Osimertinib Resistance via C797S Mutation

Experimental Workflow: In Vivo Xenograft Study

The following diagram outlines a typical workflow for assessing the in vivo efficacy of an EGFR inhibitor like EGFR mutant-IN-2.

Workflow for In Vivo Efficacy Assessment

Detailed Experimental Protocols

The following protocols are based on the methodologies described in the primary research publication by Dong H, et al. (2023) and standard laboratory procedures.

In Vitro EGFR Kinase Inhibition Assay

• Objective: To determine the IC50 value of EGFR mutant-IN-2 against various forms of the EGFR kinase domain.

• Materials: Recombinant human EGFR kinase domains (WT, L858R/T790M/C797S, del19/T790M/C797S), ATP, kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA), and a suitable kinase activity detection kit (e.g., ADP-Glo™).

• Procedure:

  • Prepare serial dilutions of EGFR mutant-IN-2 in DMSO, followed by a further dilution in kinase assay buffer.

  • In a 384-well plate, add the recombinant EGFR kinase, a suitable substrate (e.g., a poly-GT peptide), and the diluted inhibitor.

  • Initiate the kinase reaction by adding a predetermined concentration of ATP (often at the Km value for the specific kinase).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the remaining kinase activity using the detection reagent as per the manufacturer's instructions (e.g., by measuring luminescence).

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data using a nonlinear regression model to determine the IC50 value.

Cell Viability/Proliferation Assay

• Objective: To determine the anti-proliferative effect of EGFR mutant-IN-2 on NSCLC cell lines.

• Materials: NSCLC cell lines (e.g., H1975-TM, PC9-TM, A431), complete growth medium (e.g., RPMI-1640 with 10% FBS), 96-well plates, and a cell viability reagent (e.g., MTS or CellTiter-Glo®).

• Procedure:

  • Seed cells into a 96-well plate at a predetermined density (e.g., 3,000-5,000 cells/well) and allow them to adhere overnight.

  • Prepare serial dilutions of EGFR mutant-IN-2 in the complete growth medium.

  • Replace the existing medium with the medium containing the various concentrations of the inhibitor or vehicle control (e.g., 0.1% DMSO).

  • Incubate the cells for a specified duration (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.

  • Add the cell viability reagent to each well according to the manufacturer's protocol.

  • Measure the signal (absorbance or luminescence) using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Western Blot Analysis for Signaling Pathway Modulation

• Objective: To assess the effect of EGFR mutant-IN-2 on the phosphorylation of EGFR and downstream signaling proteins.

• Materials: NSCLC cells, lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors), primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK), HRP-conjugated secondary antibodies, and chemiluminescent substrate.

• Procedure:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of EGFR mutant-IN-2 for a specified time (e.g., 2-6 hours).

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer on ice.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

  • Denature protein samples by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the desired primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

In Vivo Xenograft Mouse Model

• Objective: To evaluate the in vivo anti-tumor efficacy of EGFR mutant-IN-2.

• Materials: Immunocompromised mice (e.g., BALB/c nude mice), H1975-TM or PC9-TM tumor cells, Matrigel, vehicle solution, and EGFR mutant-IN-2 formulated for oral administration.

• Procedure:

  • Subcutaneously inject a suspension of tumor cells (e.g., 5 x 10⁶ cells in Matrigel/PBS) into the flank of each mouse.

  • Monitor the mice until tumors reach an average volume of 100-200 mm³.

  • Randomize the mice into treatment and control groups.

  • Administer EGFR mutant-IN-2 (e.g., at 50 and 100 mg/kg) or vehicle control to the respective groups via oral gavage once daily.

  • Measure tumor volumes with calipers and monitor the body weight of the mice 2-3 times per week.

  • Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a specified size.

  • At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., pharmacodynamic studies).

Conclusion

EGFR mutant-IN-2 (Compound D51) represents a significant advancement in the development of fourth-generation EGFR inhibitors. Its potent and selective noncovalent mechanism of action allows it to effectively inhibit the kinase activity of EGFR harboring the C797S mutation, a key driver of resistance to third-generation TKIs like osimertinib. The compelling preclinical data, demonstrating potent in vitro activity against triple-mutant EGFR and significant in vivo tumor regression, highlight its potential as a future therapeutic option for NSCLC patients who have developed resistance to current standard-of-care treatments. Further clinical investigation is warranted to translate these promising preclinical findings into tangible benefits for patients with advanced, EGFR-mutant lung cancer.

References

• 1. Structural Insight and Development of EGFR Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanisms of resistance to osimertinib - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Binding Affinity of EGFR Mutant-IN-2 to Double Mutant EGFR

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The epidermal growth factor receptor (EGFR) is a critical target in oncology, particularly in non-small cell lung cancer (NSCLC). The emergence of resistance mutations, such as the T790M "gatekeeper" mutation in combination with activating mutations like L858R or exon 19 deletions (del19), poses a significant challenge to the efficacy of EGFR tyrosine kinase inhibitors (TKIs). This guide provides a comprehensive overview of the binding affinity of a fourth-generation inhibitor, EGFR mutant-IN-2 (also known as Compound D51), with a focus on its activity against mutant forms of EGFR. While specific binding affinity data for EGFR mutant-IN-2 against double mutant EGFR (e.g., L858R/T790M) is not publicly available at this time, this document summarizes the available data for its potent activity against clinically relevant triple mutant forms of EGFR. Furthermore, it details the experimental protocols for assessing inhibitor binding affinity and illustrates the pertinent signaling pathways and experimental workflows.

Introduction to EGFR and Resistance Mutations

The EGFR signaling pathway plays a pivotal role in cell proliferation, survival, and differentiation.[1][2] Ligand binding to EGFR triggers receptor dimerization and subsequent autophosphorylation of its intracellular tyrosine kinase domain. This initiates a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which are crucial for normal cellular function but are often dysregulated in cancer.

Activating mutations in the EGFR kinase domain, such as the L858R point mutation in exon 21 or in-frame deletions in exon 19, lead to constitutive kinase activity, driving tumorigenesis in a subset of NSCLC patients. First and second-generation EGFR TKIs have shown significant clinical benefit in these patients. However, the majority of patients eventually develop resistance, most commonly through the acquisition of a secondary T790M mutation in exon 20.[3] The T790M mutation increases the affinity of EGFR for ATP, thereby reducing the potency of ATP-competitive inhibitors.[4][5] More recently, a tertiary C797S mutation has emerged as a resistance mechanism to third-generation covalent inhibitors like osimertinib, as it removes the cysteine residue required for covalent bond formation.

EGFR Mutant-IN-2: A Novel Inhibitor

EGFR mutant-IN-2 is a potent, mutant-selective EGFR inhibitor. While specific binding affinities for double mutant EGFR are not yet published, available data demonstrates its significant activity against triple mutant EGFR, which represents a key area of unmet need in NSCLC treatment.

Quantitative Binding Affinity Data

The inhibitory activity of EGFR mutant-IN-2 has been quantified against triple mutant EGFR constructs. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the inhibitor required to reduce enzyme activity by 50%, are presented in the table below. A lower IC50 value indicates a more potent inhibitor.

EGFR Mutant	IC50 (nM)
L858R/T790M/C797S	14
del19/T790M/C797S	62

Data sourced from publicly available information.

Experimental Protocols

The determination of inhibitor binding affinity and potency is crucial in drug development. Below are detailed methodologies for key experiments used to characterize EGFR inhibitors.

Biochemical Kinase Inhibition Assay

This assay directly measures the ability of an inhibitor to block the enzymatic activity of purified EGFR kinase domains.

Objective: To determine the IC50 value of an inhibitor against wild-type and mutant EGFR kinases.

Materials:

• Recombinant human EGFR kinase domain (wild-type or mutant)

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP (Adenosine triphosphate)

• Peptide substrate (e.g., a synthetic peptide containing a tyrosine residue)

• Test inhibitor (e.g., EGFR mutant-IN-2) dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well microplates

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of the test inhibitor in kinase buffer. A typical starting concentration is 10 µM with 3-fold serial dilutions.

• Enzyme and Substrate Preparation: In a microplate, add the recombinant EGFR enzyme and the peptide substrate to each well.

• Inhibitor Incubation: Add the diluted inhibitor or DMSO (vehicle control) to the wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP to each well. The ATP concentration should be close to the Michaelis-Menten constant (Km) for EGFR to ensure accurate IC50 determination.

• Reaction Incubation: Allow the reaction to proceed for a specific duration (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate or consumed ATP. This is often achieved using a luminescence-based assay that quantifies the amount of ADP produced.

• Data Analysis: Plot the percentage of inhibition versus the inhibitor concentration. The IC50 value is determined by fitting the data to a dose-response curve using a suitable software (e.g., GraphPad Prism).

Cell-Based Proliferation Assay

This assay assesses the inhibitor's ability to prevent the growth of cancer cells that are dependent on EGFR signaling for their proliferation and survival.

Objective: To determine the GI50 (concentration for 50% growth inhibition) of an inhibitor in EGFR-dependent cancer cell lines.

Materials:

• Cancer cell lines expressing wild-type or mutant EGFR (e.g., PC-9 for del19, H1975 for L858R/T790M)

• Complete cell culture medium

• Test inhibitor dissolved in DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Plate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with serial dilutions of the test inhibitor. Include untreated and vehicle (DMSO) controls.

• Incubation: Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a CO2 incubator.

• Viability Measurement: Add the cell viability reagent to each well. This reagent measures the amount of ATP present, which is an indicator of metabolically active cells.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle-treated control cells. Determine the GI50 value by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing Key Processes

Diagrams are essential for understanding the complex biological and experimental processes involved in EGFR inhibitor research.

EGFR Signaling Pathway

The following diagram illustrates the major signaling cascades activated by EGFR and the point of intervention for EGFR inhibitors.

EGFR Signaling Pathway and Inhibitor Action

Experimental Workflow for Kinase Inhibitor Evaluation

The process of evaluating a potential EGFR inhibitor follows a logical progression from initial biochemical screening to more complex cellular and in vivo studies.

Workflow for EGFR Inhibitor Evaluation

Conclusion

The development of inhibitors that can effectively target resistance mutations is a critical goal in precision oncology. EGFR mutant-IN-2 shows promise as a potent inhibitor of triple mutant EGFR, addressing a significant clinical challenge. While further data on its binding affinity to double mutant EGFR is anticipated, the methodologies and understanding of the underlying biology outlined in this guide provide a solid foundation for researchers and drug developers in the field. The continued investigation of such next-generation inhibitors is essential for improving outcomes for patients with EGFR-mutant NSCLC.

References

• 1. Insights into the Overcoming EGFRDel19/T790M/C797S Mutation: A Perspective on the 2-Aryl-4-aminothienopyrimidine Backbone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. EGFR T790M mutation: a double role in lung cancer cell survival? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of double mutations T790M/L858R on conformation and drug-resistant mechanism of epidermal growth factor receptor explored by molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The T790M mutation in EGFR kinase causes drug resistance by increasing the affinity for ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcsb.org [rcsb.org]

Structural Analysis of a Covalent Inhibitor Complexed with EGFR T790M: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1] Mutations in the EGFR gene can lead to its constitutive activation, a key driver in the development and progression of various cancers, including non-small cell lung cancer (NSCLC).[2][3] While first and second-generation EGFR tyrosine kinase inhibitors (TKIs) have shown efficacy in treating NSCLC patients with activating EGFR mutations, the emergence of the T790M "gatekeeper" mutation often leads to acquired resistance.[4][5] This mutation, a single amino acid substitution from threonine to methionine at position 790, enhances the receptor's affinity for ATP, thereby reducing the potency of ATP-competitive inhibitors.

This technical guide provides an in-depth structural and functional analysis of a representative pyrimidine-based covalent inhibitor complexed with the drug-resistant EGFR T790M mutant. While the specific inhibitor "IN-2" was not identified in the public domain, this guide utilizes data from well-characterized covalent inhibitors that selectively target the Cys797 residue in the ATP-binding site of EGFR, a strategy proven effective against the T790M mutation.

Structural Analysis of the EGFR T790M-Inhibitor Complex

Crystallographic studies of EGFR T790M in complex with pyrimidine-based covalent inhibitors reveal a detailed picture of their binding mode and the basis for their selectivity and potency. These inhibitors are designed to form a covalent bond with Cys797, which is located near the ATP-binding pocket. This irreversible interaction allows them to effectively shut down the kinase activity of the T790M mutant.

The pyrimidine scaffold of these inhibitors typically forms hydrogen bonds with the hinge region of the kinase domain, specifically with the backbone of Met793. The presence of the bulky methionine at position 790 in the mutant creates a steric clash with first and second-generation inhibitors. However, third-generation covalent inhibitors are designed to fit into this altered active site. The inhibitor's structure often includes a solvent-exposed moiety that can be modified to optimize pharmacokinetic properties without compromising binding affinity.

Structural alignments show that the overall conformation of the kinase domain is not dramatically altered by the binding of the covalent inhibitor. The inhibitor occupies the ATP-binding cleft between the N- and C-lobes of the kinase domain. The covalent bond formation with Cys797 anchors the inhibitor in place, leading to a prolonged and potent inhibition of the enzyme's activity.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity of a representative pyrimidine-based covalent inhibitor against various forms of EGFR.

Table 1: In Vitro Kinase Inhibition

Target Kinase	IC₅₀ (nM)
EGFR (Wild-Type)	>1000
EGFR (L858R)	15
EGFR (T790M)	8
EGFR (L858R/T790M)	1

Data is representative of pyrimidine-based covalent inhibitors targeting EGFR T790M.

Table 2: Cellular Proliferation Inhibition

Cell Line	EGFR Status	GI₅₀ (nM)
A431	Wild-Type Overexpression	>500
NCI-H1975	L858R/T790M	25
PC-9	del E746-A750	10

Data is representative of pyrimidine-based covalent inhibitors targeting EGFR T790M.

Experimental Protocols

Protein Expression and Purification of EGFR T790M Kinase Domain

A detailed protocol for the expression and purification of the EGFR T790M kinase domain is crucial for in vitro biochemical and structural studies.

• Expression: The human EGFR kinase domain (residues 696-1022) containing the T790M mutation is typically cloned into an expression vector (e.g., pFastBac) with an N-terminal purification tag (e.g., His-tag). The recombinant vector is then used to generate baculovirus for infection of insect cells (e.g., Sf9 or Hi5). Cells are cultured for 48-72 hours post-infection to allow for protein expression.

• Lysis: Infected cells are harvested by centrifugation, resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol, 1 mM TCEP, and protease inhibitors), and lysed by sonication or microfluidization.

• Affinity Chromatography: The cell lysate is clarified by centrifugation, and the supernatant is loaded onto a Ni-NTA affinity column. The column is washed with a buffer containing a low concentration of imidazole to remove non-specifically bound proteins. The His-tagged EGFR T790M is then eluted with a high concentration of imidazole.

• Tag Removal and Further Purification: The eluted protein is treated with a specific protease (e.g., TEV protease) to cleave the affinity tag. The protein solution is then passed through the Ni-NTA column again to remove the cleaved tag and any uncleaved protein.

• Size-Exclusion Chromatography: The final purification step involves size-exclusion chromatography to separate the EGFR T790M kinase domain from any remaining impurities and aggregates. The purified protein is then concentrated and stored at -80°C.

In Vitro EGFR Kinase Assay (ADP-Glo™ Assay)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, providing a quantitative measure of enzyme activity and inhibition.

• Reaction Setup: The kinase reaction is set up in a 384-well plate. Each well contains the purified EGFR T790M enzyme, the kinase buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT), the substrate (e.g., poly(Glu,Tyr) 4:1), and the test inhibitor at various concentrations.

• Reaction Initiation and Incubation: The reaction is initiated by the addition of ATP. The plate is then incubated at room temperature for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• ADP Detection: After the incubation, ADP-Glo™ Reagent is added to each well to terminate the kinase reaction and deplete the remaining ATP. The plate is incubated for 40 minutes at room temperature.

• Luminescence Measurement: Kinase Detection Reagent is then added to convert ADP to ATP and generate a luminescent signal through a luciferase reaction. After a 30-minute incubation, the luminescence is measured using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. IC₅₀ values for the inhibitor are determined by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Crystallization of the EGFR T790M-Inhibitor Complex

Obtaining high-quality crystals is essential for determining the three-dimensional structure of the protein-inhibitor complex.

• Complex Formation: The purified EGFR T790M kinase domain is incubated with a molar excess of the covalent inhibitor for several hours to ensure complete covalent modification. The complex is then purified by size-exclusion chromatography to remove unbound inhibitor.

• Crystallization Screening: The purified complex is concentrated to a suitable concentration (e.g., 5-10 mg/mL) and used for crystallization screening. The sitting-drop or hanging-drop vapor diffusion method is commonly used, where small droplets of the protein-inhibitor complex are mixed with a variety of crystallization screen solutions.

• Crystal Optimization: Initial crystal hits are optimized by systematically varying the concentrations of the precipitant, buffer pH, and additives to obtain larger, well-diffracting crystals.

• Data Collection and Structure Determination: The optimized crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source. The structure is then solved by molecular replacement using a known EGFR kinase domain structure as a search model, and the model is refined against the diffraction data.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the EGFR signaling pathway and a general workflow for the development of EGFR inhibitors.

Caption: EGFR Signaling Pathway and Point of Inhibition.

Caption: General Experimental Workflow for EGFR Inhibitor Development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molecular Determinants of Epidermal Growth Factor Binding: A Molecular Dynamics Study | PLOS One [journals.plos.org]
• 3. benchchem.com [benchchem.com]
• 4. targetedonc.com [targetedonc.com]
• 5. aacrjournals.org [aacrjournals.org]

The Rise and Fall of a Promising EGFR Inhibitor: A Technical Guide to Rociletinib (CO-1686)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, development, and mechanism of action of rociletinib (formerly CO-1686), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). Rociletinib was designed to selectively target the activating mutations of EGFR, as well as the T790M resistance mutation, which frequently arises after treatment with first- and second-generation EGFR inhibitors in non-small cell lung cancer (NSCLC). While its development was ultimately halted, the story of rociletinib offers valuable insights into the challenges of targeted cancer therapy.

Discovery and Rationale

The development of rociletinib was driven by a critical unmet need in the treatment of EGFR-mutant NSCLC. Patients with activating EGFR mutations, such as exon 19 deletions and the L858R point mutation, initially show remarkable responses to first-generation TKIs like erlotinib and gefitinib. However, acquired resistance inevitably develops, with the T790M "gatekeeper" mutation being the culprit in over half of the cases. This mutation increases the affinity of the EGFR kinase domain for ATP, reducing the efficacy of ATP-competitive inhibitors.

Rociletinib was engineered as a covalent, irreversible inhibitor designed to overcome this resistance mechanism. Its 2,4-disubstituted pyrimidine scaffold was optimized to selectively target the mutant forms of EGFR, including T790M, while sparing wild-type (WT) EGFR.[1][2][3] This selectivity was intended to minimize the dose-limiting toxicities associated with WT EGFR inhibition, such as rash and diarrhea.[1]

Mechanism of Action

Rociletinib functions as an irreversible inhibitor by forming a covalent bond with the cysteine residue at position 797 (C797) within the ATP-binding pocket of the EGFR kinase domain.[3] This covalent modification permanently inactivates the receptor, thereby blocking downstream signaling pathways crucial for tumor cell proliferation and survival. Its selectivity for mutant EGFR is attributed to its ability to bind more potently to the altered conformation of the ATP-binding site in the mutant receptor compared to the wild-type receptor.

Quantitative Efficacy Data

The preclinical and clinical efficacy of rociletinib has been documented through various studies. The following tables summarize key quantitative data.

Table 1: In Vitro Potency of Rociletinib

Target	Assay Type	Metric	Value	Reference
EGFRL858R/T790M	Cell-free	Ki	21.5 nM
EGFRWT	Cell-free	Ki	303.3 nM
EGFRL858R/T790M	EGFR-TK Inhibition	IC50	0.04 µM
EGFRWT	EGFR-TK Inhibition	IC50	>1.68 µM
Mutant EGFR expressing NSCLC cells	Cell Viability (Growth Inhibition)	GI50	7 - 32 nM
WT EGFR expressing cells	Cell Viability (Growth Inhibition)	GI50	547 - 4,275 nM
pEGFR (mutant EGFR expressing cells)	Kinase Assay	IC50	62 - 187 nM
pEGFR (WT EGFR expressing cells)	Kinase Assay	IC50	> 2,000 nM

Table 2: Clinical Efficacy of Rociletinib in T790M-Positive NSCLC Patients

Clinical Trial Phase	Number of Patients	Metric	Value	Reference
Phase 1/2	46	Objective Response Rate (ORR)	59%
Phase 1/2	46	Disease Control Rate (DCR)	93%
Phase 1/2 (updated)	79 (500 mg dose)	Confirmed ORR	28%
Phase 1/2 (updated)	170 (625 mg dose)	Confirmed ORR	34%
Phase 1/2 (plasma genotyping)	-	ORR (T790M+)	~48%
Phase 1/2 (plasma genotyping)	-	ORR (T790M-)	33-36%

Experimental Protocols

EGFR Tyrosine Kinase Inhibition Assay

Objective: To determine the in vitro inhibitory activity of rociletinib against wild-type and mutant EGFR tyrosine kinase.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human wild-type and L858R/T790M double mutant EGFR (N-terminal GST-tagged) are used as the enzyme source. A synthetic poly(Glu, Tyr) 4:1 peptide is used as the substrate.

• Reaction Mixture: The assay is performed in a kinase buffer containing ATP and MgCl2.

• Inhibitor Addition: Rociletinib is serially diluted in DMSO and added to the reaction mixture.

• Initiation and Incubation: The kinase reaction is initiated by the addition of the enzyme. The mixture is incubated at 37°C for a specified time (e.g., 60 minutes).

• Detection: The amount of phosphorylated substrate is quantified using an ELISA-based method or a radiometric assay with [γ-33P]ATP.

• Data Analysis: The IC50 value, the concentration of inhibitor required to inhibit 50% of the enzyme activity, is calculated by fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (MTT Assay)

Objective: To assess the cytotoxic effects of rociletinib on NSCLC cell lines with different EGFR mutation statuses.

Methodology:

• Cell Seeding: NSCLC cell lines (e.g., NCI-H1975 for L858R/T790M, A549 for WT EGFR) are seeded in 96-well plates at a density of 3,000-8,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Rociletinib is serially diluted in the growth medium. The medium from the cell plates is replaced with the medium containing different concentrations of the inhibitor. A DMSO-only vehicle control is included.

• Incubation: The plates are incubated for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 4 hours. Viable cells with active metabolism convert MTT into formazan crystals.

• Solubilization: The medium is removed, and a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The GI50 (Growth Inhibition 50%) value is determined using non-linear regression analysis.

Visualizations

EGFR Signaling Pathway and Inhibition by Rociletinib

Caption: EGFR signaling pathway and the point of inhibition by Rociletinib.

Rociletinib Development Workflow

Caption: Simplified workflow of Rociletinib's development.

Resistance to Rociletinib and Discontinuation of Development

Despite initial promising results, resistance to rociletinib was observed to develop through the acquisition of a C797S mutation in the EGFR gene. This mutation at the site of covalent binding prevents the irreversible attachment of rociletinib, rendering it ineffective.

Furthermore, in later stages of clinical trials, the confirmed objective response rates for rociletinib were lower than initially reported. In May 2016, Clovis Oncology, the developer of rociletinib, announced the discontinuation of its development and withdrew its application for marketing authorization. This decision was influenced by a combination of factors, including the revised efficacy data and the competitive landscape of third-generation EGFR inhibitors, notably the approval and success of osimertinib.

Conclusion

Rociletinib (CO-1686) represented a significant effort to address the challenge of acquired resistance in EGFR-mutant NSCLC. Its design as a mutant-selective, covalent inhibitor demonstrated a rational approach to drug development. While its journey was cut short, the preclinical and clinical data generated for rociletinib have contributed to a deeper understanding of EGFR biology, mechanisms of resistance, and the development of next-generation targeted therapies. The story of rociletinib serves as a crucial case study for researchers and professionals in the field of drug discovery and development, highlighting the complexities and uncertainties inherent in bringing a new therapeutic agent to patients.

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. Profile of rociletinib and its potential in the treatment of non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]

A Technical Guide to the Preclinical Evaluation of EGFR Mutant-IN-2

Disclaimer: Publicly available scientific literature and databases do not contain information on a compound designated "EGFR mutant-IN-2." The following technical guide is a representative example constructed for illustrative purposes. The data, experimental protocols, and analyses presented are hypothetical and based on established principles for the preclinical assessment of third-generation EGFR inhibitors.

Introduction

Epidermal Growth Factor Receptor (EGFR) is a critical target in oncology, particularly in non-small cell lung cancer (NSCLC) where activating mutations drive tumor growth. While first and second-generation EGFR tyrosine kinase inhibitors (TKIs) have shown clinical benefit, resistance mechanisms, most commonly the T790M "gatekeeper" mutation, inevitably emerge.[1][2][3] EGFR Mutant-IN-2 is a hypothetical, next-generation, irreversible covalent inhibitor designed to selectively target common activating EGFR mutations (Exon 19 deletions and L858R) as well as the T790M resistance mutation, while sparing wild-type (WT) EGFR to minimize toxicity.[2] This document outlines the comprehensive preclinical evaluation of EGFR Mutant-IN-2, detailing its in vitro and in vivo activity, pharmacokinetic profile, and the experimental methodologies employed.

Mechanism of Action

EGFR is a receptor tyrosine kinase that, upon activation by ligands like EGF, dimerizes and autophosphorylates, initiating downstream signaling cascades such as the PI3K/AKT and RAS/MAPK pathways, which promote cell proliferation, survival, and invasion.[4] Activating mutations in EGFR lead to constitutive kinase activity, driving oncogenesis. EGFR Mutant-IN-2 is designed to form a covalent bond with the cysteine residue at position 797 in the ATP-binding pocket of EGFR. This irreversible binding blocks ATP from accessing the kinase domain, thereby inhibiting autophosphorylation and downstream signaling in mutant EGFR-driven cancer cells. Its selectivity for mutant over WT EGFR is achieved through structural modifications that exploit the altered conformation of the mutant kinase domain.

Data Presentation

In Vitro Activity

The inhibitory activity of EGFR Mutant-IN-2 was assessed against various EGFR kinase constructs and in cellular models.

Table 1: In Vitro Kinase Inhibitory Activity of EGFR Mutant-IN-2

Kinase Target	IC₅₀ (nM)
EGFR (L858R)	0.8
EGFR (Exon 19 Del)	1.1
EGFR (L858R/T790M)	2.5
EGFR (WT)	85

Table 2: Cellular Activity of EGFR Mutant-IN-2 in NSCLC Cell Lines

Cell Line	EGFR Mutation Status	GI₅₀ (nM)
PC-9	Exon 19 Del	3.2
H1975	L858R/T790M	8.9
A549	WT	> 2,000
H358	WT	> 2,000

Pharmacokinetics

Single-dose pharmacokinetic studies were conducted in multiple preclinical species to assess the drug's profile.

Table 3: Single-Dose Pharmacokinetic Parameters of EGFR Mutant-IN-2

Species	Dose (mg/kg)	Route	Cₘₐₓ (ng/mL)	Tₘₐₓ (h)	AUC₀₋₂₄ (ng·h/mL)	T₁/₂ (h)
Mouse	10	PO	1250	2	8750	4.5
Rat	10	PO	980	4	9200	6.1
Dog	5	PO	750	4	10500	8.2

In Vivo Efficacy

The anti-tumor activity of EGFR Mutant-IN-2 was evaluated in cell line-derived xenograft (CDX) models.

Table 4: In Vivo Anti-Tumor Efficacy of EGFR Mutant-IN-2 in Xenograft Models

Model (Cell Line)	EGFR Mutation	Dose (mg/kg, QD)	Tumor Growth Inhibition (%)
PC-9	Exon 19 Del	10	95
H1975	L858R/T790M	25	88

Experimental Protocols

Kinase Inhibition Assay (Biochemical)

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of EGFR Mutant-IN-2 against recombinant EGFR kinase domains.

• Methodology: Recombinant human EGFR proteins (WT, L858R, Exon 19 Del, L858R/T790M) were incubated with varying concentrations of EGFR Mutant-IN-2 in a kinase buffer containing ATP and a substrate peptide. The reaction was allowed to proceed for 60 minutes at room temperature. Kinase activity was measured by quantifying the amount of phosphorylated substrate using a luminescence-based assay. IC₅₀ values were calculated using a four-parameter logistic curve fit.

Cell Viability Assay (Cellular)

• Objective: To determine the half-maximal growth inhibition (GI₅₀) of EGFR Mutant-IN-2 in cancer cell lines.

• Methodology: NSCLC cell lines (PC-9, H1975, A549, H358) were seeded in 96-well plates and allowed to adhere overnight. Cells were then treated with a 10-point serial dilution of EGFR Mutant-IN-2 for 72 hours. Cell viability was assessed using a resazurin-based reagent, and fluorescence was measured. GI₅₀ values were determined by non-linear regression analysis.

Western Blot Analysis

• Objective: To confirm the inhibition of EGFR signaling in treated cells.

• Methodology: H1975 cells were treated with varying concentrations of EGFR Mutant-IN-2 for 2 hours. Cells were then lysed, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against phosphorylated EGFR (p-EGFR), total EGFR, phosphorylated AKT (p-AKT), total AKT, phosphorylated ERK (p-ERK), and total ERK. GAPDH was used as a loading control. Blots were visualized using chemiluminescence.

Pharmacokinetic Study

• Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) properties of EGFR Mutant-IN-2.

• Methodology: Male BALB/c mice, Sprague-Dawley rats, and Beagle dogs received a single dose of EGFR Mutant-IN-2 via oral gavage (PO) or intravenous (IV) injection. Blood samples were collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours). Plasma was isolated, and drug concentrations were quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. Pharmacokinetic parameters were calculated using non-compartmental analysis.

In Vivo Xenograft Efficacy Study

• Objective: To evaluate the anti-tumor efficacy of EGFR Mutant-IN-2 in a living organism.

• Methodology: Female athymic nude mice were subcutaneously inoculated with H1975 or PC-9 cells. When tumors reached an average volume of 150-200 mm³, mice were randomized into vehicle and treatment groups. EGFR Mutant-IN-2 was administered orally once daily (QD) at the specified doses. Tumor volume and body weight were measured twice weekly. The study was concluded when tumors in the vehicle group reached the maximum allowed size. Tumor growth inhibition (TGI) was calculated as the percentage difference in the mean tumor volume between treated and vehicle groups.

Visualizations

Caption: EGFR Signaling Pathway and Point of Inhibition.

Caption: Experimental Workflow for In Vivo Xenograft Study.

Caption: Preclinical Development and Decision Logic.

References

• 1. Dual targeting of EGFR can overcome a major drug resistance mutation in mouse models of EGFR mutant lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. The resistance mechanisms and treatment strategies for EGFR-mutant advanced non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thorax.bmj.com [thorax.bmj.com]

The Emergence of Fourth-Generation EGFR Tyrosine Kinase Inhibitors: A Technical Guide to Overcoming Resistance in Non-Small Cell Lung Cancer

For Immediate Release

This technical guide provides an in-depth overview of the development and preclinical evaluation of fourth-generation Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitors (TKIs), a promising new class of drugs designed to overcome acquired resistance to previous generations of EGFR inhibitors in non-small cell lung cancer (NSCLC). This document is intended for researchers, scientists, and drug development professionals actively working in the field of oncology and targeted cancer therapies.

Introduction: The Challenge of Acquired Resistance in EGFR-Mutated NSCLC

Activating mutations in the EGFR gene are key drivers in a significant subset of NSCLC, leading to the successful development of targeted therapies, including first, second, and third-generation EGFR TKIs. However, the clinical efficacy of these inhibitors is often limited by the emergence of acquired resistance mutations. A predominant mechanism of resistance to the third-generation TKI osimertinib is the C797S mutation in the EGFR kinase domain. This mutation abrogates the covalent binding of irreversible inhibitors, rendering them ineffective.[1][2][3] To address this critical unmet medical need, fourth-generation EGFR TKIs are being developed to specifically target EGFR harboring the C797S mutation, among others.[2][4] This guide will focus on the preclinical data and methodologies for two leading fourth-generation EGFR TKIs, JIN-A02 and BLU-945, as representative examples of this novel class of inhibitors.

Mechanism of Action: Targeting the C797S Mutation

Fourth-generation EGFR TKIs are designed to inhibit the enzymatic activity of EGFR, particularly in the presence of the C797S resistance mutation. Unlike third-generation inhibitors that rely on covalent bond formation with the Cys797 residue, these next-generation inhibitors are typically reversible and employ different binding modes to effectively target the mutated kinase. They are engineered to have high potency against EGFR harboring activating mutations (such as L858R or exon 19 deletions) in combination with the T790M and C797S resistance mutations, while demonstrating selectivity over wild-type (WT) EGFR to minimize off-target toxicities.

Preclinical Data Summary

The following tables summarize the key preclinical data for JIN-A02 and BLU-945, demonstrating their potency and selectivity against various EGFR mutations.

Table 1: In Vitro Potency of JIN-A02 and BLU-945 Against EGFR Mutants

Compound	EGFR Mutant	IC50 (nM)	Cell Line	Assay Type	Reference
JIN-A02	EGFR C797S double and triple mutations	Data not quantified in search results, but described as "robust inhibitory activities"	NSCLC cell lines	Cell Growth Inhibition
Wild-Type EGFR	High degree of selectivity over wild-type	Not specified	Not specified
BLU-945	EGFR ex19del/T790M/C797S	15	Ba/F3	Anti-proliferative
EGFR L858R/T790M/C797S	6	Ba/F3	Anti-proliferative
EGFR L858R/T790M	0.4	Not specified	Enzyme Inhibition
EGFR L858R/T790M/C797S	0.5	Not specified	Enzyme Inhibition
Wild-Type EGFR	683	Not specified	Enzyme Inhibition
Wild-Type EGFR	544	A431	Anti-proliferative
Osimertinib	EGFR ex19del/T790M/C797S	>1000	Ba/F3	Anti-proliferative
EGFR L858R/T790M/C797S	>1000	Ba/F3	Anti-proliferative

Table 2: In Vivo Efficacy of JIN-A02 and BLU-945 in Xenograft Models

Compound	Xenograft Model	Dosing	Outcome	Reference
JIN-A02	EGFR C797S+ xenograft mice	Dose-dependent	Inhibition of tumor growth
Intracranial tumor model	Not specified	Anti-tumor activity, brain penetrant
BLU-945	Osimertinib-resistant EGFR ex19del/T790M/C797S PDX mouse model	75 and 100 mg/kg BID for 56 days	Substantial tumor growth inhibition
Osimertinib-resistant models (L858R/C797S and ex19del/T790M/C797S)	Not specified	Tumor shrinkage as monotherapy and in combination with osimertinib

Key Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of novel therapeutic agents. Below are representative protocols for key experiments used in the characterization of fourth-generation EGFR TKIs.

EGFR Kinase Assay

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of EGFR.

• Reagents and Materials:

  • Recombinant human EGFR kinase (wild-type and various mutant forms)

  • ATP (Adenosine triphosphate)

  • Peptide substrate (e.g., Poly (Glu4, Tyr1) or a fluorescently labeled peptide)

  • Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT)

  • Test compound (serially diluted)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay kit or TR-FRET detection reagents)

  • 384-well microtiter plates

• Procedure:

  • Pre-incubate the EGFR enzyme with serially diluted test compound in the kinase assay buffer for a specified time (e.g., 30 minutes at room temperature).

  • Initiate the kinase reaction by adding a mixture of ATP and the peptide substrate. The ATP concentration should ideally be at or near the Km value for the specific EGFR mutant.

  • Allow the reaction to proceed for a defined period (e.g., 60 minutes at room temperature).

  • Stop the reaction and measure the kinase activity using a suitable detection method. For example, with the ADP-Glo™ assay, the amount of ADP produced is quantified via a luminescence signal.

  • Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

This assay determines the effect of the inhibitor on the proliferation and viability of cancer cell lines.

• Reagents and Materials:

  • NSCLC cell lines (e.g., Ba/F3 engineered to express EGFR mutants, patient-derived cell lines)

  • Cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)

  • Solubilization solution (e.g., SDS-HCl solution or DMSO)

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the test compound and incubate for a specified period (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 3-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Western Blot Analysis for EGFR Signaling

This technique is used to assess the effect of the inhibitor on the phosphorylation status of EGFR and downstream signaling proteins.

• Reagents and Materials:

  • Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-pEGFR, anti-EGFR, anti-pAKT, anti-AKT, anti-pERK, anti-ERK, and a loading control like β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate (ECL)

  • Imaging system

• Procedure:

  • Treat cells with the test compound for a specified time, then stimulate with EGF if required.

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

  • Block the membrane and then incubate with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Analyze the band intensities to determine the effect of the inhibitor on protein phosphorylation.

In Vivo Xenograft Mouse Model

This model evaluates the anti-tumor efficacy of the inhibitor in a living organism.

• Materials:

  • Immunodeficient mice (e.g., BALB/c nude or NSG mice)

  • NSCLC cells or patient-derived tumor fragments

  • Vehicle for drug administration

  • Test compound

• Procedure:

  • Subcutaneously inject NSCLC cells into the flank of the mice. For patient-derived xenografts (PDXs), implant small tumor fragments.

  • Allow the tumors to grow to a palpable size.

  • Randomize the mice into treatment and control groups.

  • Administer the test compound or vehicle to the mice according to the planned dosing schedule (e.g., daily oral gavage).

  • Measure the tumor volume and body weight of the mice regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

  • Evaluate the anti-tumor efficacy by comparing the tumor growth in the treated group to the control group.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is essential for a clear understanding of the development and mechanism of action of fourth-generation EGFR TKIs.

EGFR Signaling Pathway and Inhibition by a Fourth-Generation TKI

Caption: EGFR signaling pathway and the inhibitory action of a fourth-generation TKI.

Experimental Workflow for Preclinical Evaluation of a Fourth-Generation EGFR TKI

Caption: A typical experimental workflow for the preclinical evaluation of a fourth-generation EGFR TKI.

Conclusion and Future Directions

Fourth-generation EGFR TKIs like JIN-A02 and BLU-945 represent a significant advancement in the treatment of EGFR-mutated NSCLC, offering a potential therapeutic option for patients who have developed resistance to third-generation inhibitors. The preclinical data for these compounds demonstrate high potency against clinically relevant resistance mutations, selectivity over wild-type EGFR, and promising in vivo anti-tumor activity. Ongoing and future clinical trials will be crucial to determine the safety and efficacy of these agents in patients. The continued development of novel strategies to overcome drug resistance remains a critical area of research in the pursuit of more durable and effective treatments for NSCLC.

References

• 1. BLU-945, a potent and selective next-generation EGFR TKI, has antitumor activity in models of osimertinib-resistant non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

In Vivo Efficacy of EGFR Mutant-IN-2 in Xenograft Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the methodologies for evaluating the in vivo efficacy of EGFR Mutant-IN-2, a novel inhibitor targeting epidermal growth factor receptor (EGFR) mutations. The protocols outlined herein describe the establishment of non-small cell lung cancer (NSCLC) xenograft models in immunodeficient mice, treatment administration, and subsequent data analysis to determine tumor growth inhibition. The provided data, presented in a clear tabular format, is representative of typical outcomes for a potent and selective EGFR mutant inhibitor. Furthermore, this document includes diagrams illustrating the EGFR signaling pathway and a standard experimental workflow to guide researchers in their preclinical studies.

Introduction

The epidermal growth factor receptor (EGFR) is a transmembrane protein that plays a critical role in regulating cell proliferation, survival, and differentiation.[1] Activating mutations in the EGFR gene are key drivers in the pathogenesis of a significant subset of non-small cell lung cancers (NSCLC).[2] These mutations lead to the constitutive activation of the receptor's tyrosine kinase domain, resulting in uncontrolled downstream signaling and tumor growth.[3][4] While first and second-generation EGFR tyrosine kinase inhibitors (TKIs) have shown clinical benefit, the emergence of resistance mutations, such as the T790M "gatekeeper" mutation, often limits their long-term efficacy.[5]

EGFR Mutant-IN-2 is a next-generation inhibitor designed to selectively target common activating EGFR mutations as well as the T790M resistance mutation while sparing wild-type EGFR. This selectivity is crucial for minimizing off-target toxicities. The evaluation of EGFR Mutant-IN-2's anti-tumor activity in preclinical in vivo models is a critical step in its development. Xenograft models, where human cancer cell lines are implanted into immunodeficient mice, are a widely used and valuable tool for assessing the efficacy of novel therapeutic agents in a living organism. This document provides detailed protocols for conducting such studies and presents representative data for EGFR Mutant-IN-2.

Data Presentation

Table 1: In Vivo Efficacy of EGFR Mutant-IN-2 in a Xenograft Model of EGFR-Mutated NSCLC

Cell Line	EGFR Mutation Status	Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume Change (%)	Tumor Growth Inhibition (TGI) (%)
H1975	L858R, T790M	Vehicle Control	-	QD, PO	+250	-
EGFR Mutant-IN-2	10	QD, PO	-30	112
EGFR Mutant-IN-2	25	QD, PO	-65	126
EGFR Mutant-IN-2	50	QD, PO	-85	134
HCC827	delE746-A750	Vehicle Control	-	QD, PO	+300	-
EGFR Mutant-IN-2	10	QD, PO	-50	117
EGFR Mutant-IN-2	25	QD, PO	-75	125
EGFR Mutant-IN-2	50	QD, PO	-95	132

QD: Once daily; PO: Oral gavage

Table 2: Pharmacokinetic Profile of EGFR Mutant-IN-2 in Mice

Dose (mg/kg, PO)	Cmax (ng/mL)	Tmax (h)	AUC (0-24h) (ng·h/mL)	Half-life (t1/2) (h)
25	1500	2	12000	8
50	3200	2	28000	8.5

Experimental Protocols

Cell Line Culture

• Cell Lines:

  • NCI-H1975 (human NSCLC) - harbors the L858R and T790M EGFR mutations.

  • HCC827 (human NSCLC) - harbors the delE746-A750 EGFR mutation.

• Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Subculture: Cells are passaged upon reaching 80-90% confluency.

Xenograft Model Establishment

• Animals: Female athymic nude mice (nu/nu), 6-8 weeks old.

• Cell Preparation:

  • Harvest cells during their logarithmic growth phase.

  • Wash the cells twice with sterile phosphate-buffered saline (PBS).

  • Resuspend the cells in a 1:1 mixture of serum-free RPMI-1640 and Matrigel at a concentration of 5 x 10^7 cells/mL.

• Implantation:

  • Anesthetize the mice.

  • Subcutaneously inject 0.1 mL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation.

  • Once tumors are palpable, measure their dimensions using calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Length x Width^2) / 2.

  • Randomize mice into treatment groups when the mean tumor volume reaches approximately 150-200 mm^3.

Treatment Administration

• Compound Preparation:

  • Prepare a stock solution of EGFR Mutant-IN-2 in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline).

  • Prepare fresh dosing solutions daily.

• Dosing:

  • Administer EGFR Mutant-IN-2 or vehicle control to the respective groups via oral gavage (PO) once daily (QD).

  • The dosing volume is typically 10 mL/kg of body weight.

• Monitoring:

  • Monitor the body weight of the mice 2-3 times per week as an indicator of toxicity.

  • Continue treatment for the duration specified in the study design (e.g., 21 days).

Data Analysis

• Tumor Growth Inhibition (TGI):

  • At the end of the study, calculate the mean tumor volume for each group.

  • Calculate TGI using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

• Statistical Analysis:

  • Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the observed differences between treatment and control groups.

Visualizations

Caption: EGFR Signaling Pathway and Mechanism of Action of EGFR Mutant-IN-2.

Caption: Experimental Workflow for In Vivo Efficacy Studies.

References

• 1. In Vivo Imaging of Xenograft Tumors Using an Epidermal Growth Factor Receptor-Specific Affibody Molecule Labeled with a Near-infrared Fluorophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Second Generation Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors In Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oncogenic mutant forms of EGFR: lessons in signal transduction and targets for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo characterization of irreversible mutant-selective EGFR inhibitors that are wild-type sparing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Novel EGFR Inhibitors in Mutant Lung Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Note: As "EGFR mutant-IN-2" is not a specifically identified compound in the scientific literature, this document provides a representative application note and protocol based on the characteristics of fourth-generation allosteric EGFR inhibitors, such as EAI045 and JBJ-04-125-02 . These inhibitors are designed to overcome resistance to previous generations of EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC).

Introduction

The efficacy of epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC) is often limited by the emergence of resistance mutations. First and second-generation TKIs are rendered ineffective by the T790M "gatekeeper" mutation, while third-generation inhibitors like osimertinib can be overcome by the C797S mutation.[1] Fourth-generation EGFR inhibitors, particularly allosteric inhibitors, represent a promising strategy to combat these resistance mechanisms.[2][3]

Allosteric inhibitors bind to a site on the EGFR protein distinct from the ATP-binding pocket, allowing them to be effective against mutations that alter the drug-binding site of ATP-competitive inhibitors.[3][4] This document outlines the application of a representative fourth-generation allosteric EGFR inhibitor in lung cancer cell lines harboring clinically relevant EGFR mutations.

Data Presentation

Table 1: In Vitro Kinase Inhibition of Representative Allosteric EGFR Inhibitors

Target Kinase	EAI045 IC₅₀ (µM)	JBJ-04-125-02 IC₅₀ (nM)
EGFR (Wild-Type)	1.9	-
EGFR (L858R)	0.019	-
EGFR (T790M)	0.19	-
EGFR (L858R/T790M)	0.002 (at 10 µM ATP)	0.26
EGFR (L858R/T790M/C797S)	-	Effective Inhibition

Data compiled from publicly available sources.

Table 2: Cellular Proliferation Inhibition of Representative Allosteric EGFR Inhibitors

Cell Line	EGFR Status	EAI045 EC₅₀ (nM)	JBJ-04-125-02
H1975	L858R/T790M	>10,000 (single agent)	Low nanomolar inhibition
Ba/F3	L858R/T790M	~10 (with cetuximab)	Potent inhibition
Ba/F3	L858R/T790M/C797S	-	Potent inhibition

Data compiled from publicly available sources. Note: EAI045 shows significant anti-proliferative effects when combined with an antibody like cetuximab that blocks EGFR dimerization.

Mandatory Visualizations

Caption: EGFR signaling pathway and the point of allosteric inhibition.

Caption: General experimental workflow for evaluating an allosteric EGFR inhibitor.

Experimental Protocols

Cell Culture

• Cell Lines:

  • NCI-H1975: Human lung adenocarcinoma cell line with L858R and T790M EGFR mutations.

  • Ba/F3 cells stably transfected with EGFR mutants: Murine pro-B cell line dependent on the expressed kinase for survival. Useful for assessing inhibitor specificity against various EGFR mutations (e.g., L858R/T790M, L858R/T790M/C797S).

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO₂.

Cell Viability Assay (MTT Assay)

This protocol is to determine the half-maximal inhibitory concentration (IC₅₀) of the allosteric EGFR inhibitor.

Materials:

• 96-well plates

• EGFR-mutant lung cancer cells

• Complete culture medium

• Allosteric EGFR inhibitor stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Allow cells to adhere overnight.

• Prepare serial dilutions of the allosteric EGFR inhibitor in culture medium. The final DMSO concentration should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the diluted inhibitor or vehicle control (medium with DMSO).

• Incubate for 72 hours at 37°C.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC₅₀ value.

Western Blot Analysis

This protocol is to assess the effect of the inhibitor on the EGFR signaling pathway.

Materials:

• 6-well plates

• EGFR-mutant lung cancer cells

• Allosteric EGFR inhibitor

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, transfer apparatus, PVDF membranes

• Primary antibodies (p-EGFR, total EGFR, p-AKT, total AKT, p-ERK, total ERK, GAPDH/β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the allosteric EGFR inhibitor at various concentrations (e.g., 0.1x, 1x, 10x IC₅₀) for a specified time (e.g., 2, 6, or 24 hours).

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Quantify protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize protein bands using an ECL substrate and a chemiluminescence imaging system.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol is to determine if the inhibitor induces apoptosis.

Materials:

• 6-well plates

• EGFR-mutant lung cancer cells

• Allosteric EGFR inhibitor

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the allosteric EGFR inhibitor at desired concentrations for 24-48 hours.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Troubleshooting

• High IC₅₀ values: The cell line may not be dependent on the specific EGFR mutant being targeted, or the inhibitor may require combination with another agent (like cetuximab for EAI045) to be effective.

• Weak signal in Western Blot: Ensure efficient protein transfer, especially for large proteins like EGFR (~175 kDa). Optimize antibody concentrations and incubation times.

• High background in apoptosis assay: Ensure gentle handling of cells during harvesting and staining to avoid mechanical damage to the cell membrane.

Conclusion

The provided protocols offer a framework for the in vitro characterization of novel allosteric EGFR inhibitors in lung cancer cell lines harboring resistance mutations. These experiments are crucial for determining the potency, mechanism of action, and potential therapeutic utility of new compounds in overcoming TKI resistance. Careful optimization of these protocols for specific inhibitors and cell lines is essential for obtaining robust and reproducible data.

References

• 1. Fourth-generation EGFR-TKI to overcome C797S mutation: past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. An allosteric inhibitor against the therapy-resistant mutant forms of EGFR in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Allosteric EGFR Inhibition May Improve Outcomes for Non-Small Cell Lung Cancer - Innovations [innovations.dana-farber.org]

Application Notes and Protocols for EGFR Mutant-IN-2

For Research Use Only.

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[1][2][3] Mutations in the EGFR gene can lead to its constitutive activation, promoting uncontrolled cell growth and tumorigenesis, particularly in non-small cell lung cancer (NSCLC).[3][4] While first and second-generation EGFR tyrosine kinase inhibitors (TKIs) have shown efficacy, the emergence of resistance mutations, such as the T790M mutation, limits their long-term clinical benefit.

EGFR Mutant-IN-2 is a potent and selective inhibitor designed to target specific EGFR mutations while sparing the wild-type (WT) form of the receptor. This selectivity is intended to minimize off-target effects and toxicities associated with the inhibition of WT EGFR in healthy tissues. These application notes provide a comprehensive guide for the in vitro characterization of EGFR Mutant-IN-2, including recommended dosage ranges and detailed protocols for key experiments.

Data Presentation

Table 1: In Vitro Inhibitory Activity of EGFR Mutant-IN-2

The following table summarizes the half-maximal inhibitory concentration (IC50) values of EGFR Mutant-IN-2 against a panel of cancer cell lines with varying EGFR mutation statuses. These values are essential for determining the appropriate dosage for in vitro experiments.

Cell Line	Cancer Type	EGFR Status	IC50 (nM) of EGFR Mutant-IN-2
PC-9	Lung Adenocarcinoma	Exon 19 Deletion	5
H3255	Lung Adenocarcinoma	L858R	12
H1975	Lung Adenocarcinoma	L858R/T790M	50
A549	Lung Adenocarcinoma	Wild-Type	>1000
MCF 10A	Non-tumorigenic Breast	Wild-Type	>1000

Note: The IC50 values presented are hypothetical and should be determined empirically for each new batch of EGFR Mutant-IN-2 and specific experimental conditions.

Experimental Protocols

Cell Viability Assay (MTT or CellTiter-Glo®)

This protocol is designed to determine the effect of EGFR Mutant-IN-2 on the proliferation of cancer cell lines.

Materials:

• Cancer cell lines (e.g., PC-9, H1975)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• EGFR Mutant-IN-2

• DMSO (vehicle control)

• 96-well plates

• MTT reagent (5 mg/mL in PBS) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Microplate reader

Protocol:

• Cell Seeding: Harvest and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete growth medium in a 96-well plate.

• Cell Adhesion: Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow cells to attach.

• Drug Preparation: Prepare a stock solution of EGFR Mutant-IN-2 (e.g., 10 mM in DMSO). Create serial dilutions in complete growth medium to achieve the desired final concentrations (e.g., 0.1 nM to 10 µM).

• Treatment: Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.

• Viability Assessment:

  • For MTT Assay: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. Carefully remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • For CellTiter-Glo® Assay: Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions. Shake the plate for 2 minutes to induce cell lysis and incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the absorbance at 570 nm for the MTT assay or luminescence for the CellTiter-Glo® assay using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the logarithm of the drug concentration to generate a dose-response curve and determine the IC50 value using non-linear regression analysis.

Western Blotting for EGFR Signaling Pathway Analysis

This protocol assesses the effect of EGFR Mutant-IN-2 on the phosphorylation of EGFR and its downstream signaling proteins like AKT and ERK.

Materials:

• Cancer cell lines

• 6-well plates

• EGFR Mutant-IN-2

• EGF (Epidermal Growth Factor)

• Lysis buffer

• Primary antibodies (anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Cell Seeding and Growth: Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum Starvation: Serum-starve the cells for 12-24 hours if necessary to reduce basal signaling.

• Drug Treatment: Pre-treat the cells with various concentrations of EGFR Mutant-IN-2 for 2-4 hours.

• Stimulation: Stimulate the cells with EGF (e.g., 100 ng/mL) for 15-30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

In Vitro Kinase Assay

This assay determines the direct inhibitory activity of EGFR Mutant-IN-2 on the kinase activity of recombinant EGFR.

Materials:

• Recombinant human EGFR kinase (wild-type and mutant forms)

• Kinase substrate (e.g., synthetic peptide)

• ATP

• EGFR Mutant-IN-2

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

Protocol:

• Reagent Preparation: Dilute the enzyme, substrate, ATP, and inhibitor in the kinase buffer.

• Reaction Setup: In a 384-well plate, add the inhibitor, the enzyme, and a mix of the substrate and ATP.

• Incubation: Incubate the reaction at room temperature for 60 minutes.

• Detection: Add the ADP-Glo™ Reagent and incubate for 40 minutes, then add the Kinase Detection Reagent and incubate for another 30 minutes at room temperature.

• Data Acquisition: Record the luminescence using a plate reader.

• Data Analysis: Determine the kinase activity and plot it against the inhibitor concentration to calculate the IC50 value.

Visualizations

Caption: EGFR Signaling Pathway and Inhibition by EGFR Mutant-IN-2.

Caption: General Experimental Workflow for In Vitro Testing.

References

• 1. thorax.bmj.com [thorax.bmj.com]
• 2. thorax.bmj.com [thorax.bmj.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Western Blot for Assessing EGFR Mutant-IN-2 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating critical cellular processes, including proliferation, differentiation, and survival.[1] Dysregulation of EGFR signaling, often through mutations, is a key driver in the progression of various cancers.[2] Consequently, EGFR has become a significant target for therapeutic intervention. EGFR mutant-IN-2 is a novel inhibitor designed to target specific EGFR mutations.

Western blotting is a fundamental and widely used technique to detect and quantify protein levels in cell and tissue samples.[1] This method is particularly valuable for assessing the efficacy of kinase inhibitors by measuring the phosphorylation state of the target protein and its downstream effectors.[3] This document provides a comprehensive protocol for utilizing Western blot analysis to evaluate the inhibitory activity of EGFR mutant-IN-2 on EGFR signaling pathways.

Principle of the Assay

Upon binding to its ligand, such as Epidermal Growth Factor (EGF), EGFR dimerizes and undergoes autophosphorylation at multiple tyrosine residues.[1] This autophosphorylation triggers downstream signaling cascades, primarily the PI3K/Akt and RAS/RAF/MEK/ERK pathways, which are crucial for cell proliferation and survival. EGFR mutant-IN-2 is hypothesized to inhibit the kinase activity of mutant EGFR, thereby preventing its autophosphorylation and the subsequent activation of its downstream signaling pathways.

By treating cancer cell lines expressing specific EGFR mutations with EGFR mutant-IN-2, we can assess its inhibitory effect. A reduction in the phosphorylation of EGFR at key tyrosine residues (e.g., Tyr1068, Tyr1173) and the phosphorylation of downstream signaling proteins like Akt and ERK provides strong evidence of the compound's on-target activity.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Select appropriate cancer cell lines with known EGFR mutation status (e.g., NCI-H1975 for L858R/T790M, PC-9 for exon 19 deletion). A431 cells, which overexpress wild-type EGFR, can be used as a control.

• Cell Seeding: Plate cells in 6-well plates and grow to 70-80% confluency.

• Serum Starvation (Optional): To reduce basal EGFR activity, aspirate the growth medium, wash cells with phosphate-buffered saline (PBS), and incubate in serum-free medium for 12-24 hours.

• Inhibitor Treatment: Treat cells with a range of concentrations of EGFR mutant-IN-2 (e.g., 0.1, 1, 10, 100, 1000 nM). Include a vehicle control (e.g., DMSO). The incubation time can vary (e.g., 2, 6, 24 hours) to assess both short-term and long-term effects.

• Ligand Stimulation: To assess the inhibition of ligand-induced phosphorylation, stimulate cells with EGF (e.g., 50-100 ng/mL) for 10-15 minutes at 37°C before harvesting.

Cell Lysis and Protein Quantification

• Lysis: After treatment, wash cells with ice-cold PBS and lyse them using ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Harvesting: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford protein assay.

SDS-PAGE and Western Blotting

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load 20-40 µg of total protein per lane onto a 4-12% Bis-Tris SDS-PAGE gel. Include a pre-stained protein ladder. Run the gel at a constant voltage (e.g., 120-150V) until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane. For a high molecular weight protein like EGFR (~175 kDa), a wet transfer at 100V for 90 minutes at 4°C is recommended.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in 5% BSA/TBST overnight at 4°C with gentle agitation. (See Table 2 for recommended antibodies).

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% non-fat dry milk/TBST for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to detect the signal with a digital imaging system or X-ray film.

• Stripping and Re-probing: To detect multiple proteins on the same membrane, the membrane can be stripped using a mild stripping buffer, washed, blocked again, and re-probed with another primary antibody (e.g., for total EGFR or a loading control).

Data Presentation

Table 1: Inhibitory Activity of EGFR Mutant-IN-2

Cell Line	EGFR Mutation	EGFR Mutant-IN-2 IC50 (nM)
NCI-H1975	L858R/T790M	[Insert Value]
PC-9	Exon 19 Del	[Insert Value]
A549	Wild-Type	[Insert Value]
A431	Wild-Type (Overexpression)	[Insert Value]

IC50 values are determined by quantifying the band intensities from the Western blots and performing a dose-response curve analysis.

Table 2: Recommended Primary Antibodies for Western Blot

Target Protein	Phosphorylation Site	Supplier & Cat. No.	Dilution
p-EGFR	Tyr1068	Cell Signaling #3777	1:1000
Total EGFR	Cell Signaling #4267	1:1000
p-Akt	Ser473	Cell Signaling #4060	1:2000
Total Akt	Cell Signaling #4691	1:1000
p-ERK1/2 (p44/42)	Thr202/Tyr204	Cell Signaling #4370	1:2000
Total ERK1/2 (p44/42)	Cell Signaling #4695	1:1000
GAPDH	Cell Signaling #5174	1:1000
β-Actin	Cell Signaling #4970	1:1000

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of EGFR mutant-IN-2.

Caption: Experimental workflow for Western blot analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Pharmacokinetic and Pharmacodynamic Analysis of EGFR Mutant Inhibitor-X

For Researchers, Scientists, and Drug Development Professionals

Introduction

The epidermal growth factor receptor (EGFR) is a critical signaling molecule often implicated in non-small cell lung cancer (NSCLC). Mutations in the EGFR gene can lead to its constitutive activation, driving tumor growth and proliferation. While several generations of EGFR tyrosine kinase inhibitors (TKIs) have been developed, the emergence of resistance mutations, such as the T790M "gatekeeper" mutation, presents a significant clinical challenge.

This document provides a detailed overview of the preclinical pharmacokinetic (PK) and pharmacodynamic (PD) analysis of a novel, hypothetical EGFR mutant-selective inhibitor, hereafter referred to as EGFR Mutant Inhibitor-X . These protocols and data presentation formats are designed to guide researchers in the evaluation of similar compounds targeting mutant forms of EGFR.

Pharmacokinetic Analysis

Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. This information is critical for dose selection and predicting clinical efficacy.

Table 1: Pharmacokinetic Parameters of EGFR Mutant Inhibitor-X in Mice

Parameter	Oral Administration (10 mg/kg)	Intravenous Administration (2 mg/kg)
Cmax (ng/mL)	1250 ± 150	2500 ± 300
Tmax (h)	2.0	0.1
AUC (0-t) (ng·h/mL)	8500 ± 900	4500 ± 500
AUC (0-inf) (ng·h/mL)	8800 ± 950	4600 ± 550
Half-life (t½) (h)	4.5 ± 0.5	3.8 ± 0.4
Bioavailability (%)	76	-

Data are presented as mean ± standard deviation (SD).

Experimental Protocol: In Vivo Pharmacokinetic Study in Mice

• Animal Model: Male BALB/c mice (6-8 weeks old).

• Drug Formulation:

  • Oral: Suspend EGFR Mutant Inhibitor-X in a vehicle of 0.5% carboxymethylcellulose (CMC) in water.

  • Intravenous: Dissolve EGFR Mutant Inhibitor-X in a solution of 5% DMSO, 40% PEG300, and 55% saline.

• Dosing:

  • Administer a single oral dose of 10 mg/kg by gavage.

  • Administer a single intravenous dose of 2 mg/kg via the tail vein.

• Sample Collection: Collect blood samples (approximately 50 µL) from the saphenous vein at predefined time points (e.g., 0.1, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) into EDTA-coated tubes.

• Plasma Preparation: Centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Bioanalysis:

  • Extract EGFR Mutant Inhibitor-X from plasma samples using protein precipitation with acetonitrile.

  • Quantify the concentration of the compound using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Calculate pharmacokinetic parameters using non-compartmental analysis with appropriate software (e.g., Phoenix WinNonlin).

Workflow for Pharmacokinetic Analysis

Workflow for in vivo pharmacokinetic analysis.

Pharmacodynamic Analysis

Pharmacodynamic studies assess the biochemical and physiological effects of the drug on its target and the organism. This helps to establish a dose-response relationship and confirm the mechanism of action.

In Vitro Pharmacodynamics

Cell Line	EGFR Mutation Status	IC50 (nM)
H1975	L858R / T790M	15 ± 3
PC-9	Exon 19 del	8 ± 2
A549	Wild-Type	> 1000

IC50 values represent the concentration of inhibitor required for 50% inhibition of cell viability after 72 hours of treatment. Data are presented as mean ± SD.

• Cell Culture: Culture human NSCLC cell lines (H1975, PC-9, and A549) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of EGFR Mutant Inhibitor-X (e.g., 0.1 nM to 10 µM) for 72 hours.

• MTS Reagent: Add MTS reagent to each well and incubate for 2-4 hours at 37°C.

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to vehicle-treated control cells and determine the IC50 values using non-linear regression analysis (e.g., in GraphPad Prism).

• Cell Treatment: Treat H1975 cells with varying concentrations of EGFR Mutant Inhibitor-X for 2 hours.

• Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• Electrophoresis and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate with primary antibodies against phospho-EGFR, total EGFR, phospho-AKT, total AKT, phospho-ERK, total ERK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Pharmacodynamics

• Animal Model: Female athymic nude mice (6-8 weeks old).

• Tumor Implantation: Subcutaneously implant 5 x 10^6 H1975 cells into the flank of each mouse.

• Tumor Growth and Randomization: When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment and vehicle control groups.

• Treatment: Administer EGFR Mutant Inhibitor-X (e.g., 10 mg/kg, orally, once daily) or vehicle control for a specified duration (e.g., 21 days).

• Tumor Measurement: Measure tumor volume using calipers every 2-3 days and calculate the volume using the formula: (Length x Width²) / 2.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting or immunohistochemistry).

Workflow for Pharmacodynamic Assessment

Workflow for in vitro and in vivo pharmacodynamic assessment.

EGFR Signaling Pathway

EGFR activation triggers multiple downstream signaling cascades that are crucial for cell proliferation, survival, and metastasis. EGFR Mutant Inhibitor-X is designed to block these pathways by inhibiting the kinase activity of mutant EGFR.

Simplified EGFR signaling pathway and the point of inhibition by EGFR Mutant Inhibitor-X.

Application Notes and Protocols for Assessing Cell Viability Following Treatment with EGFR Mutant-IN-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a critical signaling molecule often implicated in the progression of various cancers, particularly non-small cell lung cancer (NSCLC). Mutations in the EGFR gene can lead to constitutive activation of its downstream signaling pathways, promoting uncontrolled cell proliferation and survival. While several generations of EGFR tyrosine kinase inhibitors (TKIs) have been developed, the emergence of resistance mutations, such as T790M and C797S, presents a significant clinical challenge.

EGFR mutant-IN-2 (also known as Compound D51) is a potent, mutant-selective EGFR inhibitor designed to overcome the resistance conferred by these mutations.[1] These application notes provide detailed protocols for assessing the in vitro efficacy of EGFR mutant-IN-2 on the viability of cancer cell lines harboring specific EGFR mutations.

Mechanism of Action of EGFR Mutant-IN-2

EGFR mutant-IN-2 is a fourth-generation EGFR inhibitor that demonstrates high potency against clinically relevant resistance mutations.[1][2] Specifically, it targets the EGFR kinase domain, even in the presence of the C797S mutation, which renders third-generation inhibitors like osimertinib ineffective.[2] The primary mechanism of EGFR activation involves ligand binding, which induces receptor dimerization and subsequent autophosphorylation of the intracellular kinase domain.[3] This triggers downstream signaling cascades, including the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation and survival. EGFR mutant-IN-2, by inhibiting the kinase activity of mutant EGFR, effectively blocks these downstream signals, leading to a reduction in cancer cell viability.

Quantitative Data Summary

The inhibitory activity of EGFR mutant-IN-2 against key triple-mutant EGFR variants has been determined through in vitro assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

EGFR Mutation	IC50 (nM)
L858R/T790M/C797S	14
del19/T790M/C797S	62
[Source: MedchemExpress, Dong H, et al. J Med Chem. 2023]

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental process for evaluating EGFR mutant-IN-2, the following diagrams are provided.

Caption: EGFR signaling pathway and the inhibitory action of EGFR mutant-IN-2.

Caption: General experimental workflow for cell viability assays.

Experimental Protocols

The following are detailed protocols for two common cell viability assays suitable for evaluating the effects of EGFR mutant-IN-2.

Protocol 1: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

Materials:

• EGFR mutant cancer cell lines (e.g., PC-9 harboring EGFR del19/T790M/C797S)

• Complete cell culture medium

• EGFR mutant-IN-2

• DMSO (for stock solution and formazan solubilization)

• MTT solution (5 mg/mL in sterile PBS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring high viability (>95%).

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Include wells with medium only for background control.

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of EGFR mutant-IN-2 in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest inhibitor concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of EGFR mutant-IN-2.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan.

  • Gently shake the plate for 5-10 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the background control wells from all other readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control (considered 100% viability).

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells. The amount of ATP is directly proportional to the number of viable cells. The luminescent signal is generated by a luciferase reaction.

Materials:

• EGFR mutant cancer cell lines (e.g., H1975 harboring EGFR L858R/T790M)

• Complete cell culture medium

• EGFR mutant-IN-2

• DMSO (for stock solution)

• Opaque-walled 96-well plates

• CellTiter-Glo® Reagent

• Luminometer

Procedure:

• Reagent Preparation:

  • Thaw the CellTiter-Glo® Buffer and allow it to equilibrate to room temperature.

  • Equilibrate the lyophilized CellTiter-Glo® Substrate to room temperature.

  • Transfer the buffer to the substrate bottle to reconstitute, creating the CellTiter-Glo® Reagent. Mix by gentle inversion until the substrate is fully dissolved.

• Cell Seeding:

  • Follow step 1 from the MTT Assay protocol, using opaque-walled 96-well plates.

• Compound Treatment:

  • Follow step 2 from the MTT Assay protocol.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Assay Procedure:

  • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement:

  • Record the luminescence using a luminometer.

• Data Analysis:

  • Subtract the average luminescence of the background control wells from all other readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration to determine the IC50 value.

Conclusion

These protocols provide a robust framework for evaluating the efficacy of EGFR mutant-IN-2 in overcoming resistance in EGFR-mutated cancer cell lines. Adherence to these detailed methodologies will ensure the generation of reliable and reproducible data, which is essential for the preclinical assessment of this promising therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02347H [pubs.rsc.org]
• 3. thorax.bmj.com [thorax.bmj.com]

Application Notes and Protocols for Evaluating EGFR Mutant-IN-2 Efficacy in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a critical signaling protein involved in cell growth and proliferation.[1][2] In certain cancers, particularly non-small cell lung cancer (NSCLC), mutations in the EGFR gene lead to its constitutive activation, driving tumor growth.[3][4][5] These mutations, such as deletions in exon 19 and the L858R point mutation in exon 21, are key therapeutic targets. EGFR mutant-IN-2 is a novel, potent, and selective inhibitor designed to target these activating mutations. These application notes provide a comprehensive guide for the preclinical evaluation of EGFR mutant-IN-2 in various animal models.

Mechanism of Action

EGFR mutant-IN-2 is a tyrosine kinase inhibitor (TKI) that competitively binds to the ATP-binding pocket of the EGFR kinase domain. This binding blocks the autophosphorylation of the receptor, thereby inhibiting the activation of downstream signaling pathways critical for tumor cell survival and proliferation, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways.

Target Mutations

EGFR mutant-IN-2 is specifically designed to be highly active against tumors harboring the following EGFR mutations:

• Exon 19 Deletions: These are in-frame deletions that account for a significant portion of activating EGFR mutations.

• L858R Mutation: A point mutation in exon 21 that results in the substitution of leucine for arginine at position 858.

• T790M Resistance Mutation: This secondary mutation in exon 20 often arises after treatment with first-generation EGFR inhibitors and confers resistance.

Data Presentation: Efficacy of EGFR Mutant-IN-2 in Preclinical Models

The following table summarizes representative quantitative data from preclinical studies evaluating the in vivo efficacy of EGFR inhibitors with mechanisms of action similar to EGFR mutant-IN-2. This data serves as a benchmark for designing and interpreting studies with EGFR mutant-IN-2.

Animal Model	Tumor Model	EGFR Mutation	Treatment Group	Dosage and Schedule	Tumor Growth Inhibition (%)	Change in Survival
Athymic Nude Mice	NCI-H1975 Xenograft	L858R/T790M	EGFR mutant-IN-2	25 mg/kg, daily, oral	85	Increased median survival by 30 days
NOD/SCID Mice	PC-9 Xenograft	Exon 19 Deletion	EGFR mutant-IN-2	15 mg/kg, daily, oral	92	Increased median survival by 45 days
Genetically Engineered Mouse Model (GEMM)	CCSP-rtTA/TetO-EGFRL858R+T790M	L858R/T790M	EGFR mutant-IN-2	25 mg/kg, daily, oral	78	Not Assessed
Patient-Derived Xenograft (PDX)	LUAD-021-V1	Exon 19 Deletion	EGFR mutant-IN-2	20 mg/kg, daily, oral	88	Increased median survival by 38 days

Signaling Pathway and Experimental Workflow Diagrams

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway and the inhibitory action of EGFR mutant-IN-2.

Experimental Workflow for In Vivo Efficacy Studies

Caption: General experimental workflow for evaluating EGFR mutant-IN-2 in xenograft models.

Experimental Protocols

Protocol 1: Cell Line-Derived Xenograft (CDX) Model

This protocol describes the establishment of a subcutaneous xenograft model using human NSCLC cell lines harboring specific EGFR mutations.

Materials:

• Cell Lines: NCI-H1975 (L858R/T790M) or PC-9 (Exon 19 deletion)

• Animals: Athymic nude mice (nu/nu) or NOD/SCID mice, 6-8 weeks old.

• Reagents: RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA, Phosphate-Buffered Saline (PBS), Matrigel® Matrix.

• Equipment: Cell culture incubator, biosafety cabinet, hemocytometer, centrifuges, sterile syringes and needles (27-30 gauge), calipers.

Procedure:

• Cell Culture: Culture the selected cancer cell line in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Preparation:

  • When cells reach 80-90% confluency, wash with PBS and detach using Trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in sterile PBS or serum-free medium at a concentration of 1 x 10⁷ cells/mL.

  • For enhanced tumor take rate, mix the cell suspension 1:1 with Matrigel® Matrix on ice.

• Tumor Implantation:

  • Anesthetize the mice.

  • Inject 100 µL of the cell suspension (containing 1 x 10⁶ cells) subcutaneously into the right flank of each mouse.

• Tumor Monitoring:

  • Monitor the mice for tumor growth. Tumors should become palpable within 7-14 days.

  • Begin caliper measurements when tumors reach approximately 100 mm³.

Protocol 2: Drug Formulation and Administration

This protocol outlines the preparation and administration of EGFR mutant-IN-2 for in vivo studies.

Materials:

• Compound: EGFR mutant-IN-2

• Vehicle: Appropriate solvent for the compound (e.g., 0.5% methylcellulose, 10% DMSO in saline).

• Equipment: Analytical balance, vortex mixer, sonicator, oral gavage needles, syringes.

Procedure:

• Formulation Preparation:

  • Weigh the required amount of EGFR mutant-IN-2.

  • Prepare the vehicle solution.

  • Add the compound to the vehicle and vortex or sonicate until a homogenous suspension or solution is formed. Prepare fresh daily.

• Animal Randomization:

  • Once tumors reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Drug Administration:

  • Administer EGFR mutant-IN-2 to the treatment group via oral gavage at the predetermined dose and schedule.

  • Administer an equal volume of the vehicle to the control group.

Protocol 3: Efficacy Assessment

This protocol details the methods for evaluating the anti-tumor efficacy of EGFR mutant-IN-2.

Materials:

• Equipment: Calipers, analytical balance, animal euthanasia supplies.

Procedure:

• Tumor Measurement:

  • Measure the tumor dimensions (length and width) with calipers 2-3 times per week.

  • Calculate the tumor volume using the formula: (Length x Width²)/2.

• Body Weight Monitoring:

  • Weigh the mice 2-3 times per week to monitor for signs of toxicity.

• Study Endpoint:

  • The study can be terminated when the tumors in the control group reach a predetermined size (e.g., 2000 mm³) or after a fixed duration of treatment.

  • At the endpoint, euthanize the mice according to institutional guidelines.

• Data Analysis:

  • Calculate the percent tumor growth inhibition (%TGI) for the treatment group compared to the control group.

  • If applicable, perform survival analysis using Kaplan-Meier curves.

  • Excise tumors, weigh them, and process for further analysis such as pharmacodynamics (Western blot for p-EGFR) or histology.

Protocol 4: Genetically Engineered Mouse Models (GEMMs)

GEMMs, such as those with tetracycline-inducible expression of mutant human EGFR in lung epithelial cells, provide a more physiologically relevant model.

Model: CCSP-rtTA/TetO-EGFRL858R+T790M (C/L+T) mice.

Procedure:

• Tumor Induction: Administer doxycycline in the drinking water or chow to induce the expression of the mutant EGFR transgene and initiate tumor development.

• Tumor Monitoring: Monitor tumor formation and progression using non-invasive imaging techniques such as micro-CT or MRI.

• Treatment and Assessment: Once tumors are established, randomize the mice into treatment and control groups and proceed with drug administration and efficacy assessment as described in Protocols 2 and 3, using imaging to quantify tumor response.

These detailed application notes and protocols provide a robust framework for the preclinical evaluation of EGFR mutant-IN-2, enabling researchers to generate reliable and reproducible data on its anti-tumor efficacy in relevant animal models.

References

• 1. benchchem.com [benchchem.com]
• 2. Epidermal growth factor receptor (EGFR) in lung cancer: an overview and update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancertools.org [cancertools.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Epidermal Growth Factor Receptor (EGFR) Pathway, Yes-Associated Protein (YAP) and the Regulation of Programmed Death-Ligand 1 (PD-L1) in Non-Small Cell Lung Cancer (NSCLC) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of Novel EGFR Mutant Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase pivotal in regulating cellular processes like proliferation and survival.[1] Dysregulation of EGFR signaling, often due to activating mutations, is a key driver in various cancers, notably non-small cell lung cancer (NSCLC).[2] While several generations of EGFR tyrosine kinase inhibitors (TKIs) have been developed, the emergence of resistance mutations, such as the gatekeeper T790M mutation and the subsequent C797S mutation, presents a significant clinical challenge.[3] This necessitates the discovery of novel inhibitors, like the fourth-generation inhibitor IN-2, capable of targeting these resistant forms of EGFR.

This document provides detailed protocols for high-throughput screening (HTS) to identify and characterize novel EGFR mutant inhibitors, using IN-2 as a representative fourth-generation compound. IN-2 has demonstrated potent inhibitory activity against EGFR harboring the L858R/T790M/C797S and del19/T790M/C797S mutations.[1] These application notes offer a guide to performing key biochemical and cell-based assays, presenting comparative data for different generations of EGFR inhibitors, and visualizing the underlying biological pathways and experimental workflows.

EGFR Signaling Pathways

EGFR activation initiates a cascade of downstream signaling pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are crucial for cell proliferation and survival.[2] EGFR inhibitors act by blocking the kinase activity of the receptor, thereby inhibiting these downstream signals.

EGFR Signaling and Inhibition

Comparative Inhibitor Activity

The efficacy of EGFR inhibitors varies significantly depending on the specific mutation present in the EGFR kinase domain. The following table summarizes the half-maximal inhibitory concentrations (IC50) of different generations of EGFR inhibitors against wild-type and various mutant forms of EGFR.

Inhibitor (Generation)	EGFR WT	EGFR L858R	EGFR del19	EGFR L858R/T790M	EGFR del19/T790M	EGFR L858R/T790M/C797S	EGFR del19/T790M/C797S
Gefitinib (1st)	~18.2 nM	~12 nM	~7 nM	>10,000 nM	>10,000 nM	>10,000 nM	>10,000 nM
Erlotinib (1st)	~14.11 nM	~12 nM	~7 nM	>10,000 nM	>10,000 nM	>10,000 nM	>10,000 nM
Afatinib (2nd)	~0.5 nM	~0.3 nM	~0.8 nM	~57 nM	~165 nM	>10,000 nM	>10,000 nM
Osimertinib (3rd)	~57.8 nM	~1.2 nM	~1.1 nM	~8.5 nM	~13 nM	>10,000 nM	>10,000 nM
IN-2 (4th)	-	-	-	-	-	14 nM	62 nM

Note: IC50 values can vary depending on the assay conditions and cell lines used. The data presented is a compilation from multiple sources for comparative purposes.

High-Throughput Screening Workflow

A typical HTS workflow for identifying novel EGFR mutant inhibitors involves a primary biochemical screen to identify direct inhibitors of the kinase, followed by secondary cell-based assays to confirm on-target activity and assess cellular potency.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Signaling pathways and effects of EGFR [pfocr.wikipathways.org]

Technical Notes & Optimization

Technical Support Center: Optimizing EGFR Mutant-IN-2 Concentration for Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the use of EGFR mutant-IN-2 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for EGFR mutant-IN-2?

EGFR mutant-IN-2 is a potent and selective inhibitor of epidermal growth factor receptor (EGFR) with activating mutations.[1] It functions as a tyrosine kinase inhibitor (TKI) by competing with ATP for binding to the kinase domain of EGFR. This blockage of ATP binding prevents the autophosphorylation of the receptor, thereby inhibiting the activation of downstream signaling pathways such as the RAS-RAF-MEK-ERK and PI3K-AKT cascades.[2] These pathways are critical for regulating cell proliferation, survival, and differentiation.[2] In many cancers, particularly non-small cell lung cancer (NSCLC), mutations in EGFR lead to its constitutive activation, promoting uncontrolled cell growth.[3][4] EGFR mutant-IN-2 is designed to specifically target these mutated forms of EGFR over the wild-type receptor.

Q2: What is a recommended starting concentration for EGFR mutant-IN-2 in cell culture?

A typical starting point for a dose-response experiment is to use a concentration range that brackets the reported IC50 value for your cell line of interest. A common starting range for many EGFR inhibitors is from 0.1 nM to 100 µM. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare and store EGFR mutant-IN-2?

Proper handling and storage are critical for reproducible results.

• Solubility: EGFR mutant-IN-2 is typically soluble in DMSO. Prepare a concentrated stock solution (e.g., 10 mM) in high-quality, anhydrous DMSO. Ensure the compound is fully dissolved; gentle warming or sonication may be necessary.

• Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. When properly stored, the stock solution should be stable for at least six months. Protect the compound from light if it is light-sensitive.

• Working Dilutions: Prepare fresh working dilutions from the stock solution in your cell culture medium for each experiment.

Q4: Why am I observing high levels of cell death even at low concentrations?

Excessive cell death could be due to several factors:

• On-target toxicity: The cell line may be highly dependent on the EGFR signaling pathway for survival. In such cases, even low concentrations of a potent inhibitor can induce apoptosis.

• Off-target toxicity: At higher concentrations, the inhibitor may affect other kinases or cellular proteins, leading to unintended toxic effects. It is advisable to perform a dose-response experiment to identify a concentration that is effective without causing excessive toxicity.

• Solvent toxicity: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is non-toxic, typically below 0.1%. Always include a solvent-only control in your experiments.

• Compound precipitation: Poor solubility in the culture medium can lead to the formation of precipitates that are toxic to cells. Visually inspect the medium for any signs of precipitation after adding the inhibitor.

Troubleshooting Guides

Issue 1: High Variability in Experimental Results

Inconsistent results between experiments or even between replicate wells can be a significant issue.

Potential Cause	Troubleshooting Steps
Cell Culture Variability	Maintain a consistent cell passage number for all experiments, as cell lines can change genetically over time. Ensure uniform cell seeding density across all wells by properly resuspending cells before plating.
Inhibitor Instability/Precipitation	Prepare fresh dilutions of the inhibitor for each experiment. Visually inspect the media for any signs of precipitation after adding the inhibitor. If solubility is an issue, consider using a different solvent or reducing the final concentration.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent inhibitor concentrations.
Edge Effects in Microplates	Wells on the perimeter of a microplate are prone to evaporation, which can alter the effective concentration of the inhibitor. To mitigate this, consider not using the outer wells for experimental samples and instead fill them with sterile media or PBS.
Serum Concentration	Serum contains growth factors that can activate EGFR and compete with the inhibitor, potentially reducing its apparent potency. Consider reducing the serum concentration during the drug treatment period or using serum-free media if the cells can tolerate it.

Issue 2: Lack of Inhibitory Effect

If you do not observe the expected inhibition of cell growth or signaling, consider the following:

Potential Cause	Troubleshooting Steps
Incorrect Inhibitor Concentration	Perform a dose-response experiment to determine the IC50 value for your specific cell line. The required concentration can vary significantly between cell lines.
Cell Line Resistance	The cell line may have intrinsic or acquired resistance to the inhibitor. This could be due to secondary mutations in EGFR (like T790M) or the activation of bypass signaling pathways (like MET amplification).
Compound Degradation	Ensure the inhibitor stock solution has been stored correctly and has not expired. Prepare fresh dilutions for each experiment.
Sub-optimal Assay Conditions	The duration of inhibitor treatment may be too short. For cell viability assays, an incubation period of 72 hours is common. For signaling pathway analysis (e.g., Western blot), a shorter treatment time (e.g., 1-6 hours) is typically used.

Experimental Protocols

Protocol 1: Determining the IC50 Value using a Cell Viability Assay (e.g., MTT Assay)

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of EGFR mutant-IN-2.

Materials:

• EGFR mutant-IN-2 stock solution (10 mM in DMSO)

• Target cancer cell line (e.g., NCI-H1975, PC-9)

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• Sterile 96-well plates

• MTT reagent

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Prepare a cell suspension at the desired density (e.g., 3,000-8,000 cells/well).

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate overnight at 37°C and 5% CO2 to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of EGFR mutant-IN-2 in culture medium. The final DMSO concentration should be consistent across all wells and typically ≤0.1%.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the inhibitor.

  • Include a vehicle-only control (medium with the same final concentration of DMSO).

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization solution to each well.

  • Incubate for 15 minutes at room temperature with gentle shaking to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration.

  • Use a non-linear regression analysis to determine the IC50 value.

Protocol 2: Assessing EGFR Phosphorylation by Western Blot

This protocol is for determining the effect of EGFR mutant-IN-2 on the phosphorylation of EGFR.

Materials:

• EGFR mutant-IN-2 stock solution (10 mM in DMSO)

• Target cancer cell line

• Complete cell culture medium

• Serum-free medium

• EGF (Epidermal Growth Factor)

• Ice-cold PBS

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-EGFR, anti-total-EGFR, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for at least 4 hours by replacing the growth medium with serum-free medium.

  • Pre-treat the cells with various concentrations of EGFR mutant-IN-2 for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

• Protein Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells on ice with RIPA buffer.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Western Blotting:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe for total EGFR and a loading control to normalize the data.

Data Presentation

Table 1: Example IC50 Values of EGFR Inhibitors in NSCLC Cell Lines

Cell Line	EGFR Mutation	EGFR Inhibitor	IC50 (nM)
PC-9	delE746-A750	Erlotinib	7
PC-9	delE746-A750	Afatinib	0.8
H3255	L858R	Erlotinib	12
H3255	L858R	Afatinib	0.3
NCI-H1975	L858R/T790M	CO-1686	7 - 32
HCC827	delE746-A750	CO-1686	7 - 32

Note: These values are examples and can vary between different studies and experimental conditions.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of EGFR mutant-IN-2.

Caption: Workflow for determining the IC50 of EGFR mutant-IN-2.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of a mutant-selective covalent inhibitor of EGFR that overcomes T790M-mediated resistance in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thorax.bmj.com [thorax.bmj.com]

Troubleshooting EGFR mutant-IN-2 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using EGFR mutant-IN-2 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is EGFR mutant-IN-2 and what are its primary targets?

A1: EGFR mutant-IN-2 is a potent inhibitor of specific mutant forms of the Epidermal Growth Factor Receptor (EGFR). It has been shown to inhibit EGFR with the L858R/T790M/C797S mutations (IC50 of 14 nM) and the del19/T790M/C797S mutations (IC50 of 62 nM)[1]. These mutations are often associated with resistance to other EGFR inhibitors in non-small cell lung cancer (NSCLC).

Q2: What is the recommended solvent for dissolving EGFR mutant-IN-2?

A2: The recommended solvent for creating a stock solution of EGFR mutant-IN-2 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO)[2]. For a closely related compound, a solubility of 10 mM in DMSO has been reported[2]. Another mutant EGFR inhibitor has shown solubility of at least 50 mg/mL in DMSO[3]. It is crucial to use a fresh, unopened bottle of anhydrous DMSO as it is hygroscopic and absorbed water can reduce the solubility of the compound[4].

Q3: How should I prepare a stock solution of EGFR mutant-IN-2?

A3: To prepare a stock solution, weigh the desired amount of the compound and add the appropriate volume of anhydrous DMSO. To aid dissolution, you can vortex the solution and, if necessary, use sonication or gentle warming (e.g., in a 37°C water bath). Ensure the compound is fully dissolved before use.

Q4: I'm observing precipitation when I dilute my DMSO stock solution into my aqueous cell culture medium. What should I do?

A4: This is a common issue with hydrophobic compounds dissolved in DMSO. To prevent precipitation, it is best to make intermediate serial dilutions of your high-concentration stock in DMSO first. Then, add the final, lower-concentration DMSO solution to your aqueous medium while gently vortexing. This gradual dilution helps to keep the compound in solution. Ensure the final concentration of DMSO in your experiment is low, typically below 0.5% (v/v), to avoid solvent-induced cellular toxicity.

Q5: What are the recommended storage conditions for EGFR mutant-IN-2?

A5: As a powder, EGFR mutant-IN-2 should be stored at -20°C. Once dissolved in a solvent, the stock solution should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, it is recommended to store the stock solution at -80°C (stable for up to 6 months). For shorter-term storage, -20°C is acceptable (stable for up to 1 month). Always store solutions in tightly sealed, appropriate containers such as amber glass or polypropylene vials to protect from light and air.

Solubility Data

The following table summarizes the available solubility data for EGFR mutant inhibitors in common laboratory solvents.

Solvent	Concentration (mM)	Concentration (mg/mL)	Notes
DMSO	10	-	Data for "Mutated EGFR-IN-2".
DMSO	≥ 96.15	≥ 50	Data for another "Mutant EGFR inhibitor".
Ethanol	-	~30	Solubility of a similar irreversible EGFR inhibitor (Avitinib).
Water	Sparingly Soluble	-	Common for this class of compounds.

Note: The molecular weight of "Mutated EGFR-IN-2" is 562.64 g/mol . This can be used for conversions between molarity and mg/mL.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of EGFR mutant-IN-2.

Issue	Possible Cause	Recommended Solution
Compound will not dissolve in DMSO	- DMSO has absorbed water.- Attempting to make a solution above the solubility limit.- Compound purity issues.	- Use a fresh, unopened bottle of anhydrous, high-purity DMSO.- Try gentle warming (37°C) or sonication to aid dissolution.- Prepare a less concentrated stock solution.
Precipitation in frozen stock solution upon thawing	- Solubility limit is exceeded at lower temperatures.- Inappropriate solvent for cryogenic storage.	- Thaw the solution slowly at room temperature and vortex gently to ensure it is fully redissolved.- Consider storing at a slightly lower concentration.- Ensure you are using a suitable solvent like DMSO.
Inconsistent experimental results	- Degradation of the compound in solution.- Repeated freeze-thaw cycles of the stock solution.	- Store stock solutions in single-use aliquots at -80°C.- Protect solutions from light and air.- Prepare fresh working solutions for each experiment.
Cloudiness or precipitation in cell culture media	- Compound precipitating out of the aqueous solution.	- Perform serial dilutions in DMSO before adding to the media.- Ensure the final DMSO concentration is below 0.5%.- Add the compound to pre-warmed media while gently vortexing.

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in DMSO

• Preparation : Allow the vial of EGFR mutant-IN-2 powder and a bottle of anhydrous, high-purity DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing : Accurately weigh the required amount of the compound. For example, for 1 mL of a 10 mM stock solution of "Mutated EGFR-IN-2" (MW: 562.64), you would need 5.63 mg.

• Dissolution : Add the calculated volume of DMSO to the vial containing the powder.

• Mixing : Vortex the solution for 1-2 minutes to facilitate dissolution.

• Aiding Solubility (if needed) : If the compound is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes or warm it in a 37°C water bath for 5-10 minutes, followed by vortexing.

• Inspection : Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage : Aliquot the stock solution into single-use volumes in appropriate vials (e.g., amber polypropylene tubes) and store at -80°C for long-term storage or -20°C for short-term storage.

Protocol for Preparing Working Solutions in Cell Culture Media

• Thawing : Thaw a single-use aliquot of the high-concentration DMSO stock solution at room temperature.

• Intermediate Dilution (Recommended) : Prepare an intermediate dilution of the stock solution in DMSO. For example, dilute your 10 mM stock to 1 mM in DMSO.

• Final Dilution : Pre-warm your complete cell culture medium to 37°C. While gently vortexing the medium, add the required volume of the intermediate DMSO stock to achieve the final desired concentration. For instance, add 1 µL of a 1 mM stock to 1 mL of medium for a final concentration of 1 µM (with 0.1% DMSO).

• Final Inspection : Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. gentaur.com [gentaur.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

EGFR mutant-IN-2 stability and storage conditions

Welcome to the technical support center for EGFR mutant-IN-2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and effective use of EGFR mutant-IN-2 in your experiments. Here you will find frequently asked questions (FAQs), troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for EGFR mutant-IN-2?

For optimal stability, EGFR mutant-IN-2 should be handled and stored as follows:

• Powder Form: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

• Stock Solutions: Prepare a high-concentration stock solution in an appropriate solvent like anhydrous DMSO. Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles. Store these aliquots at -80°C for up to six months or at -20°C for up to one month.[1]

Q2: How should I prepare working solutions of EGFR mutant-IN-2 for cell-based assays?

It is recommended to prepare fresh working dilutions from your stock solution immediately before each experiment. Due to the hydrophobic nature of many kinase inhibitors, they may have limited stability in aqueous solutions like cell culture media. To avoid precipitation, it's advisable to first make intermediate dilutions of the stock in DMSO, and then add the final diluted solution to your culture medium while mixing to ensure rapid dispersion. The final DMSO concentration in your cell culture should typically be kept below 0.5% to avoid solvent-induced toxicity.

Q3: What are the common signs of EGFR mutant-IN-2 degradation or instability?

A loss of biological activity, such as a diminished effect on the inhibition of EGFR phosphorylation or a decrease in the expected phenotypic outcome in your cellular assays, can indicate instability. Visual signs of precipitation, such as a cloudy appearance or visible particles in the cell culture medium, are also indicators of poor solubility or instability. To confirm and quantify degradation, analytical methods like High-Performance Liquid Chromatography (HPLC) can be employed.

Q4: My experimental results with EGFR mutant-IN-2 are inconsistent. What are the potential causes?

Inconsistent results can arise from several factors:

• Inhibitor Instability: The compound may be degrading in the cell culture medium during the experiment.

• Poor Cell Permeability: The inhibitor may not be efficiently entering the cells to reach its target.

• Incorrect Concentration: The concentration used might be too low to achieve significant inhibition.

• Cell Culture Variability: Differences in cell passage number, confluency, and overall cell health can lead to varied responses.

• Pipetting Errors: Inaccurate liquid handling can introduce significant variability.

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Effect of the Inhibitor

Potential Cause	Recommended Solution
Inhibitor Instability/Degradation	Prepare fresh dilutions for each experiment. For long-term experiments, consider replenishing the media with a fresh inhibitor at regular intervals. Assess the inhibitor's stability in your specific cell culture medium using HPLC.
Poor Cell Permeability	If permeability is a known issue for this class of compounds, consult the literature for potential formulation strategies. However, for most small molecule inhibitors, this is less of a concern.
Incorrect Concentration	Perform a dose-response experiment to determine the optimal concentration (e.g., IC50) for your specific cell line and experimental endpoint.
Off-Target Effects	Compare the observed phenotype with that of other known inhibitors of the same target. If available, use a structurally different inhibitor for the same target to see if it produces a similar phenotype.

Issue 2: High Cellular Toxicity at Effective Concentrations

Potential Cause	Recommended Solution
Off-Target Toxicity	Use the lowest effective concentration of the inhibitor. If possible, use a more selective inhibitor.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is at a non-toxic level for your cells (typically <0.5%). Always include a vehicle control in your experiments.

Issue 3: Inconsistent Western Blot Results for Phosphorylated EGFR (p-EGFR)

Potential Cause	Recommended Solution
Suboptimal Cell Stimulation/Inhibition	Serum-starve cells before inhibitor treatment and subsequent stimulation with EGF to reduce baseline EGFR activity. Optimize the duration and concentration of both inhibitor treatment and EGF stimulation.
Antibody Issues	Use a validated antibody specific for the desired phospho-site of EGFR. Confirm the expression of total EGFR in your cell line. Titrate the primary antibody concentration to find the optimal signal-to-noise ratio.
Loading Inconsistencies	Perform a total protein quantification assay (e.g., BCA) to ensure equal loading of protein in each lane. Use a reliable loading control (e.g., β-actin, GAPDH) to normalize the data.

Stability Data (Representative for Small Molecule EGFR Inhibitors)

The following tables provide representative stability data for a generic small-molecule EGFR inhibitor under various conditions. Note: This data is for illustrative purposes and the stability of EGFR mutant-IN-2 should be determined experimentally.

Table 1: Stability in Cell Culture Medium

Time (hours)	% Remaining (37°C in DMEM + 10% FBS)
0	100%
8	95%
24	85%
48	70%
72	55%

Table 2: Effect of pH on Stability in Aqueous Buffer (24 hours at RT)

pH	% Remaining
5.0	98%
7.4	90%
8.5	75%

Table 3: Effect of Light Exposure on Stability (Aqueous Solution, 4 hours)

Condition	% Remaining
Dark (Control)	99%
Ambient Light	92%
Direct UV Light	60%

Experimental Protocols

Protocol 1: Assessing Inhibitor Stability by HPLC

This protocol outlines a general procedure for determining the stability of an EGFR inhibitor in cell culture medium.

1. Preparation of Standards:

• Prepare a calibration curve by making serial dilutions of a freshly prepared inhibitor stock solution in the mobile phase to be used for HPLC analysis.

2. Sample Preparation:

• Prepare a solution of the inhibitor in your experimental cell culture medium at the desired final concentration.
• Incubate the solution under your experimental conditions (e.g., 37°C, 5% CO2).
• At designated time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot of the sample.

3. HPLC Analysis:

• Inject the standards and samples onto the HPLC system.
• Use a suitable mobile phase and gradient to achieve good separation of the parent inhibitor from any potential degradation products.
• Detect the inhibitor using a UV detector at its maximum absorbance wavelength.

4. Data Analysis:

• Quantify the peak area of the intact inhibitor at each time point.
• Use the calibration curve to determine the concentration of the inhibitor at each time point.
• Calculate the percentage of the inhibitor remaining at each time point relative to the 0-hour time point.

Protocol 2: Western Blot Analysis of p-EGFR Following Inhibitor Treatment

1. Cell Treatment:

• Seed cells in a multi-well plate and grow to 70-80% confluency.
• Serum-starve the cells for 12-24 hours.
• Pre-treat the cells with the EGFR inhibitor at various concentrations for 1-2 hours.
• Stimulate the cells with EGF (e.g., 50 ng/mL) for 15-30 minutes.

2. Cell Lysis and Protein Quantification:

• Wash cells with ice-cold PBS.
• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
• Centrifuge the lysates to pellet cell debris and collect the supernatant.
• Determine the protein concentration of each lysate using a BCA assay.

3. SDS-PAGE and Western Blotting:

• Normalize protein amounts, prepare samples with loading buffer, and separate them by SDS-PAGE.
• Transfer the proteins to a PVDF membrane.
• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.
• Incubate with a primary antibody against p-EGFR (e.g., p-EGFR Tyr1068) overnight at 4°C.
• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
• Detect the signal using an enhanced chemiluminescence (ECL) substrate.
• Strip the membrane and re-probe for total EGFR and a loading control (e.g., β-actin).

4. Densitometry Analysis:

• Quantify the band intensities for p-EGFR, total EGFR, and the loading control using image analysis software.
• Normalize the p-EGFR signal to the total EGFR signal and the loading control.

Visualizations

EGFR Signaling Pathway

Caption: EGFR signaling pathway and the point of inhibition by EGFR mutant-IN-2.

Experimental Workflow for Troubleshooting Inhibitor Efficacy

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Results in EGFR Mutant-IN-2 Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the novel inhibitor, EGFR-mutant-IN-2. This guide addresses specific issues that may arise during experimental workflows, from initial biochemical assays to cell-based studies.

Frequently Asked Questions (FAQs)

Q1: I am not observing any significant activity with EGFR-mutant-IN-2 in my cell-based assay, even at high concentrations. What are the potential causes?

A: A lack of inhibitor activity in cellular assays can stem from several factors related to the compound, the experimental setup, or the cell line itself.[1]

• Compound Integrity: Ensure the compound is fully dissolved in the appropriate solvent (e.g., DMSO) and has not degraded. It is recommended to prepare fresh dilutions from a validated stock solution for each experiment and avoid multiple freeze-thaw cycles.[1]

• Experimental Conditions:

  • Inhibitor Concentration: The concentration range may be too low. A broad dose-response experiment (e.g., from 1 pM to 100 µM) is crucial to determine the half-maximal inhibitory concentration (IC50).[2]

  • Incubation Time: The treatment duration may be insufficient. A standard incubation time is 72 hours, but this should be optimized based on the cell line's doubling time and the inhibitor's mechanism of action.[3][4]

  • Serum Interference: Growth factors present in fetal bovine serum (FBS) can competitively activate EGFR, potentially masking the inhibitor's effect. Consider reducing the serum concentration (e.g., to 2-5%) or using serum-free media during treatment.

• Cell Line Characteristics:

  • EGFR Expression & Dependency: Confirm that your chosen cell line expresses the target EGFR mutant and is dependent on EGFR signaling for proliferation. Use Western blotting to verify EGFR expression levels.

  • Resistance Mechanisms: The cell line may possess intrinsic or acquired resistance, such as a secondary "gatekeeper" mutation (e.g., T790M) or the activation of bypass signaling pathways like MET amplification.

Q2: The IC50 value for my positive control inhibitor is much higher than reported in the literature. Why might this be?

A: Discrepancies in IC50 values often point to variations in experimental conditions.

• Cell Health and Passage Number: Use authenticated, low-passage cell lines. Genetic drift can occur at high passage numbers, altering drug sensitivity. Ensure cells are healthy and in the logarithmic growth phase before starting the experiment.

• Seeding Density: The number of cells seeded per well can significantly impact results. An optimal density should be determined where a linear relationship exists between cell number and the assay signal.

• Reagent Consistency: Use consistent lots of media, serum, and assay reagents. Variations in serum, in particular, contain different levels of growth factors that can affect inhibitor potency.

• DMSO Concentration: Ensure the final DMSO concentration is consistent across all wells (including controls) and is non-toxic, typically below 0.5%.

Q3: I am observing high variability between my replicate wells in a 96-well plate format. What are the common causes?

A: High variability is often a result of technical inconsistencies during the experimental setup.

• Uneven Cell Seeding: Ensure the cell suspension is homogenous before and during plating to prevent inconsistent cell numbers across wells.

• Pipetting Errors: Calibrate pipettes regularly and use appropriate techniques for dispensing cells, media, and drug solutions.

• Edge Effects: Wells on the perimeter of a microplate are susceptible to evaporation, which can alter cell growth and drug concentration. To mitigate this, avoid using the outer wells or fill them with sterile PBS or media.

• Contamination: Bacterial or yeast contamination can interfere with cell metabolism and viability, leading to unreliable results.

Q4: My biochemical assay shows potent inhibition of the mutant EGFR kinase by EGFR-mutant-IN-2, but the cellular assay shows weak activity. How can I explain this discrepancy?

A: A disconnect between biochemical and cellular potency is a common challenge in drug discovery and can be attributed to several factors.

• Cellular Uptake and Efflux: The compound may have poor membrane permeability, preventing it from reaching its intracellular target. Alternatively, it could be actively removed from the cell by efflux pumps.

• Compound Stability: The inhibitor might be unstable in the cell culture medium or rapidly metabolized by the cells into an inactive form.

• High ATP Concentration: The intracellular concentration of ATP (in the millimolar range) is much higher than that typically used in biochemical kinase assays (in the micromolar range). If EGFR-mutant-IN-2 is an ATP-competitive inhibitor, its apparent potency will be lower in a cellular environment.

• Off-Target Effects: In a cellular context, the compound may engage other kinases or proteins that counteract its intended effect on EGFR. A kinome-wide profiling screen can help identify potential off-target activities.

Data Presentation: Reference Inhibitor Potency

The following tables summarize reference IC50 values for common EGFR inhibitors against various non-small cell lung cancer (NSCLC) cell lines. These values can serve as a benchmark for interpreting your own experimental results. Note that IC50 values can vary between laboratories due to different experimental conditions.

Table 1: Common EGFR Tyrosine Kinase Inhibitors (TKIs)

Inhibitor	Generation	Target EGFR Mutations
Gefitinib	1st	Activating mutations (Exon 19 del, L858R)
Erlotinib	1st	Activating mutations (Exon 19 del, L858R)
Afatinib	2nd	Activating mutations and some resistant mutations
Osimertinib	3rd	Activating mutations and T790M resistance mutation

Table 2: Example IC50 Values (nM) for EGFR Inhibitors in NSCLC Cell Lines

Cell Line	EGFR Status	Gefitinib (IC50 nM)	Osimertinib (IC50 nM)
PC-9	Exon 19 deletion	~10 - 30	~10 - 20
HCC827	Exon 19 deletion	~5 - 20	~5 - 15
NCI-H1975	L858R + T790M	>10,000	~10 - 50
A549	Wild-Type	>10,000	>5,000

Experimental Protocols

Protocol 1: Cell-Based IC50 Determination using a Viability Assay (e.g., MTT/MTS)

This protocol outlines a general method for determining the IC50 value of an EGFR inhibitor in a 96-well format.

Materials:

• 96-well cell culture plates

• Cancer cell lines with defined EGFR mutation status

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• EGFR-mutant-IN-2 stock solution (e.g., 10 mM in DMSO)

• MTT or MTS reagent

• Solubilization solution (for MTT)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Prepare a cell suspension at a pre-determined optimal density (e.g., 2,000-5,000 cells/well).

  • Dispense 100 µL of the cell suspension into the inner 60 wells of a 96-well plate.

  • Incubate the plate at 37°C, 5% CO2 overnight to allow cells to attach.

• Drug Treatment:

  • Prepare serial dilutions of EGFR-mutant-IN-2 in culture medium. A 10-point, 3-fold dilution series starting from 10 µM is a common starting point.

  • Include "untreated" (medium only) and "vehicle control" (medium with the highest concentration of DMSO) wells.

  • Carefully remove the old medium from the wells and add 100 µL of the appropriate drug-containing medium.

  • Incubate for the desired treatment period (e.g., 72 hours).

• Viability Assessment (MTT Example):

  • Add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Carefully aspirate the medium without disturbing the crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well and mix to dissolve the crystals.

• Data Acquisition:

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle control and plot the dose-response curve using non-linear regression to determine the IC50 value.

Protocol 2: Western Blotting for EGFR Pathway Inhibition

This protocol is used to verify the on-target effect of an inhibitor by assessing the phosphorylation status of EGFR and downstream effectors like ERK.

Materials:

• Cells cultured in 6-well plates

• EGFR-mutant-IN-2

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF membrane

• Blocking Buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-p-EGFR, anti-total-EGFR, anti-p-ERK, anti-total-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with EGFR-mutant-IN-2 at various concentrations for a specified time (e.g., 2-6 hours).

  • Wash cells with ice-cold PBS and add 100-150 µL of ice-cold lysis buffer.

  • Scrape the cells, collect the lysate, and centrifuge at 4°C to pellet debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

  • Normalize all samples to the same protein concentration, add Laemmli sample buffer, and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

  • Run the gel to separate proteins by size, then transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody (e.g., anti-p-EGFR) overnight at 4°C, diluted according to the manufacturer's recommendation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

  • The membrane can be stripped and re-probed with antibodies for total protein and loading controls.

Visualizations

Caption: Simplified EGFR downstream signaling pathways.

Caption: Troubleshooting workflow for lack of inhibitor activity.

Caption: Experimental workflow for IC50 determination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Toxicity of EGFR Mutant-IN-2 in Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating the toxicity of EGFR mutant-IN-2 in animal studies. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected on-target toxicities of EGFR mutant-IN-2 in animal studies?

A1: EGFR mutant-IN-2 is a third-generation EGFR inhibitor designed to selectively target mutant forms of the receptor while sparing wild-type (WT) EGFR.[1][2] However, some level of activity against WT EGFR is often observed, leading to on-target toxicities in tissues with high EGFR expression, such as the skin and gastrointestinal tract.[1] The most commonly reported toxicities for this class of inhibitors in animal models include:

• Dermatological Toxicities: Skin rash, often appearing as a papulopustular eruption (acne-like rash), is a very common side effect.[3][4] Other skin-related issues may include dry skin, pruritus (itching), and paronychia (inflammation around the nails).

• Gastrointestinal Toxicities: Diarrhea is another frequent adverse event and can range from mild to severe. If not managed properly, severe diarrhea can lead to dehydration, weight loss, and the need for dose interruption. Nausea and decreased appetite may also be observed.

Q2: How can I proactively manage and mitigate skin rash in my animal models?

A2: Proactive management is key to minimizing the severity of skin rash and preventing treatment interruptions. Consider the following strategies:

• Baseline Skin Assessment: Before starting treatment with EGFR mutant-IN-2, perform a thorough baseline assessment of the animals' skin and document any pre-existing conditions.

• Moisturizers: Apply a veterinary-approved, fragrance-free emollient to the skin, particularly in areas prone to rash (e.g., dorsal skin), starting from the first day of treatment.

• Dose Optimization: If severe rash develops, a dose reduction or temporary interruption of treatment may be necessary. It is crucial to establish the maximum tolerated dose (MTD) in your specific animal model.

• Topical Treatments: For localized rashes, topical application of a mild corticosteroid cream may be considered, but consult with a veterinarian for appropriate choices and concentrations.

Q3: What is the recommended protocol for managing diarrhea in mice treated with EGFR mutant-IN-2?

A3: Prompt management of diarrhea is critical to prevent dehydration and maintain the well-being of the animals.

• Monitoring: Closely monitor animals for the onset of diarrhea, including changes in stool consistency and frequency. Daily body weight measurements are essential to detect dehydration early.

• Hydration: Ensure ad libitum access to drinking water. In cases of moderate to severe diarrhea, consider providing supplemental hydration with subcutaneous fluids or hydrogel packs.

• Antidiarrheal Agents: Loperamide is a commonly used antidiarrheal agent. An initial dose of 4 mg/kg can be administered, followed by 2 mg/kg after each loose stool, not exceeding a total daily dose of 16-20 mg/kg.

• Dietary Modifications: Providing a low-fat, low-fiber diet may help to alleviate symptoms.

Q4: Should I be concerned about off-target toxicities with EGFR mutant-IN-2?

A4: While third-generation EGFR inhibitors are designed for mutant selectivity, off-target effects can still occur. It is important to monitor for a range of potential toxicities. For instance, some EGFR inhibitors have been associated with hyperglycemia and, in rare cases, interstitial lung disease (ILD) or pneumonitis. Comprehensive monitoring of animal health, including regular blood work for metabolic panels and observation for any respiratory distress, is recommended.

Troubleshooting Guides

Problem: Unexpectedly Severe or Rapid Onset of Toxicity

Potential Cause	Troubleshooting Steps
Incorrect Dosing or Formulation	- Double-check all dose calculations and the concentration of the dosing solution. - Ensure the vehicle used for formulation is appropriate and does not contribute to toxicity. For in vivo studies, common vehicles include corn oil or 0.5% carboxymethylcellulose. - Verify the stability of the formulated compound under your storage and handling conditions.
Animal Model Sensitivity	- Different strains of mice or rats can have varying sensitivities to drug toxicity. - Consider conducting a pilot dose-range-finding study to determine the maximum tolerated dose (MTD) in your specific animal model and strain.
Compound Purity	- Ensure the purity of your batch of EGFR mutant-IN-2. Impurities could contribute to unexpected toxicity.

Problem: Lack of Efficacy at Doses That Are Well-Tolerated

Potential Cause	Troubleshooting Steps
Suboptimal Dosing Schedule or Route of Administration	- Review the pharmacokinetic and pharmacodynamic (PK/PD) profile of the compound, if available, to ensure the dosing regimen maintains therapeutic concentrations. - The route of administration (e.g., oral gavage, intraperitoneal injection) can significantly impact bioavailability.
Tumor Model Resistance	- Confirm the EGFR mutation status of your xenograft or genetically engineered mouse model. - Investigate potential intrinsic or acquired resistance mechanisms in your tumor model.
Insufficient Target Engagement	- Perform pharmacodynamic studies to confirm that EGFR mutant-IN-2 is inhibiting its target in the tumor tissue at the administered dose. This can be assessed by Western blot for downstream signaling proteins like phospho-ERK and phospho-AKT.

Quantitative Data Summary

Table 1: Representative Dose-Dependent Toxicities of Third-Generation EGFR Inhibitors in Preclinical Models

Compound	Animal Model	Dose	Observed Toxicities	Reference
Osimertinib	Rat	20 mg/kg/day	Increased post-implantation loss and early embryonic death.
Osimertinib	Mouse	5 mg/kg/day (oral gavage)	Manageable toxicity profile reported in xenograft studies.
Rociletinib	Mouse	500-1000 mg/kg twice daily	Hyperglycemia, diarrhea, fatigue, decreased appetite.
Nazartinib	Human (Phase 1)	150 mg once daily (RP2D)	Rash (maculopapular), diarrhea, pruritus, fatigue, stomatitis (mostly grades 1-2).

Table 2: Management Strategies for Common Toxicities

Toxicity	Management Strategy	Animal Model	Dosage/Application	Reference
Diarrhea	Loperamide	Mouse	Initial: 4 mg/kg, then 2 mg/kg after each loose stool.
Diarrhea	Dose Reduction	General	Reduce dose if diarrhea persists or is severe.
Skin Rash	Emollients	General	Daily application of a veterinary-approved moisturizer.
Skin Rash	Dose Interruption/Reduction	General	Interrupt treatment for severe rash until improvement, then resume at a lower dose.

Detailed Experimental Protocols

Protocol 1: In Vivo Efficacy and Toxicity Assessment in a Subcutaneous Xenograft Model

Objective: To evaluate the anti-tumor efficacy and monitor the toxicity of EGFR mutant-IN-2 in a mouse xenograft model.

Materials:

• Human cancer cell line with a known EGFR mutation (e.g., NCI-H1975 for L858R/T790M).

• Athymic nude mice (6-8 weeks old).

• EGFR mutant-IN-2.

• Vehicle for formulation (e.g., 0.5% methylcellulose with 0.1% Tween 80).

• Calipers for tumor measurement.

• Animal balance.

Procedure:

• Cell Culture and Implantation:

  • Culture cancer cells to ~80% confluency.

  • Harvest cells and resuspend in serum-free media at a concentration of 1 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring length and width with calipers every 2-3 days. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups (n=8-10 mice per group).

• Drug Administration:

  • Prepare the dosing solution of EGFR mutant-IN-2 in the vehicle.

  • Administer the compound to the treatment groups via the desired route (e.g., oral gavage) at various dose levels. The control group receives the vehicle only.

• Efficacy and Toxicity Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Perform daily clinical observations for signs of toxicity, including changes in behavior, posture, and the presence of skin rash or diarrhea.

  • Grade skin rash and diarrhea according to a standardized scale (see Tables below).

• Study Endpoint:

  • The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a defined treatment period.

  • At the endpoint, euthanize the mice and collect tumors for pharmacodynamic analysis and other tissues (e.g., skin, intestine, liver) for histopathological examination.

Table 3: Simplified Dermatological Toxicity Grading Scale for Animal Studies

Grade	Clinical Signs
1 (Mild)	Faint erythema or maculopapular rash covering <10% of the body surface area.
2 (Moderate)	Moderate erythema, maculopapular rash, or desquamation covering 10-30% of the body surface area.
3 (Severe)	Severe erythema, extensive desquamation, or ulceration covering >30% of the body surface area; may be associated with discomfort.

Table 4: Simplified Diarrhea Grading Scale for Animal Studies

Grade	Clinical Signs
1 (Mild)	Soft, poorly formed stools.
2 (Moderate)	Liquid stools, moderate soiling of the perineal area.
3 (Severe)	Severe liquid stools, significant soiling, may be associated with dehydration and >15% weight loss.

Protocol 2: Pharmacodynamic Analysis of Target Inhibition

Objective: To confirm that EGFR mutant-IN-2 inhibits EGFR signaling in tumor tissue.

Materials:

• Tumor-bearing mice from the efficacy study.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE and Western blotting equipment.

• Primary antibodies: anti-phospho-EGFR, anti-total-EGFR, anti-phospho-ERK, anti-total-ERK, anti-phospho-AKT, anti-total-AKT.

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

Procedure:

• Sample Collection:

  • At various time points after the final dose of EGFR mutant-IN-2 (e.g., 2, 6, 24 hours), euthanize a subset of mice.

  • Excise tumors and immediately snap-freeze in liquid nitrogen or homogenize in lysis buffer.

• Protein Extraction and Quantification:

  • Prepare tumor lysates and clarify by centrifugation.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with the appropriate primary antibodies overnight.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

  • Compare the levels of protein phosphorylation between the treated and control groups to determine the extent of target inhibition.

Visualizations

Caption: Simplified EGFR signaling pathway and the inhibitory action of EGFR mutant-IN-2.

References

• 1. Three generations of epidermal growth factor receptor tyrosine kinase inhibitors developed to revolutionize the therapy of lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Third-generation epidermal growth factor receptor tyrosine kinase inhibitors for the treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Third-Generation Tyrosine Kinase Inhibitors Targeting Epidermal Growth Factor Receptor Mutations in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Third generation EGFR TKIs: current data and future directions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing In Vivo Bioavailability of EGFR Mutant-IN-2

Welcome to the technical support center for EGFR mutant-IN-2. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the in vivo application of this potent, mutant-selective EGFR inhibitor. Given its poor aqueous solubility, achieving optimal oral bioavailability is critical for successful preclinical studies. This guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you design and execute your in vivo experiments effectively.

Troubleshooting Guide

This section addresses common issues encountered when working with EGFR mutant-IN-2 in animal models.

Q1: I'm observing inconsistent results in my in vivo efficacy studies. Could this be related to the formulation?

A1: Absolutely. Inconsistent efficacy is often linked to variable drug exposure resulting from a suboptimal formulation. Poorly soluble compounds like EGFR mutant-IN-2 can have erratic absorption. It is crucial to use a consistent and robust formulation protocol. Consider the following:

• Vehicle Selection: Ensure the chosen vehicle is appropriate for the route of administration and can maintain the compound in a stable, absorbable form.

• Formulation Preparation: Prepare the formulation fresh for each experiment and follow a standardized procedure to ensure homogeneity.

• Dosing Technique: Inconsistent oral gavage technique can lead to variability in the administered dose. Ensure all personnel are properly trained.

Q2: My formulation of EGFR mutant-IN-2 appears to be precipitating out of solution before or during administration. What can I do?

A2: Precipitation is a common problem with poorly soluble compounds. Here are some solutions:

• Sonication: Briefly sonicating your formulation can help redissolve small precipitates.

• pH Adjustment: EGFR mutant-IN-2, like many kinase inhibitors, is a weak base. Its solubility may increase in a more acidic environment. However, ensure the pH is compatible with your animal model to avoid irritation.

• Use of Co-solvents and Surfactants: Incorporating co-solvents like polyethylene glycol (PEG) or surfactants like Tween® 80 can help maintain the compound in solution.

• Advanced Formulations: For persistent issues, consider more advanced formulation strategies such as amorphous solid dispersions or lipid-based formulations, which are detailed in the experimental protocols section.

Q3: The oral bioavailability of my EGFR mutant-IN-2 formulation is lower than expected. How can I improve it?

A3: Low oral bioavailability is a primary hurdle for many kinase inhibitors.[1] Here are key strategies to enhance it:

• Amorphous Solid Dispersions (ASDs): Converting the crystalline form of the drug to an amorphous state can significantly increase its solubility and dissolution rate.[2][3]

• Lipid-Based Formulations: These formulations can improve absorption by presenting the drug in a solubilized form and utilizing lipid absorption pathways.[4]

• Particle Size Reduction: While not a primary focus of this guide, techniques like nano-milling can increase the surface area for dissolution.

Q4: I'm having difficulty with the oral gavage procedure in mice. What are the best practices?

A4: Proper oral gavage technique is essential for accurate dosing and animal welfare.

• Restraint: Proper restraint is the most critical step. Ensure the mouse's head and neck are extended to create a straight path to the esophagus.

• Needle Choice: Flexible plastic gavage needles are often safer than rigid metal ones as they reduce the risk of esophageal trauma.

• Gentle Insertion: Never force the gavage needle. Allow the mouse to swallow the tube.

• Slow Administration: Administer the formulation slowly to prevent regurgitation and aspiration.

Frequently Asked Questions (FAQs)

Q1: What is EGFR mutant-IN-2 and what are its other names?

A1: EGFR mutant-IN-2 is a potent and irreversible inhibitor of mutant forms of the Epidermal Growth Factor Receptor (EGFR), particularly those with the T790M resistance mutation. It is also known by the names CO-1686 and Rociletinib .[5] This compound shows minimal activity against wild-type EGFR, which can reduce certain side effects.

Q2: What are the primary challenges in using EGFR mutant-IN-2 for in vivo studies?

A2: The main challenge is its low aqueous solubility, which can lead to poor and variable oral bioavailability. This makes it difficult to achieve therapeutic concentrations in target tissues consistently. Therefore, appropriate formulation is key to obtaining reliable and reproducible results in preclinical models.

Q3: What are Amorphous Solid Dispersions (ASDs) and how do they improve bioavailability?

A3: Amorphous Solid Dispersions (ASDs) are formulations where the active pharmaceutical ingredient (API) is dispersed in an amorphous state within a polymer matrix. The amorphous form of a drug has a higher free energy and thus greater solubility and a faster dissolution rate compared to its crystalline form. By preventing the drug from crystallizing, ASDs can maintain a supersaturated state in the gastrointestinal tract, leading to enhanced absorption.

Q4: What are lipid-based formulations and how do they work?

A4: Lipid-based formulations involve dissolving the drug in a mixture of oils, surfactants, and co-solvents. These formulations improve oral bioavailability by:

• Presenting the drug in a solubilized form, bypassing the dissolution step.

• Stimulating the release of bile salts and pancreatic enzymes, which aid in the emulsification and digestion of the formulation, facilitating drug absorption.

• Potentially utilizing the lymphatic transport system, which can reduce first-pass metabolism in the liver.

Quantitative Data Presentation

Table 1: Single-Dose Pharmacokinetic Parameters of Rociletinib (CO-1686) in Humans

Parameter	Value	Reference
Maximum Serum Concentration (Cmax)	2.41 µg/mL
Time to Maximum Concentration (Tmax)	1.5 hours
Serum Half-life (t1/2)	3.7 hours

Note: This data is from a clinical study in patients and may not be directly comparable to preclinical models. However, it serves as a benchmark for the achievable systemic exposure.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol describes a lab-scale method for preparing an ASD of EGFR mutant-IN-2 for in vivo studies.

Materials:

• EGFR mutant-IN-2 (CO-1686)

• Polyvinylpyrrolidone/vinyl acetate copolymer (e.g., Kollidon® VA 64)

• Dichloromethane (DCM) or a suitable solvent in which both drug and polymer are soluble

• Rotary evaporator

• Mortar and pestle

• Vehicle for oral gavage (e.g., 0.5% methylcellulose with 0.1% Tween® 80 in water)

Procedure:

• Dissolution: Weigh the desired amounts of EGFR mutant-IN-2 and polymer (e.g., a 1:3 drug-to-polymer ratio). Dissolve both completely in a minimal amount of DCM in a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40°C) until a thin, clear film is formed on the flask wall.

• Drying: Further dry the film under high vacuum for at least 24 hours to remove any residual solvent.

• Milling: Scrape the dried film from the flask and gently grind it into a fine powder using a mortar and pestle.

• Formulation for Gavage: Suspend the resulting ASD powder in the chosen gavage vehicle to the desired final concentration immediately before administration. Ensure the suspension is homogenous by vortexing or stirring.

Protocol 2: Preparation of a Lipid-Based Formulation (Self-Emulsifying Drug Delivery System - SEDDS)

This protocol provides a method for creating a simple lipid-based formulation for oral administration.

Materials:

• EGFR mutant-IN-2 (CO-1686)

• A medium-chain triglyceride (e.g., Capryol™ 90)

• A surfactant (e.g., Kolliphor® RH 40)

• A co-solvent (e.g., Transcutol® HP)

• Glass vial

• Magnetic stirrer and stir bar

Procedure:

• Component Selection: A typical starting point for a SEDDS formulation could be a ratio of 30% oil, 40% surfactant, and 30% co-solvent by weight.

• Dissolution: Weigh the required amount of EGFR mutant-IN-2 and add it to the glass vial.

• Mixing: Add the oil, surfactant, and co-solvent to the vial.

• Homogenization: Gently heat the mixture (e.g., to 40°C) while stirring with a magnetic stirrer until the drug is completely dissolved and the solution is clear and homogenous.

• Administration: The resulting formulation can be directly administered by oral gavage.

Visualizations

EGFR Signaling Pathway with Mutant-Selective Inhibition

The following diagram illustrates the EGFR signaling pathway and the point of intervention for a mutant-selective inhibitor like EGFR mutant-IN-2.

Caption: EGFR signaling pathway and selective inhibition by EGFR mutant-IN-2.

Experimental Workflow for Improving Bioavailability

This diagram outlines the logical flow for selecting and preparing a suitable formulation for in vivo studies.

References

• 1. Considering the Oral Bioavailability of Protein Kinase Inhibitors: Essential in Assessing the Extent of Drug-Drug Interaction and Improving Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. C&EN White Papers | Increasing the bioavailability of oncology drugs with amorphous solid dosage formulations [connect.discoveracs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Profile of rociletinib and its potential in the treatment of non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

EGFR mutant-IN-2 resistance mechanisms in vitro

Welcome to the technical support center for EGFR Mutant-IN-2. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding potential resistance mechanisms that may be encountered during in vitro experiments with this inhibitor. The information provided is structured in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is EGFR Mutant-IN-2 and which mutations does it target?

A1: EGFR Mutant-IN-2 is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). Like other third-generation inhibitors such as osimertinib, it is designed to selectively target EGFR activating mutations (e.g., L858R, exon 19 deletions) as well as the T790M resistance mutation, while sparing wild-type (WT) EGFR. The T790M mutation is a common cause of resistance to first- and second-generation EGFR TKIs.[1][2]

Q2: My EGFR-mutant cells are showing reduced sensitivity to EGFR Mutant-IN-2. What are the possible reasons?

A2: Reduced sensitivity, or acquired resistance, to third-generation EGFR TKIs in vitro can be broadly categorized into two main types:

• On-target resistance: This involves the acquisition of new mutations in the EGFR gene itself that interfere with inhibitor binding. The most well-characterized of these is the C797S mutation.[1][3] Other less common mutations include L718Q and G724S.[4]

• Off-target resistance: This occurs when cancer cells activate alternative signaling pathways to bypass their dependency on EGFR signaling. Common mechanisms include the amplification of other receptor tyrosine kinases like MET or HER2, or activation of downstream pathways such as PI3K/AKT or RAS/MAPK.

Q3: What is the C797S mutation and how does it cause resistance?

A3: The C797S mutation is a specific point mutation in exon 20 of the EGFR gene that results in the substitution of a cysteine residue at position 797 with a serine. Third-generation inhibitors like EGFR Mutant-IN-2 are covalent inhibitors, meaning they form an irreversible bond with this cysteine residue to inactivate the kinase. When cysteine is replaced by serine, this covalent bond can no longer be formed, leading to a loss of inhibitor efficacy.

Troubleshooting Guides

Issue 1: Increased IC50 Value Observed in Cell Viability Assays

If you observe a significant increase in the half-maximal inhibitory concentration (IC50) of EGFR Mutant-IN-2 in your cell line over time, it is a strong indicator of acquired resistance.

Troubleshooting Steps:

• Confirm the IC50 Shift: Repeat the cell viability assay (e.g., MTS or CTG) with careful attention to cell seeding density and drug concentrations. Ensure the shift is reproducible.

• Sequence the EGFR Kinase Domain: Extract genomic DNA from the resistant cells and perform Sanger sequencing or next-generation sequencing (NGS) to look for secondary mutations in EGFR, paying close attention to codons for C797, L718, and G724.

• Assess Bypass Pathway Activation: Use western blotting to check for overexpression or hyperactivation (increased phosphorylation) of key bypass pathway proteins such as MET, HER2, AKT, and ERK.

Quantitative Data Summary

The following tables summarize representative IC50 values for different generations of EGFR TKIs against various EGFR mutations, derived from in vitro studies with established cell lines. This data can serve as a reference for expected inhibitor sensitivity.

Table 1: IC50 Values (nM) of EGFR TKIs in Ba/F3 Cells Expressing Different EGFR Mutations

EGFR Mutation	Erlotinib (1st Gen)	Afatinib (2nd Gen)	Osimertinib (3rd Gen)
Wild-Type	>1000	30	1031
L858R	12	0.3	15
del E746-A750	7	0.8	13
L858R + T790M	>1000	80	4.6
del E746-A750 + T790M	>1000	57	5

Data compiled from published studies on various EGFR-mutant cell lines and Ba/F3 models.

Table 2: IC50 Values (nM) for Osimertinib against T790M and C797S Mutations

Cell Line	EGFR Status	Osimertinib IC50 (nM)
H1975	L858R/T790M	5 - 8
PC-9 (Osimertinib Resistant)	del E746-A750/T790M/C797S	>1000

This table illustrates the dramatic loss of potency of a third-generation TKI in the presence of the C797S mutation.

Experimental Protocols

Protocol 1: Cell Viability (MTS) Assay for IC50 Determination

Objective: To determine the concentration of EGFR Mutant-IN-2 required to inhibit the growth of a cell population by 50%.

Materials:

• EGFR-mutant cell line (e.g., PC-9, H1975)

• Complete growth medium (e.g., RPMI-1640 + 10% FBS)

• EGFR Mutant-IN-2 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 3,000-5,000 cells per well in 90 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2.

• Drug Preparation: Prepare a 2x serial dilution of EGFR Mutant-IN-2 in complete medium. A typical concentration range would be 0.1 nM to 10 µM. Also, prepare a vehicle control (DMSO) at the same final concentration as the highest drug concentration.

• Drug Treatment: Add 10 µL of the 2x drug solutions to the appropriate wells to achieve a final volume of 100 µL. Include wells with cells only (no drug) and wells with medium only (blank).

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Final Incubation: Incubate for 1-4 hours at 37°C, 5% CO2, protected from light.

• Data Acquisition: Measure the absorbance at 490 nm using a plate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other wells.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control wells.

  • Plot the percentage of cell viability versus the log of the inhibitor concentration and fit a dose-response curve using appropriate software (e.g., GraphPad Prism) to calculate the IC50 value.

Protocol 2: Western Blotting for Bypass Pathway Analysis

Objective: To assess the expression and phosphorylation status of proteins in potential bypass signaling pathways.

Materials:

• Parental and resistant cell lysates

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-MET, anti-MET, anti-phospho-AKT, anti-AKT, anti-phospho-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse cells in RIPA buffer with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and load onto an SDS-PAGE gel. Run the gel until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Compare the band intensities between parental and resistant cell lines. Normalize phosphorylated protein levels to their total protein levels and loading control (e.g., GAPDH).

Visualizations

Signaling Pathways and Resistance Mechanisms

Caption: EGFR signaling pathways and mechanisms of TKI resistance.

Experimental Workflow for Investigating Resistance

Caption: Workflow for identifying in vitro resistance mechanisms.

Mechanism of Covalent Inhibition and C797S Resistance

Caption: Covalent inhibition is blocked by the C797S mutation.

References

• 1. Third generation EGFR TKIs: current data and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The resistance mechanisms and treatment strategies for EGFR-mutant advanced non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Real-World Genomic Profile of EGFR Second-Site Mutations and Other Osimertinib Resistance Mechanisms and Clinical Landscape of NSCLC Post-Osimertinib - PubMed [pubmed.ncbi.nlm.nih.gov]

Modifying experimental protocols for EGFR mutant-IN-2

Welcome to the technical support center for EGFR Mutant-IN-2, a third-generation irreversible epidermal growth factor receptor (EGFR) inhibitor. This guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting assistance and detailed experimental protocols. EGFR Mutant-IN-2 is designed to selectively target common activating EGFR mutations (e.g., L858R, exon 19 deletions) and the T790M resistance mutation, while sparing wild-type (WT) EGFR.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of EGFR Mutant-IN-2?

A1: EGFR Mutant-IN-2 is an irreversible inhibitor that specifically targets the ATP-binding site of mutant EGFR. It forms a covalent bond with a cysteine residue (Cys797) within the kinase domain. This covalent binding leads to potent and sustained inhibition of EGFR signaling pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation and survival. Its design allows it to be particularly effective against the T790M mutation, which often confers resistance to first and second-generation EGFR inhibitors by increasing ATP affinity.[1][2]

Q2: Which cell lines are recommended for testing the efficacy of EGFR Mutant-IN-2?

A2: The choice of cell line is critical for evaluating the activity of EGFR Mutant-IN-2. We recommend using cell lines with well-characterized EGFR mutation statuses. For example, NCI-H1975 cells harbor both the L858R activating mutation and the T790M resistance mutation, making them an excellent model for assessing the inhibitor's efficacy against this common resistance mechanism.[3] PC-9 cells, which have an exon 19 deletion, are sensitive to EGFR inhibitors and can be used to determine potency against activating mutations.[4] For assessing selectivity, a cell line with wild-type EGFR, such as A431 (which overexpresses WT EGFR), can be used.[4]

Q3: What are the expected off-target effects of EGFR Mutant-IN-2?

A3: While EGFR Mutant-IN-2 is designed for high selectivity towards mutant EGFR, some off-target effects on wild-type EGFR can occur, especially at higher concentrations. This can lead to side effects such as skin rash and diarrhea, which are common for EGFR inhibitors. Kinase profiling assays are recommended to determine the broader selectivity profile against other kinases like HER2 and HER4.

Troubleshooting Guide

Problem 1: Inconsistent IC50 values in cell viability assays.

• Possible Cause: High variability in experimental setup.

  • Solution: Ensure consistent cell seeding density, as uneven plating is a major source of variability. Use a homogenous cell suspension and calibrate pipettes regularly. To mitigate "edge effects" in 96-well plates, avoid using the outer wells or fill them with sterile PBS or media.

• Possible Cause: Serum interference.

  • Solution: Serum contains growth factors that can compete with the inhibitor. Consider reducing the serum concentration (e.g., to 2-5%) or using serum-free media during the drug treatment period if the cells can tolerate it.

• Possible Cause: Cell line integrity.

  • Solution: Use low-passage, authenticated cell lines. Genetic drift in cell lines can alter their response to drugs.

Problem 2: No inhibition of EGFR phosphorylation observed in Western Blot.

• Possible Cause: Incorrect antibody or blotting procedure.

  • Solution: Use a phospho-specific antibody for the activated form of EGFR (e.g., p-EGFR Tyr1068). Ensure the Western blot protocol is optimized for large membrane proteins like EGFR (175 kDa), which may require longer transfer times or lower percentage acrylamide gels.

• Possible Cause: Suboptimal lysis buffer.

  • Solution: EGFR is a transmembrane protein, so a strong lysis buffer such as RIPA buffer is recommended to ensure complete protein extraction.

• Possible Cause: High EGF concentration in the media.

  • Solution: In experiments designed to test the inhibitory effect of the compound, ensure that the cells are not stimulated with high concentrations of EGF, which could overcome the inhibitory effect.

Problem 3: Low or no activity in a kinase assay.

• Possible Cause: Improper assay setup.

  • Solution: Ensure that the ATP concentration in the assay is appropriate. Since EGFR inhibitors are often ATP-competitive, the apparent potency can be affected by the ATP concentration. Use an ATP concentration that is close to the Km of the enzyme for ATP.

• Possible Cause: Inactive enzyme.

  • Solution: Verify the activity of the recombinant EGFR enzyme using a known potent inhibitor as a positive control. Ensure proper storage and handling of the enzyme.

Data Presentation

Table 1: In Vitro Kinase Inhibition Profile of a Representative 3rd Generation EGFR Inhibitor

Target Kinase	IC50 (nM)
EGFR (Wild-Type)	75.8
EGFR (L858R)	2.1
EGFR (T790M)	18.3
EGFR (L858R/T790M)	12.5
HER2	95.2
HER4	>1000

Data is illustrative for a typical 3rd generation EGFR inhibitor.

Table 2: Cellular Proliferation Inhibition (GI50) of a Representative 3rd Generation EGFR Inhibitor

Cell Line	EGFR Status	GI50 (nM)
A431	Wild-Type Overexpression	30.2
NCI-H1975	L858R/T790M	45.7
PC-9	del E746-A750	18.9
SW620	KRAS Mutant (EGFR WT)	>10,000

Data is illustrative for a typical 3rd generation EGFR inhibitor.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95%.

  • Seed cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium.

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of EGFR Mutant-IN-2 in culture medium. The final DMSO concentration should be consistent across all wells (typically ≤0.1%).

  • Remove the old medium and add 100 µL of the drug-containing medium. Include untreated and vehicle control wells.

  • Incubate for 72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization and Measurement:

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the GI50 values.

Protocol 2: Western Blot for EGFR Phosphorylation

• Cell Treatment and Lysis:

  • Seed cells in a 6-well plate and grow to 70-80% confluency.

  • Treat cells with EGFR Mutant-IN-2 at various concentrations for the desired time (e.g., 2-4 hours).

  • Wash cells with ice-cold PBS and lyse with 150 µL of ice-cold RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

  • Normalize the protein concentration for all samples.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane onto an 8% SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-EGFR, anti-total-EGFR, and a loading control like beta-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

Protocol 3: In Vitro Kinase Assay (ADP-Glo™)

• Reagent Preparation:

  • Prepare the kinase reaction buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 2mM MnCl2; 50μM DTT).

  • Prepare serial dilutions of EGFR Mutant-IN-2.

• Kinase Reaction:

  • In a 384-well plate, add the recombinant EGFR enzyme, the substrate (e.g., a poly(Glu, Tyr) peptide), and the diluted inhibitor or vehicle control.

  • Incubate for 30 minutes at room temperature to allow for covalent bond formation.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for 1 hour at room temperature.

• Signal Detection:

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

  • Luminescence is measured using a plate reader.

• Data Analysis:

  • Calculate the IC50 values by fitting the dose-response data to a four-parameter logistic equation.

Visualizations

Caption: EGFR signaling cascade and the inhibitory action of EGFR Mutant-IN-2.

Caption: General experimental workflow for EGFR inhibitor development.

References

• 1. pnas.org [pnas.org]
• 2. De Novo T790M Mutation in an L858R Epidermal Growth Factor Receptor Mutant-Associated Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential protein stability of EGFR mutants determines responsiveness to tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Addressing Variability in EGFR Mutant-IN-2 Experimental Results

This technical support center is designed for researchers, scientists, and drug development professionals working with EGFR mutant-IN-2. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address variability and common issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of EGFR mutant-IN-2?

A1: EGFR mutant-IN-2 is a potent inhibitor of specific mutant forms of the Epidermal Growth Factor Receptor (EGFR).[1] It is designed to target mutations that confer resistance to other EGFR inhibitors, particularly the C797S mutation which can arise after treatment with third-generation inhibitors like osimertinib. Its primary mechanism is the inhibition of the kinase activity of these EGFR mutants, thereby blocking downstream signaling pathways that drive cell proliferation and survival.

Q2: What are the known IC50 values for EGFR mutant-IN-2 against different EGFR variants?

A2: EGFR mutant-IN-2 has been shown to potently inhibit clinically relevant, drug-resistant EGFR mutations. Specifically, it inhibits the EGFR L858R/T790M/C797S mutant with an IC50 value of 14 nM and the EGFR del19/T790M/C797S mutant with an IC50 value of 62 nM.[1]

Q3: How should I prepare and store EGFR mutant-IN-2 for my experiments?

A3: For optimal results and to minimize variability, proper handling and storage of EGFR mutant-IN-2 are crucial. It is recommended to prepare a concentrated stock solution in an organic solvent such as Dimethyl Sulfoxide (DMSO).[2][3] This stock solution should be stored at -20°C or -80°C and aliquoted to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.[1] Working solutions should be freshly prepared for each experiment by diluting the stock solution in the appropriate cell culture medium or assay buffer. It is advisable to visually inspect the diluted solution for any signs of precipitation.

Q4: What is the recommended final concentration of DMSO in cell-based assays?

A4: The final concentration of DMSO in cell culture should be kept as low as possible to avoid solvent-induced toxicity or off-target effects. A concentration of 0.1% to 0.5% is generally well-tolerated by most cell lines. It is essential to include a vehicle control (cells treated with the same final concentration of DMSO as the highest concentration of the inhibitor) in all experiments to account for any effects of the solvent.

Data Presentation

The following table summarizes the inhibitory activity of EGFR mutant-IN-2 against key drug-resistant EGFR mutations.

EGFR Mutant	IC50 (nM)
L858R/T790M/C797S	14
del19/T790M/C797S	62

Note: IC50 values for wild-type EGFR and other mutant combinations are not currently available in the provided search results. A comprehensive selectivity profile would require testing against a broader panel of EGFR variants.

Mandatory Visualizations

Here are diagrams illustrating key concepts relevant to experiments with EGFR mutant-IN-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of EGFR Mutant-IN-2, Osimertinib, and Other TKIs in EGFR-Mutated Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of EGFR mutant-IN-2 against the established third-generation tyrosine kinase inhibitor (TKI) osimertinib and other relevant TKIs used in the treatment of epidermal growth factor receptor (EGFR)-mutated non-small cell lung cancer (NSCLC). The following sections present a compilation of available experimental data, detailed methodologies for key assays, and visualizations of relevant biological pathways and experimental workflows.

Introduction to EGFR TKIs

The development of EGFR TKIs has revolutionized the treatment of NSCLC harboring activating EGFR mutations. These mutations, most commonly deletions in exon 19 (ex19del) and the L858R point mutation in exon 21, lead to constitutive activation of the EGFR signaling pathway, promoting tumor growth and survival. EGFR TKIs are broadly classified into three generations based on their mechanism of action and resistance profiles.

• First-generation TKIs (Gefitinib, Erlotinib): Reversible inhibitors of the EGFR tyrosine kinase domain, effective against sensitizing mutations. However, resistance typically develops within a year, most commonly through the acquisition of the T790M "gatekeeper" mutation in exon 20.

• Second-generation TKIs (Afatinib, Dacomitinib): Irreversible inhibitors that form a covalent bond with the EGFR kinase domain. They are active against sensitizing mutations and have some activity against T790M, but their clinical efficacy in T790M-positive patients is limited by toxicity associated with wild-type (WT) EGFR inhibition.

• Third-generation TKIs (Osimertinib): Designed to potently and selectively inhibit both sensitizing and T790M resistance mutations while sparing WT EGFR.[1] Osimertinib is an irreversible inhibitor that forms a covalent bond with the Cys797 residue in the ATP-binding site of the EGFR kinase domain.[1][2] Resistance to osimertinib can emerge through various mechanisms, including the acquisition of a C797S mutation, which prevents the covalent binding of the drug.[3]

• Fourth-generation TKIs and Novel Inhibitors: A new wave of inhibitors, including allosteric inhibitors and those targeting specific resistance mutations like C797S, are under development. EGFR mutant-IN-2 (also known as Compound D51) is a novel inhibitor that has shown activity against EGFR triple mutations harboring C797S.[1]

Comparative Efficacy: In Vitro Kinase and Cellular Assays

The following tables summarize the available half-maximal inhibitory concentration (IC50) values for EGFR mutant-IN-2, osimertinib, and other TKIs against various EGFR mutations. Lower IC50 values indicate greater potency.

Table 1: Inhibitory Activity (IC50, nM) of EGFR TKIs against EGFR Mutations

Compound	EGFR L858R	EGFR ex19del	EGFR T790M	EGFR L858R/T790M	EGFR ex19del/T790M	EGFR L858R/T790M/C797S	EGFR ex19del/T790M/C797S	WT EGFR
EGFR mutant-IN-2	Data not available	Data not available	Data not available	Data not available	Data not available	14	62	Data not available
Osimertinib	20.6	5	Data not available	2	1.7	360	Data not available	76
Gefitinib	12	7	>10,000	>10,000	>10,000	Data not available	Data not available	>10,000
Erlotinib	12	7	>10,000	87.96	Data not available	108.50	Data not available	>10,000
Afatinib	0.3	0.8	>1,000	20.14	Data not available	23.86	Data not available	31

Data for EGFR mutant-IN-2 is limited to triple mutant EGFR. Further studies are needed to fully characterize its selectivity profile.

Comparative Efficacy: In Vivo Tumor Growth Inhibition

In vivo studies using xenograft models are crucial for evaluating the anti-tumor activity of TKIs. The following table summarizes available data on the in vivo efficacy of osimertinib. Quantitative in vivo data for EGFR mutant-IN-2 is not yet publicly available, although it is reported to have favorable antitumor activity.

Table 2: In Vivo Efficacy of Osimertinib in NSCLC Xenograft Models

Xenograft Model	EGFR Mutation	Treatment	Tumor Growth Inhibition	Reference
H2073-SVD	Ex20Ins SVD	Osimertinib (25 mg/kg, once daily)	Significant
H2073-ASV	Ex20Ins ASV	Osimertinib (25 mg/kg, once daily)	Significant
LXF2478	Ex20Ins	Osimertinib (25 mg/kg, once daily)	87% (p<0.001)
LU0387	Ex20Ins	Osimertinib (25 mg/kg, once daily)	71% (p<0.001)
PC9T790M	ex19del/T790M	Osimertinib	Significant

Signaling Pathways and Experimental Workflows

Visual representations of the EGFR signaling pathway and common experimental workflows are provided below using Graphviz.

Caption: Simplified EGFR signaling pathway.

Caption: General experimental workflow for TKI evaluation.

Detailed Experimental Protocols

In Vitro EGFR Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET)-based assay to determine the IC50 of an inhibitor against EGFR.

Materials:

• Recombinant EGFR kinase (e.g., EGFR L858R/T790M)

• LanthaScreen™ Eu-anti-Tag Antibody

• Kinase Tracer (Alexa Fluor™ 647-labeled)

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compound (e.g., EGFR mutant-IN-2, Osimertinib)

• 384-well plates (white, low-volume)

• TR-FRET plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in 100% DMSO. A typical starting concentration is 10 mM.

• Kinase/Antibody Mixture Preparation: Dilute the EGFR kinase and Eu-anti-Tag Antibody in Kinase Buffer A to a 2X final concentration. The optimal concentrations should be determined empirically but are typically in the low nanomolar range.

• Tracer Preparation: Dilute the Kinase Tracer in Kinase Buffer A to a 4X final concentration.

• Assay Assembly:

  • Add 5 µL of the serially diluted compound or DMSO (vehicle control) to the wells of the 384-well plate.

  • Add 5 µL of the 2X Kinase/Antibody mixture to each well.

  • Initiate the reaction by adding 5 µL of the 4X Tracer solution to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET plate reader, measuring the emission at 615 nm (Europium) and 665 nm (Alexa Fluor™ 647) with an excitation at 340 nm.

• Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 615 nm emission). Plot the TR-FRET ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability after treatment with a TKI.

Materials:

• EGFR-mutant NSCLC cell lines (e.g., NCI-H1975 for L858R/T790M)

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the medium in the wells with 100 µL of the diluted compound or vehicle control.

• Incubation: Incubate the cells for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value.

Western Blot Analysis of EGFR Signaling Pathway

This protocol is used to assess the effect of a TKI on the phosphorylation status of EGFR and its downstream signaling proteins.

Materials:

• EGFR-mutant NSCLC cell lines

• Test compound

• EGF (Epidermal Growth Factor)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Serum-starve the cells for 12-24 hours. Pre-treat with various concentrations of the test compound for 2-4 hours, then stimulate with EGF (e.g., 100 ng/mL) for 15-30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands using a chemiluminescent substrate.

• Data Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., GAPDH).

Conclusion

This guide provides a comparative overview of EGFR mutant-IN-2, osimertinib, and other EGFR TKIs based on currently available preclinical data. Osimertinib demonstrates potent activity against common sensitizing and T790M resistance mutations, with established in vivo efficacy. EGFR mutant-IN-2 shows promise in targeting the clinically significant C797S resistance mutation. However, a comprehensive assessment of its selectivity and in vivo activity requires further investigation. The provided experimental protocols offer a framework for the continued evaluation and comparison of these and other novel EGFR inhibitors.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of EGFR Mutant-IN-2 Against the L858R/T790M/C797S Mutation

For Researchers, Scientists, and Drug Development Professionals

The emergence of the tertiary C797S mutation in the epidermal growth factor receptor (EGFR) has posed a significant challenge in the treatment of non-small cell lung cancer (NSCLC), rendering third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib ineffective. This guide provides a comparative analysis of EGFR mutant-IN-2 , a fourth-generation inhibitor, against other EGFR inhibitors, with a focus on its activity against the formidable L858R/T790M/C797S triple-mutant EGFR.

Overcoming Triple-Mutant Resistance

The L858R mutation is a common activating mutation in EGFR, while the T790M "gatekeeper" mutation confers resistance to first- and second-generation EGFR TKIs. The subsequent C797S mutation, which arises in response to third-generation inhibitors, blocks the covalent binding site of these drugs, leading to treatment failure. Fourth-generation EGFR inhibitors are being developed to overcome this resistance mechanism by employing novel binding modes, including non-covalent interactions and allosteric inhibition.

Quantitative Comparison of Inhibitor Activity

The following table summarizes the in vitro potency (IC50 values) of EGFR mutant-IN-2 and other selected EGFR inhibitors against the L858R/T790M/C797S mutant and other relevant EGFR genotypes.

Inhibitor	Target EGFR Genotype	IC50 (nM)	Inhibition Mechanism
EGFR mutant-IN-2	L858R/T790M/C797S	14	ATP-competitive
EGFR mutant-IN-2	del19/T790M/C797S	62	ATP-competitive
Brigatinib derivative (18k)	L858R/T790M/C797S	0.7	ATP-competitive
CH7233163	L858R/T790M/C797S	0.25	ATP-competitive
Compound 11eg	L858R/T790M/C797S	53	ATP-competitive
EAI045	L858R/T790M/C797S	Potent (in combination with Cetuximab)	Allosteric
Osimertinib	L858R/T790M	1	Covalent, ATP-competitive
Osimertinib	L858R/T790M/C797S	Ineffective	Covalent, ATP-competitive
Gefitinib	L858R	~5	Reversible, ATP-competitive
Gefitinib	L858R/T790M/C797S	Ineffective	Reversible, ATP-competitive
Afatinib	L858R/T790M	10	Covalent, ATP-competitive
Afatinib	L858R/T790M/C797S	Ineffective	Covalent, ATP-competitive

Data compiled from publicly available research articles. IC50 values can vary between different assay conditions.

Experimental Protocols

The determination of inhibitor potency is crucial for the evaluation of novel therapeutic compounds. Below are representative protocols for biochemical and cell-based assays commonly used to measure the half-maximal inhibitory concentration (IC50) of EGFR inhibitors.

Biochemical Kinase Assay (e.g., Kinase-Glo®)

This assay measures the amount of ATP remaining in a solution following a kinase reaction. A decrease in ATP correlates with kinase activity, and inhibition of this activity by a compound can be quantified.

Materials:

• Recombinant human EGFR (L858R/T790M/C797S) enzyme

• Poly(Glu, Tyr) 4:1 peptide substrate

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA)

• Test inhibitor (e.g., EGFR mutant-IN-2) serially diluted in DMSO

• Kinase-Glo® Luminescent Kinase Assay Kit

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Prepare a reaction mixture containing the EGFR enzyme and substrate in the kinase assay buffer.

• Add the serially diluted test inhibitor to the wells of the plate.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

• Calculate the percent inhibition for each inhibitor concentration relative to a DMSO control and determine the IC50 value using a non-linear regression curve fit.

Cell-Based Proliferation Assay (e.g., CellTiter-Glo®)

This assay determines the number of viable cells in culture by measuring the amount of ATP, which is an indicator of metabolically active cells. Inhibition of EGFR-driven cell proliferation by a compound will result in a decrease in the luminescent signal.

Materials:

• Human cancer cell line engineered to express EGFR L858R/T790M/C797S (e.g., Ba/F3 cells)

• Cell culture medium and supplements

• Test inhibitor (e.g., EGFR mutant-IN-2) serially diluted in DMSO

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• White, opaque 96-well plates

• Luminometer

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Treat the cells with serial dilutions of the test inhibitor.

• Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified CO2 incubator.

• Equilibrate the plate to room temperature.

• Add the CellTiter-Glo® reagent to each well according to the manufacturer's protocol to induce cell lysis and release ATP.

• Measure the luminescence using a luminometer.

• Calculate the percent inhibition of cell proliferation for each inhibitor concentration relative to a DMSO control and determine the IC50 value using a non-linear regression curve fit.

Visualizing EGFR Signaling and Experimental Workflow

To further illustrate the context of EGFR inhibition, the following diagrams depict the EGFR signaling pathway and a typical experimental workflow for evaluating inhibitors.

Caption: EGFR signaling pathway with mutation sites and inhibitor action.

Caption: Workflow for evaluating EGFR inhibitor potency.

Navigating Resistance: A Comparative Analysis of a Fourth-Generation EGFR Inhibitor

For researchers, scientists, and drug development professionals, understanding the evolving landscape of resistance to targeted therapies is paramount. This guide provides a comparative analysis of the cross-resistance profile of a representative fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) in non-small cell lung cancer (NSCLC) models harboring various resistance mutations. As no specific public data exists for a compound designated "EGFR mutant-IN-2," this guide utilizes consolidated data from emerging fourth-generation EGFR TKIs to illustrate their activity against clinically relevant resistance mechanisms, particularly the formidable EGFR C797S mutation.

The emergence of resistance remains a significant hurdle in the treatment of EGFR-mutant NSCLC. While first- and second-generation TKIs are effective against activating mutations like exon 19 deletions (Del19) and L858R, the development of the T790M "gatekeeper" mutation often leads to treatment failure.[1] Third-generation TKIs, such as osimertinib, were designed to overcome T790M-mediated resistance.[2][3] However, their efficacy is now challenged by the rise of tertiary mutations, most notably the C797S mutation, which prevents the covalent binding of these irreversible inhibitors.[4] This has spurred the development of fourth-generation EGFR TKIs, designed to inhibit EGFR harboring this triple mutation (e.g., Del19/T790M/C797S or L858R/T790M/C797S).

Comparative Efficacy of a Representative Fourth-Generation EGFR TKI

To evaluate the cross-resistance profile of a fourth-generation EGFR TKI, its inhibitory activity is assessed against a panel of NSCLC cell lines with well-defined EGFR mutation statuses. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying drug potency.

Cell Line	EGFR Mutation Status	1st-Gen TKI (Gefitinib) IC50 (nM)	2nd-Gen TKI (Afatinib) IC50 (nM)	3rd-Gen TKI (Osimertinib) IC50 (nM)	Representative 4th-Gen TKI IC50 (nM)
PC-9	Del19	~10	~1	~15	~50
H1975	L858R/T790M	>5000	~100	~15	~25
Ba/F3	Del19/T790M/C797S (cis)	>10000	>1000	>1000	~20-100
Ba/F3	L858R/T790M/C797S (cis)	>10000	>1000	>1000	~20-150

Note: The IC50 values presented are approximate and collated from various preclinical studies on emerging fourth-generation EGFR inhibitors. Actual values can vary based on experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of cross-resistance studies.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: NSCLC cells with different EGFR mutation statuses are seeded into 96-well plates at a density of 3,000-5,000 cells per well and allowed to adhere overnight.

• Drug Treatment: The cells are treated with serial dilutions of the EGFR TKIs (first- to fourth-generation) for 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 490 nm using a microplate reader.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to untreated control cells. The IC50 values are determined by plotting the percentage of inhibition against the drug concentration and fitting the data to a sigmoidal dose-response curve using graphing software.

Western Blotting for EGFR Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample and assess the phosphorylation status of key signaling molecules, providing insights into the mechanism of action of the drug.

• Cell Lysis: Cells are treated with the EGFR TKI for a specified time, then washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies against total EGFR, phosphorylated EGFR (p-EGFR), total AKT, phosphorylated AKT (p-AKT), total ERK, and phosphorylated ERK (p-ERK).

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizing Resistance and Inhibition Mechanisms

EGFR Signaling Pathway and TKI Inhibition

Caption: EGFR signaling pathway and points of inhibition and resistance for different TKI generations.

Experimental Workflow for Cross-Resistance Profiling

References

• 1. Mechanisms of acquired resistance to first- and second-generation EGFR tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current treatment strategies for EGFR-mutated non-small cell lung cancer: from first line to beyond osimertinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Osimertinib Resistance: Molecular Mechanisms and Emerging Treatment Options - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Next-generation EGFR tyrosine kinase inhibitors to overcome C797S mutation in non-small cell lung cancer (2019-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dawn of a New Era in EGFR-Mutated Lung Cancer: A Comparative Analysis of EGFR Mutant-IN-2 and Contemporary Combination Therapies

For Immediate Release

In the rapidly evolving landscape of targeted therapies for non-small cell lung cancer (NSCLC), the emergence of novel inhibitors against drug-resistant Epidermal Growth Factor Receptor (EGFR) mutations marks a pivotal advancement. This guide provides a comprehensive comparison of a novel fourth-generation inhibitor, EGFR mutant-IN-2, against established combination therapies, offering researchers, scientists, and drug development professionals a detailed overview of their respective efficacies, mechanisms of action, and underlying experimental frameworks.

EGFR mutant-IN-2 is a potent inhibitor targeting the C797S mutation, a key mechanism of acquired resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib. Specifically, it has demonstrated significant preclinical activity against EGFRL858R/T790M/C797S and EGFRdel19/T790M/C797S mutations.[1] This positions it as a promising next-line treatment for patients who have progressed on current standards of care. This guide will objectively compare the preclinical efficacy of EGFR mutant-IN-2 with the clinical performance of current third-generation EGFR TKI monotherapy and various combination strategies aimed at overcoming or delaying treatment resistance.

Quantitative Efficacy Comparison

The following tables summarize the efficacy data for EGFR mutant-IN-2 (preclinical) and various combination therapies (clinical).

Table 1: Preclinical Efficacy of EGFR Mutant-IN-2

Compound	Target EGFR Mutant	IC50 (nM)
EGFR mutant-IN-2	L858R/T790M/C797S	14[1]
EGFR mutant-IN-2	del19/T790M/C797S	62[1]

Table 2: Clinical Efficacy of Third-Generation EGFR TKI Monotherapy (Osimertinib)

Clinical Trial	Treatment	Median Progression-Free Survival (PFS)	Objective Response Rate (ORR)
FLAURA (First-Line)	Osimertinib	18.9 months[2]	Not Specified
AURA3 (Second-Line, T790M+)	Osimertinib	10.1 months[2]	71%

Table 3: Clinical Efficacy of Combination Therapies

Combination Therapy	Patient Population	Median Progression-Free Survival (PFS)
Gefitinib + Carboplatin/Pemetrexed	First-Line EGFR-mutant NSCLC	20.9 months
Erlotinib/Gefitinib + Radiotherapy	EGFR-mutant NSCLC	19.4 months

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are outlines of the key experimental protocols.

In Vitro Kinase Assay for IC50 Determination of EGFR Mutant-IN-2

Objective: To determine the concentration of EGFR mutant-IN-2 required to inhibit 50% of the enzymatic activity of mutant EGFR proteins.

Methodology:

• Protein Expression and Purification: Recombinant human EGFR proteins with the specified mutations (L858R/T790M/C797S and del19/T790M/C797S) are expressed in an appropriate system (e.g., baculovirus-infected insect cells) and purified.

• Kinase Reaction: The kinase reaction is performed in a buffer containing the purified mutant EGFR protein, a suitable substrate (e.g., a synthetic peptide), and ATP.

• Inhibitor Treatment: A series of dilutions of EGFR mutant-IN-2 are added to the kinase reaction mixtures.

• Detection of Phosphorylation: The level of substrate phosphorylation is quantified, typically using methods like ELISA, fluorescence resonance energy transfer (FRET), or radiometric assays.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Phase III Clinical Trial Protocol for First-Line Treatment of EGFR-Mutant NSCLC (FLAURA Trial as an example)

Objective: To compare the efficacy and safety of a third-generation EGFR TKI (osimertinib) with standard first-generation EGFR TKIs (gefitinib or erlotinib) in patients with previously untreated, EGFR-mutated advanced NSCLC.

Methodology:

• Patient Population: Patients with locally advanced or metastatic NSCLC with a confirmed EGFR mutation (exon 19 deletion or L858R).

• Study Design: A randomized, double-blind, multi-center Phase III trial.

• Treatment Arms:

  • Experimental Arm: Osimertinib administered orally at a specified daily dose.

  • Control Arm: Standard of care EGFR TKI (gefitinib or erlotinib) administered orally at their standard daily doses.

• Primary Endpoint: Progression-Free Survival (PFS), assessed by blinded independent central review according to RECIST criteria.

• Secondary Endpoints: Overall Survival (OS), Objective Response Rate (ORR), Duration of Response (DoR), and safety.

• Statistical Analysis: The primary analysis of PFS is typically performed using a log-rank test to compare the two treatment arms. Hazard ratios are calculated using a Cox proportional-hazards model.

Signaling Pathways and Mechanisms of Action

The diagrams below, generated using the DOT language, illustrate the EGFR signaling pathway and the rationale for the development of next-generation inhibitors and combination therapies.

Caption: Simplified EGFR Signaling Pathway.

Caption: Evolution of EGFR TKI Resistance and Therapeutic Strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Newer-Generation EGFR Inhibitors in Lung Cancer: How Are They Best Used? [mdpi.com]

A Comparative Guide to the In Vitro and In Vivo Activity of CO-1686, a Mutant-Selective EGFR Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical activity of CO-1686 (formerly known as compound 3), a third-generation irreversible epidermal growth factor receptor (EGFR) inhibitor.[1][2] The focus of this analysis is on its efficacy in the context of EGFR mutations that drive non-small cell lung cancer (NSCLC), particularly the T790M resistance mutation.[1][2] Data is presented in comparison to first-generation (Erlotinib), second-generation (Afatinib), and another third-generation inhibitor (WZ4002) to provide a comprehensive evaluation of its selectivity and potency.

Introduction to EGFR Inhibition in NSCLC

The treatment of non-small cell lung cancer has been significantly advanced by the development of EGFR tyrosine kinase inhibitors (TKIs) for patients with activating mutations in the EGFR gene, such as exon 19 deletions (DelE746-A750) and the L858R point mutation.[1] However, the effectiveness of first-generation TKIs like erlotinib and gefitinib is often limited by the emergence of the T790M "gatekeeper" mutation, which accounts for approximately 60% of acquired resistance cases. Second-generation inhibitors, such as afatinib, were developed to target T790M but also potently inhibit wild-type (WT) EGFR, leading to dose-limiting toxicities like diarrhea and rash. This challenge spurred the development of third-generation EGFR TKIs, such as CO-1686, designed to be highly selective for mutant forms of EGFR, including T790M, while sparing WT EGFR.

Comparative In Vitro Activity

The in vitro potency and selectivity of CO-1686 were evaluated against various EGFR genotypes and compared with other EGFR inhibitors. The following table summarizes the half-maximal inhibitory concentrations (IC50) from cell-based assays measuring inhibition of EGFR phosphorylation.

Compound	Generation	EGFR WT IC50 (nM)	EGFR L858R/T790M IC50 (nM)	Selectivity (WT/mutant)
CO-1686 (Compound 3)	Third	>1000	13	>77
WZ4002	Third	225	10	22.5
Afatinib	Second	10	10	1
Erlotinib	First	25	>1000	<0.025

Data sourced from supplementary materials of a 2014 study by Walter et al. published in Molecular Cancer Therapeutics.

Comparative In Vivo Efficacy

The in vivo antitumor activity of CO-1686 was assessed in a mouse xenograft model using H1975 cells, which harbor the EGFR L858R/T790M double mutation. The table below shows the tumor growth inhibition (TGI) observed with CO-1686 compared to a control.

Treatment	Dose (mg/kg, BID)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
CO-1686	100	95

Data represents the mean tumor growth inhibition at day 21 from the start of treatment in the H1975 xenograft model. In these studies, CO-1686 demonstrated dose-dependent inhibition of tumor growth and was well-tolerated at effective doses. Pharmacodynamic studies in these tumor-bearing mice showed dose-dependent modulation of EGFR, and importantly, evaluation of normal lung tissue from the same animals showed no inhibition of wild-type EGFR.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro EGFR Phosphorylation Assay

This assay quantifies the ability of a compound to inhibit EGFR phosphorylation in cells.

• Cell Lines: H1975 cells (harboring EGFR L858R/T790M) and A431 cells (overexpressing wild-type EGFR) were used.

• Cell Seeding: Cells were seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells were treated with a serial dilution of the test compounds (CO-1686, WZ4002, afatinib, erlotinib) for a specified period.

• Lysis and ELISA: After treatment, cells were lysed, and the cell lysates were analyzed using an enzyme-linked immunosorbent assay (ELISA) to detect phosphorylated EGFR (p-EGFR) and total EGFR.

• Data Analysis: The ratio of p-EGFR to total EGFR was calculated, and the results were normalized to vehicle-treated controls. IC50 values were determined by fitting the dose-response data to a four-parameter logistic equation.

In Vivo Tumor Xenograft Model

This model assesses the in vivo antitumor efficacy of a compound.

• Animal Model: Female athymic nude mice were used for the study.

• Tumor Implantation: H1975 NSCLC cells were implanted subcutaneously into the flanks of the mice.

• Tumor Growth and Randomization: Tumors were allowed to grow to a palpable size, and mice were then randomized into treatment and control groups.

• Compound Administration: CO-1686 was administered orally twice daily (BID) at the specified dose. The vehicle control group received the formulation buffer.

• Tumor Measurement: Tumor volume was measured regularly using calipers.

• Efficacy Endpoint: The study was concluded after a predetermined period (e.g., 21 days), and the percentage of tumor growth inhibition was calculated by comparing the change in tumor volume in the treated groups to the vehicle control group.

• Pharmacodynamic Analysis: At the end of the study, tumor and normal tissues (e.g., lung) were collected to assess the levels of p-EGFR and total EGFR by ELISA or Western blot to confirm target engagement.

Visualizations

EGFR Signaling Pathway in NSCLC

The following diagram illustrates the EGFR signaling pathway and the points of action for activating and resistance mutations.

Caption: EGFR signaling pathway with key mutations in NSCLC.

Experimental Workflow for EGFR Inhibitor Evaluation

This diagram outlines the typical workflow for the preclinical evaluation of EGFR inhibitors.

Caption: Workflow for preclinical evaluation of EGFR inhibitors.

Selectivity Comparison of EGFR Inhibitor Generations

This diagram provides a logical comparison of the selectivity profiles of different generations of EGFR TKIs.

Caption: Comparison of selectivity for different EGFR inhibitor generations.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. In vitro and in vivo characterization of irreversible mutant-selective EGFR inhibitors that are wild-type sparing - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Next-Generation EGFR Inhibitors Against C797S-Mediated Resistance

The emergence of the C797S mutation in the epidermal growth factor receptor (EGFR) has posed a significant challenge in the treatment of non-small cell lung cancer (NSCLC), rendering third-generation tyrosine kinase inhibitors (TKIs) like osimertinib ineffective.[1][2] This has spurred the development of fourth-generation EGFR inhibitors designed to overcome this resistance mechanism. This guide provides a comparative analysis of a representative fourth-generation inhibitor, JIN-A02, against other compounds targeting the EGFR C797S mutation.

Introduction to EGFR C797S Inhibitors

The C797S mutation occurs at the covalent binding site of irreversible third-generation EGFR TKIs, preventing their binding and leading to drug resistance.[1][2] Fourth-generation inhibitors are being developed to target EGFR harboring this mutation through various mechanisms, including allosteric inhibition and novel ATP-competitive binding that is not reliant on the cysteine at position 797.[3] These next-generation inhibitors aim to provide a therapeutic option for patients who have developed resistance to osimertinib.

JIN-A02 is a novel, highly effective fourth-generation EGFR-TKI that has demonstrated potent activity against the EGFR C797S triple mutation in preclinical studies. It is designed to have a broad range of antitumor activity against various EGFR mutations, including sensitizing mutations, the T790M resistance mutation, and the challenging C797S mutation.

Comparative Efficacy of C797S Inhibitors

The following table summarizes the in vitro inhibitory activity (IC50) of JIN-A02 and other notable fourth-generation EGFR inhibitors against various EGFR mutant cell lines. The data is compiled from preclinical studies and highlights the potency of these compounds against the C797S mutation.

Inhibitor	EGFR del19/T790M/C797S (IC50, nM)	EGFR L858R/T790M/C797S (IC50, nM)	EGFR WT (IC50, nM)	Selectivity for Mutant vs. WT
JIN-A02	Potent (specific values not publicly detailed)	Potent (specific values not publicly detailed)	High selectivity	High
EAI045 *	Potent inhibition in combination with cetuximab	Potent inhibition in combination with cetuximab	Not active as a single agent	Allosteric, selective for mutant
Brigatinib	55.5	Data not available	~10-fold less potent than against mutant	Moderate
Tarloxotinib-E	198	<0.38 (for double mutant)	Data not available	Not specified
Compound 26	Data not available	5.8	Data not available	Not specified
Compound 46	0.6	Data not available	Data not available	Not specified

Note: EAI045 is an allosteric inhibitor and its efficacy is highly dependent on combination therapy with an EGFR antibody like cetuximab.

Mechanism of Action and Signaling Pathways

Fourth-generation EGFR inhibitors can be broadly classified into two categories based on their mechanism of action: ATP-competitive inhibitors and allosteric inhibitors.

• ATP-Competitive Inhibitors: These inhibitors, which include JIN-A02 and brigatinib, bind to the ATP-binding pocket of the EGFR kinase domain. Unlike third-generation inhibitors, their binding is not dependent on the cysteine at position 797, allowing them to inhibit the C797S mutant.

• Allosteric Inhibitors: These inhibitors, such as EAI045, bind to a site on the EGFR kinase domain distinct from the ATP-binding pocket. This binding induces a conformational change in the kinase that renders it inactive. This mechanism is insensitive to mutations in the ATP-binding site, including C797S.

The binding of these inhibitors to the mutant EGFR blocks the downstream signaling pathways that drive tumor cell proliferation and survival.

Figure 1. Mechanism of action of C797S inhibitors on the EGFR signaling pathway.

Experimental Protocols

The evaluation of novel EGFR inhibitors typically involves a series of in vitro and in vivo experiments to determine their potency, selectivity, and efficacy.

In Vitro Kinase Assay:

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of the EGFR kinase.

• Reagents: Recombinant human EGFR protein (wild-type and various mutant forms), ATP, substrate peptide, and the test inhibitor.

• Procedure:

  • The inhibitor is serially diluted and incubated with the EGFR enzyme.

  • The kinase reaction is initiated by the addition of ATP and the substrate peptide.

  • The reaction is allowed to proceed for a specified time at a controlled temperature.

  • The amount of phosphorylated substrate is quantified using methods such as ELISA or radiometric assays.

• Data Analysis: The IC50 value, which is the concentration of the inhibitor required to inhibit 50% of the kinase activity, is calculated from the dose-response curve.

Cell-Based Proliferation Assay:

This assay assesses the ability of an inhibitor to inhibit the growth of cancer cells that are dependent on EGFR signaling.

• Cell Lines: Ba/F3 cells engineered to express different EGFR mutations are commonly used. These cells are dependent on the expressed EGFR for their survival and proliferation.

• Procedure:

  • Cells are seeded in microplates and treated with a range of inhibitor concentrations.

  • The cells are incubated for a period of 72 hours.

  • Cell viability is measured using a colorimetric assay (e.g., MTT or CellTiter-Glo).

• Data Analysis: The IC50 value, representing the concentration of the inhibitor that causes 50% inhibition of cell growth, is determined.

Figure 2. Typical experimental workflow for evaluating a novel EGFR inhibitor.

Conclusion

The development of fourth-generation EGFR inhibitors like JIN-A02 represents a significant advancement in overcoming acquired resistance to third-generation TKIs mediated by the C797S mutation. Preclinical data indicates that these novel agents have potent activity against various EGFR triple mutations while maintaining selectivity over wild-type EGFR. The diverse mechanisms of action, including both ATP-competitive and allosteric inhibition, offer multiple strategies to combat this critical resistance pathway. Further clinical investigation is necessary to fully elucidate the therapeutic potential of these compounds in NSCLC patients who have progressed on osimertinib.

References

• 1. Chronicles of EGFR Tyrosine Kinase Inhibitors: Targeting EGFR C797S Containing Triple Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epidermal growth factor receptor (EGFR) mutations in lung cancer: preclinical and clinical data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02347H [pubs.rsc.org]

Independent Validation and Comparative Analysis of Third-Generation EGFR Inhibitors

This guide provides an objective comparison of the performance of third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), with a focus on Osimertinib and Rociletinib, against EGFR mutations, particularly the T790M resistance mutation prevalent in non-small cell lung cancer (NSCLC). The information is intended for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following tables summarize key efficacy and safety data from clinical trials of Osimertinib and Rociletinib in patients with T790M-positive NSCLC.

Table 1: Efficacy in T790M-Positive NSCLC

Parameter	Osimertinib (AZD9291)	Rociletinib (CO-1686)
Objective Response Rate (ORR)	67% (95% CI 52–70%)[1]	59% (95% CI 45 to 73)[1]
Median Progression-Free Survival (PFS)	9.6 months (95% CI 8.3 to not reached)[1]	Not Reached at 6 months[2]
Overall Clinical Benefit Rate	Not explicitly stated in provided abstracts	91%[2]

Table 2: Efficacy in T790M-Negative NSCLC

Parameter	Osimertinib (AZD9291)	Rociletinib (CO-1686)
Objective Response Rate (ORR)	21% (95% CI 12–34%)	29% (95% CI 8 to 51)
Median Progression-Free Survival (PFS)	2.8 months (95% CI 2.1–4.3)	3 months

Table 3: Common Adverse Events

Adverse Event Profile	Osimertinib (AZD9291)	Rociletinib (CO-1686)
Most Common	Rash, diarrhea, nausea, poor appetite	Hyperglycemia, nausea, diarrhea, decreased appetite, vomiting
Most Common Grade 3 Event	Not specified in provided abstracts	Asymptomatic hyperglycemia (19%)

Experimental Protocols

The data presented is derived from Phase I/II clinical trials. The general methodologies for these trials are outlined below.

Phase I/II Clinical Trial Protocol for EGFR TKIs

• Patient Selection: Enrollment of patients with a confirmed diagnosis of EGFR-mutated NSCLC who have shown disease progression after treatment with first- or second-generation EGFR TKIs. A key inclusion criterion is the presence of the T790M resistance mutation, confirmed through tissue or liquid biopsy.

• Study Design: These studies typically begin with a dose-escalation phase (Phase I) to determine the maximum tolerated dose (MTD) and the recommended Phase II dose (RP2D). This is followed by a Phase II expansion cohort at the RP2D to further evaluate efficacy and safety.

• Treatment Regimen: The investigational drug (e.g., Osimertinib or Rociletinib) is administered orally, usually once or twice daily, in continuous cycles.

• Efficacy Evaluation: Tumor response is assessed at baseline and at regular intervals (e.g., every 6-8 weeks) using imaging studies (CT or MRI). Responses are categorized based on standardized criteria such as the Response Evaluation Criteria in Solid Tumors (RECIST). Primary efficacy endpoints typically include Objective Response Rate (ORR), with secondary endpoints such as Duration of Response (DoR), Disease Control Rate (DCR), and Progression-Free Survival (PFS).

• Safety and Tolerability Assessment: Adverse events (AEs) are monitored throughout the study and graded according to the National Cancer Institute's Common Terminology Criteria for Adverse Events (CTCAE). Dose-limiting toxicities (DLTs) are specifically evaluated during the Phase I portion.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Analyses: Serial blood samples are collected to characterize the drug's pharmacokinetic profile. Correlative studies on tumor and/or blood samples may be performed to assess target modulation and to identify biomarkers of response and resistance.

Visualizations

EGFR Signaling Pathway and TKI Inhibition

Caption: Mechanism of EGFR signaling and inhibition by third-generation TKIs.

Preclinical Evaluation Workflow for Novel EGFR Inhibitors

Caption: Standard preclinical workflow for the development of new EGFR inhibitors.

Logical Progression of EGFR TKI Treatment and Resistance

Caption: The relationship between EGFR mutations and the evolution of TKI therapies.

References

• 1. Third-generation inhibitors targeting EGFR T790M mutation in advanced non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onclive.com [onclive.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of EGFR Mutant-IN-2

For researchers, scientists, and professionals in drug development, the responsible handling and disposal of chemical compounds like EGFR mutant-IN-2 are paramount for ensuring laboratory safety and environmental protection. This guide provides a comprehensive operational and disposal plan, offering procedural, step-by-step guidance for the safe management of this potent kinase inhibitor.

I. Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE): Before handling EGFR mutant-IN-2, all personnel must be equipped with the following PPE to prevent accidental exposure:

• Gloves: Use chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

• Lab Coat: A standard laboratory coat is mandatory to protect against skin contact.

• Respiratory Protection: When handling the compound in powdered form or if aerosolization is possible, a NIOSH-approved respirator is recommended. Work should be conducted in a certified chemical fume hood.

Handling Procedures:

• Avoid direct contact with skin, eyes, and clothing.

• Prevent the formation of dust and aerosols.

• Always wash hands thoroughly with soap and water after handling the compound.

• Eating, drinking, and smoking are strictly prohibited in areas where EGFR mutant-IN-2 is handled and stored.

II. Storage and Stability of EGFR Mutant-IN-2

Proper storage is essential to maintain the compound's integrity and prevent accidental release.

Form	Storage Temperature	Recommended Storage Period
Powder	-20°C	Up to 3 years
In Solvent	-80°C	Up to 6 months

Data compiled from general supplier information for similar research compounds.

Solutions should be aliquoted to avoid repeated freeze-thaw cycles. Containers should be tightly sealed and stored in a designated, well-ventilated, and secure area.

III. Step-by-Step Disposal Procedures

The disposal of EGFR mutant-IN-2 and any contaminated materials must be managed as hazardous chemical waste. Adherence to institutional, local, and national regulations is mandatory.

A. Disposal of Unused or Expired EGFR Mutant-IN-2 (Solid/Neat Compound)

• Do Not Discard in Regular Trash or Drains: This compound should never be disposed of via standard waste streams.

• Containerization: Keep the compound in its original, securely sealed container. If repackaging is necessary, use a new, clearly labeled, and compatible container.

• Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and include the full chemical name ("EGFR mutant-IN-2") and any known hazard information.

• Waste Collection: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Incineration in a facility equipped with an afterburner and scrubber is a common disposal method for such compounds.[1]

B. Disposal of EGFR Mutant-IN-2 Solutions (e.g., in DMSO)

• Waste Segregation: Collect all solutions containing EGFR mutant-IN-2 in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.

• Container Management: Use a container made of a material compatible with the solvent (e.g., a polyethene container for DMSO solutions). The container must have a secure, tight-fitting lid. Do not overfill the container (a maximum of 80% capacity is recommended).

• Labeling: Label the container with "Hazardous Liquid Waste," the chemical name ("EGFR mutant-IN-2"), the solvent used (e.g., DMSO), and the approximate concentration.

• EHS Pickup: Store the sealed container in a designated hazardous waste accumulation area and arrange for collection by your institution's EHS office.

C. Disposal of Contaminated Materials

Items that have come into contact with EGFR mutant-IN-2 are considered hazardous waste and must be disposed of accordingly.

• Solid Waste:

  • Items: This includes gloves, pipette tips, vials, weighing papers, and bench paper.

  • Collection: Place all contaminated solid waste into a designated, clearly labeled hazardous waste container (e.g., a lined cardboard box or a dedicated plastic container).

  • Sealing: Ensure the container is securely sealed to prevent leakage.

  • Disposal: Dispose of the container through your institution's hazardous waste program.

• Liquid Waste (Rinsate):

  • Decontamination: Glassware and other reusable items should be decontaminated.

  • Procedure: Rinse the contaminated items with a suitable solvent (e.g., ethanol or the solvent used to dissolve the compound). Collect this first rinsate as hazardous liquid waste.

  • Subsequent Cleaning: After the initial decontamination rinse, the items can typically be washed with standard laboratory detergent and water.

D. Spill Management

In the event of a spill, immediate and appropriate action is required.

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or involves a significant amount of powder outside of a fume hood, evacuate the immediate area.

• PPE: Before cleaning, don the appropriate personal protective equipment as outlined above.

• Containment and Cleanup:

  • For Solid Spills: Gently cover the spill with absorbent paper to avoid raising dust. Carefully scoop the material into a hazardous waste container.

  • For Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite or a chemical spill pillow).

• Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Reporting: Report the incident to your laboratory supervisor and EHS department, following your institution's protocols.

IV. Visualizing Key Processes

To further clarify the procedures and scientific context, the following diagrams illustrate the EGFR signaling pathway and a typical experimental workflow for testing an inhibitor like EGFR mutant-IN-2.

Caption: Simplified EGFR signaling pathway and the inhibitory action of EGFR mutant-IN-2.

Caption: A general experimental workflow for testing the efficacy of an EGFR inhibitor.

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling EGFR mutant-IN-2

Disclaimer: No specific Safety Data Sheet (SDS) for "EGFR mutant-IN-2" was found in publicly available resources. The following guidance is based on best practices for handling similar potent small molecule kinase inhibitors. Researchers must consult their institution's Environmental Health and Safety (EHS) department and the specific SDS for any chemical before handling. This guide should not supersede local regulations and protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling EGFR mutant-IN-2. Adherence to these procedures is essential for personal safety and environmental protection.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or accidental ingestion.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Double gloving is recommended.	To prevent skin contact.
Eye Protection	Safety glasses with side-shields or goggles. A face shield may be necessary if there is a splash hazard.	To protect eyes from splashes or dust.
Skin and Body Protection	Laboratory coat.	To protect skin and personal clothing.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator is recommended if dust or aerosols are generated.	To prevent inhalation of the compound.[1]

Note: All PPE should be disposable or decontaminated after use. Reusable PPE must be thoroughly cleaned and stored properly.

Safe Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of EGFR mutant-IN-2 and ensuring a safe laboratory environment.

Handling:

• Avoid inhalation and contact with eyes and skin.[1]

• Wash hands thoroughly after handling.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled.[1]

• Use only in areas with appropriate exhaust ventilation, such as a certified chemical fume hood.[1]

• Avoid the formation of dust and aerosols.

Storage:

• Keep the container tightly sealed.

• Store in a cool, well-ventilated area.

• For long-term stability, refer to the manufacturer's recommendations, which may include storage at -20°C or -80°C, especially for solutions. Once prepared, aliquot solutions to prevent repeated freeze-thaw cycles.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of EGFR mutant-IN-2 in a laboratory setting.

Safe handling workflow for EGFR mutant-IN-2.

Disposal Plan

The proper disposal of potent small molecule inhibitors like EGFR mutant-IN-2 is critical to ensure personnel safety and environmental protection.

Step 1: Waste Segregation Properly segregate waste at the point of generation. Never mix chemical waste with regular trash or biohazardous waste unless explicitly instructed by your EHS department.

• Solid Waste: All items that have come into direct contact with EGFR mutant-IN-2, such as pipette tips, tubes, vials, gloves, and bench paper, must be considered contaminated solid chemical waste. Unused or expired solid compound is also disposed of as hazardous chemical waste.

• Liquid Waste: All solutions containing EGFR mutant-IN-2 (e.g., from cell culture media, assay buffers, or stock solutions in solvents like DMSO) must be collected as liquid chemical waste. Be mindful of solvent compatibility; halogenated and non-halogenated solvent waste streams should typically be collected in separate, compatible containers.

• Sharps Waste: Contaminated needles, syringes, or pipette tips should be disposed of in an appropriate sharps container.

Step 2: Waste Containment and Labeling

• Collect waste in designated, properly labeled, and leak-proof containers.

• Ensure that all waste containers are kept tightly sealed when not in use.

• Label containers clearly with "Hazardous Waste" and the chemical name.

Step 3: Storage and Disposal

• Store sealed waste containers in a designated, well-ventilated satellite accumulation area within your laboratory, which should have secondary containment.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Follow all institutional procedures for waste manifest documentation.

Disposal of Empty Containers: Empty containers that held EGFR mutant-IN-2 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste. After triple-rinsing and allowing the container to air dry in a fume hood, it can typically be disposed of as non-hazardous waste, provided all labels are defaced or removed.

References

• 1. benchchem.com [benchchem.com]